N-Nitrosovarenicline

• CAS: 2755871-02-2

Core Science & Biosynthesis

N-Nitrosovarenicline: A Technical Guide to Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitrosovarenicline (NNV) is a nitrosamine (B1359907) impurity of significant concern in the pharmaceutical industry, particularly in relation to the smoking cessation drug varenicline (B1221332) (marketed as Chantix).[1] Nitrosamine impurities are classified as probable human carcinogens, and their presence in drug products is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3] The detection of NNV at levels exceeding the acceptable daily intake (ADI) of 37 ng/day has led to global recalls of varenicline products, underscoring the critical need for robust analytical methods for its detection and control.[1][4] This technical guide provides an in-depth overview of the synthesis, characterization, and toxicological context of N-Nitrosovarenicline. It includes representative experimental protocols, comprehensive data summaries, and visualizations of key processes to support research and drug development efforts.

Synthesis of N-Nitrosovarenicline

N-Nitrosovarenicline is formed from the reaction of varenicline, which contains a secondary amine moiety, with a nitrosating agent.[1] This reaction can occur during the synthesis of the active pharmaceutical ingredient (API) or in the finished drug product if residual nitrites are present, particularly under acidic conditions.[1][3] While specific proprietary protocols for the synthesis of the NNV reference standard are not publicly available, a representative laboratory procedure can be derived from the general principles of N-nitrosation of secondary amines.

Representative Synthetic Protocol

Objective: To synthesize N-Nitrosovarenicline from varenicline as a reference standard for analytical purposes.

Materials:

• Varenicline (free base)

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl) or Acetic Acid

• Dichloromethane (B109758) (DCM) or Ethyl Acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Deionized water

• Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator)

Procedure:

• Dissolution: Dissolve a known quantity of varenicline free base in a suitable organic solvent such as dichloromethane or an aqueous acidic solution in a round-bottom flask.

• Acidification: Cool the solution in an ice bath to 0-5 °C. Slowly add a dilute acid (e.g., 1M HCl or acetic acid) to the stirred solution to create an acidic environment, which is conducive to the formation of the nitrosating species.

• Nitrosation: While maintaining the low temperature, add a freshly prepared aqueous solution of sodium nitrite dropwise to the reaction mixture. The molar ratio of sodium nitrite to varenicline should be slightly in excess (e.g., 1.1 to 1.5 equivalents).

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for a specified period (e.g., 1-3 hours). The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to determine the consumption of the starting material.

• Quenching and Extraction: Once the reaction is complete, carefully quench the reaction by adding a saturated solution of sodium bicarbonate to neutralize the excess acid until the pH is basic. Transfer the mixture to a separatory funnel and extract the N-nitrosovarenicline product into an organic solvent like dichloromethane. Repeat the extraction process (e.g., 3 times) to ensure complete recovery.

• Washing and Drying: Combine the organic extracts and wash them with brine (saturated NaCl solution) to remove any remaining aqueous residues. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal and Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude N-Nitrosovarenicline can be purified using column chromatography on silica (B1680970) gel to yield the final product as a solid.

Safety Precaution: N-Nitroso compounds are potent carcinogens and should be handled with extreme caution using appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Synthesis Workflow Diagram

Caption: A flowchart illustrating the key steps in the laboratory synthesis of N-Nitrosovarenicline.

Physicochemical Properties

The fundamental physicochemical properties of N-Nitrosovarenicline are summarized below.

Property	Value	Source
IUPAC Name	8-Nitroso-7,8,9,10-tetrahydro-6H-6,10-methanoazepino[4,5-g]quinoxaline	PubChem[5]
CAS Number	2755871-02-2	PubChem[5]
Molecular Formula	C₁₃H₁₂N₄O	PubChem[5]
Molecular Weight	240.26 g/mol	PubChem[5]
Appearance	Off-white to pale yellow solid (Expected)	-
Solubility	Soluble in Methanol (Expected)	-
Exact Mass	240.1011 g/mol	PubChem[5]

Characterization of N-Nitrosovarenicline

Thorough characterization is essential to confirm the identity and purity of synthesized N-Nitrosovarenicline. Standard analytical techniques include mass spectrometry, nuclear magnetic resonance spectroscopy, and chromatography.

Mass Spectrometry (MS)

Mass spectrometry is a primary tool for confirming the molecular weight and fragmentation pattern of NNV. High-resolution mass spectrometry (HRMS) is particularly crucial for determining the elemental composition.

Expected Fragmentation Pattern: Based on studies of similar N-nitrosamine compounds, the following fragmentation pathways are expected under positive electrospray ionization tandem mass spectrometry (ESI-MS/MS).

Fragmentation Pathway	Mass Loss (Da)	Description
Loss of Nitrosyl Radical	30	Corresponds to the cleavage of the N-NO bond, a characteristic loss for nitrosamines.
Loss of Water	18	A potential fragmentation pathway for some protonated nitrosamine structures.
Loss of NH₂NO	46	An alternative elimination pathway observed in certain nitrosamine compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure. While specific spectral data for NNV is not publicly available, expected chemical shift ranges can be predicted based on the molecular structure.

Predicted ¹H NMR Chemical Shifts (in CDCl₃ or DMSO-d₆):

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity (Expected)
Aromatic Protons (quinoxaline ring)	7.5 - 8.5	Multiplets
Aromatic Protons (benzene ring)	7.0 - 7.5	Multiplets
Aliphatic Protons (bridgehead CH)	3.5 - 4.5	Multiplets
Aliphatic Protons (CH₂)	2.0 - 4.0	Multiplets

Predicted ¹³C NMR Chemical Shifts (in CDCl₃ or DMSO-d₆):

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aromatic Carbons	120 - 150
Aliphatic Carbons (CH, CH₂)	30 - 60

Chromatographic Analysis

Liquid chromatography coupled with mass spectrometry (LC-MS) is the preferred method for the trace-level detection and quantification of NNV in varenicline drug substances and products. The FDA has published a validated LC-ESI-HRMS method for this purpose.[6]

Parameter	FDA LC-ESI-HRMS Method Specification
Instrument	HPLC or UHPLC with a high-resolution mass spectrometer (e.g., Q Exactive)
Column	XSelect CSH Phenyl-Hexyl XP, 2.5 µm, 150 x 4.6 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Detection Mode	ESI Positive, monitoring the accurate m/z of the protonated ion
LOD / LOQ	0.2 ppm / 1.0 ppm

Analytical Workflow Diagram

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. nri-inc.org [nri-inc.org]
• 3. Applications of quantitative 1H- and 13C-NMR spectroscopy in drug analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Varenicline | C13H12N4O | CID 163880833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cleanchemlab.com [cleanchemlab.com]

N-Nitrosovarenicline: A Comprehensive Toxicological Profile

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosovarenicline is a nitrosamine (B1359907) impurity found in the smoking cessation drug varenicline (B1221332) (marketed as Chantix or Champix).[1] The discovery of this impurity has led to widespread recalls and regulatory scrutiny due to the well-established carcinogenic potential of the nitrosamine class of compounds.[1][2] This technical guide provides a comprehensive overview of the currently available toxicological data on N-Nitrosovarenicline, with a focus on its genotoxic and potential carcinogenic effects. The information is intended for researchers, scientists, and drug development professionals involved in the safety assessment of pharmaceuticals.

Regulatory Context and Acceptable Intake Limits

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established acceptable intake (AI) limits for N-Nitrosovarenicline to mitigate the potential cancer risk. The FDA has set an acceptable intake limit of 37 ng per day.[1] Initially, to avoid a drug shortage, the FDA did not object to a temporary interim acceptable intake limit of 185 ng per day.[1] However, as of May 2022, the FDA expressed confidence in manufacturers' ability to supply varenicline with N-Nitrosovarenicline levels at or below the 37 ng/day limit.[1] These limits are based on a lifetime exposure model and the carcinogenic potential of closely related nitrosamine compounds, as direct carcinogenicity data for N-Nitrosovarenicline is not currently available.[1]

Toxicological Data

The toxicological assessment of N-Nitrosovarenicline has primarily focused on its genotoxic potential, as DNA damage is a key initiating event in carcinogenesis for many nitrosamines. To date, the available data is limited to in vitro studies.

Genotoxicity

Bacterial Reverse Mutation Assay (Ames Test)

N-Nitrosovarenicline has been evaluated for its mutagenic potential in the Ames test. A study by Heflich et al. (2024) demonstrated that N-Nitrosovarenicline is mutagenic. The study utilized several strains of Salmonella typhimurium and Escherichia coli with and without metabolic activation. N-Nitrosovarenicline was reported to be positive in all five tester strains used.

Mammalian Cell Gene Mutation and Micronucleus Assays

Further investigation into the genotoxicity of N-Nitrosovarenicline was conducted using cultured mammalian cells. Research by Li et al. (2024) showed that N-Nitrosovarenicline induced mutations in the thymidine (B127349) kinase (TK) and hypoxanthine-guanine phosphoribosyltransferase (HPRT) gene mutation assays in human TK6 cells. Furthermore, the same study found that N-Nitrosovarenicline induced a concentration-dependent increase in the formation of micronuclei in TK6 cells, indicating its potential to cause chromosomal damage.

Quantitative Genotoxicity Data Summary

Assay	Test System	Metabolic Activation	Key Findings	Reference
Ames Test	S. typhimurium & E. coli	With S9	Positive in all 5 tester strains	Heflich et al. (2024)
Gene Mutation	Human TK6 cells	With S9	Positive in TK and HPRT assays	Li et al. (2024)
Micronucleus	Human TK6 cells	With S9	Concentration-dependent increase in micronuclei	Li et al. (2024)

Carcinogenicity

There are currently no published long-term carcinogenicity studies specifically for N-Nitrosovarenicline in animals or humans. The concern regarding its carcinogenic potential is based on the broader class of nitrosamines, many of which are known to be potent carcinogens in animal models.[1] Regulatory bodies have extrapolated the potential cancer risk from data on structurally related nitrosamines to establish the acceptable intake limits for N-Nitrosovarenicline.[1]

Experimental Protocols

Ames Test (based on Heflich et al., 2024)

• Test Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA (pKM101).

• Metabolic Activation: Assays were conducted with and without an exogenous metabolic activation system (S9 fraction from the liver of Aroclor 1254-induced rats or phenobarbital/β-naphthoflavone-induced hamsters).

• Procedure: The plate incorporation or pre-incubation method was used. For the pre-incubation method, the test substance, bacterial culture, and S9 mix (if applicable) were incubated together before being mixed with molten top agar (B569324) and poured onto minimal glucose agar plates.

• Data Analysis: A positive response was defined as a concentration-related increase in the number of revertant colonies to at least twice the solvent control value.

Mammalian Cell Assays (based on Li et al., 2024)

• Cell Line: Human lymphoblastoid TK6 cells.

• Metabolic Activation: Hamster liver S9 was used as the exogenous metabolic activation system.

• Gene Mutation Assay (TK and HPRT): Cells were treated with N-Nitrosovarenicline in the presence of S9 for a specified period. Following a recovery period to allow for mutation expression, cells were plated in selective medium to identify mutant colonies.

• Micronucleus Assay: Cells were treated with N-Nitrosovarenicline with S9. After treatment, cells were cultured to allow for cell division and then harvested. Micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division, were scored using flow cytometry.

• Cytotoxicity Assessment: Relative survival or cell growth was measured concurrently to ensure that the observed genotoxic effects were not due to excessive cytotoxicity.

Visualizations

Proposed Metabolic Activation Pathway of N-Nitrosovarenicline

Caption: Proposed metabolic activation of N-Nitrosovarenicline leading to genotoxicity.

Experimental Workflow for In Vitro Genotoxicity Testing

Caption: Experimental workflows for the Ames test and mammalian cell genotoxicity assays.

Conclusion and Data Gaps

The available toxicological data strongly indicate that N-Nitrosovarenicline is genotoxic in vitro, capable of inducing both gene mutations and chromosomal damage in the presence of metabolic activation. This profile is consistent with many other carcinogenic nitrosamines. The primary mechanism of its genotoxicity is believed to involve metabolic activation by cytochrome P450 enzymes to a reactive alkyl diazonium ion that can form DNA adducts.

A significant data gap exists regarding the in vivo toxicological profile of N-Nitrosovarenicline. There are no publicly available in vivo genotoxicity or long-term carcinogenicity studies for this specific compound. The current risk assessments and acceptable intake limits are therefore based on read-across from other nitrosamines. Further research, including in vivo studies, would be necessary to definitively characterize the carcinogenic potential of N-Nitrosovarenicline and to refine the risk assessment for human exposure. Professionals in drug development and safety assessment should remain vigilant for any new data that emerges on this compound.

References

• 1. fda.gov [fda.gov]
• 2. smokingcessationleadership.ucsf.edu [smokingcessationleadership.ucsf.edu]

N-Nitrosovarenicline: A Technical Review of a Genotoxic Impurity

A Note to the Reader: The following technical guide addresses the current understanding of N-Nitrosovarenicline. It is critical to note that as of the date of this document, there is a significant lack of publicly available scientific literature detailing the specific pharmacokinetics and metabolism of N-Nitrosovarenicline in any biological system. The primary focus of existing research has been on its detection as a genotoxic impurity in varenicline (B1221332) drug products, its chemical formation, and the associated regulatory actions.

This guide provides a comprehensive overview of the known information regarding the parent compound, varenicline, as a foundational reference. Furthermore, it delves into the general principles of nitrosamine (B1359907) metabolism to postulate potential metabolic pathways for N-Nitrosovarenicline, thereby offering a theoretical framework for researchers and drug development professionals.

Introduction

Varenicline, a partial agonist of the α4β2 nicotinic acetylcholine (B1216132) receptor, is a widely used medication for smoking cessation.[1][2][3] The discovery of N-nitroso-varenicline, a nitrosamine impurity, in some varenicline products led to global recalls and heightened regulatory scrutiny.[4][5][6] Nitrosamines are a class of compounds that are of significant concern due to their potential as human carcinogens.[5] The presence of such impurities, even at trace levels, necessitates a thorough understanding of their potential biological fate.

This document synthesizes the available information on the formation of N-Nitrosovarenicline and provides a detailed account of the pharmacokinetics and metabolism of the parent drug, varenicline. This is followed by a discussion on the potential metabolic pathways of N-Nitrosovarenicline based on the established biotransformation of other nitrosamine compounds.

Formation of N-Nitrosovarenicline

N-Nitrosovarenicline is formed from the reaction of varenicline, a secondary amine, with nitrosating agents.[4][7][8] This reaction can occur during the synthesis of the active pharmaceutical ingredient (API) or in the final drug product during storage, particularly under acidic conditions or at elevated temperatures.[8][9] The sources of nitrosating agents can include residual nitrites from the manufacturing process or excipients.[7][9]

References

• 1. Varenicline - Wikipedia [en.wikipedia.org]
• 2. Varenicline - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. A review of the clinical pharmacokinetics and pharmacodynamics of varenicline for smoking cessation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. AU2022326252A1 - Stabilized solid oral pharmaceutical composition of varenicline - Google Patents [patents.google.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 7. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]

In Silico Prediction of N-Nitrosovarenicline Carcinogenicity: A Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The discovery of N-nitroso-varenicline (NNV), a nitrosamine (B1359907) impurity in the smoking cessation drug varenicline (B1221332) (Chantix), has highlighted the critical need for robust methods to assess the carcinogenic risk of such impurities. With direct long-term animal carcinogenicity data for novel nitrosamines often unavailable, in silico toxicology models have become indispensable. This technical guide provides an in-depth overview of the computational methodologies used to predict the carcinogenicity of NNV, framed within the context of the ICH M7 guidelines for mutagenic impurities. We detail the proposed mechanism of action, the application of various in silico tools—including (Quantitative) Structure-Activity Relationship ((Q)SAR) models and quantum mechanical approaches—and present a workflow for a comprehensive weight-of-evidence risk assessment.

Introduction and Regulatory Context

Nitrosamines are a class of chemical compounds considered a "cohort of concern" by regulatory agencies due to their high carcinogenic potency, as demonstrated in animal studies.[1][2] Their mechanism of action often involves DNA reactivity, classifying them as mutagenic carcinogens. The International Council for Harmonisation (ICH) M7 guideline provides a framework for the assessment and control of DNA-reactive impurities in pharmaceuticals to limit potential cancer risk.[3][4]

Under ICH M7, impurities can be assessed using computational toxicology methods.[5] A positive prediction from two complementary in silico methodologies (one expert rule-based and one statistical-based) is sufficient to classify an impurity as mutagenic, necessitating stringent controls.[5] For N-Nitrosovarenicline (NNV), for which direct carcinogenicity data is not available, these in silico approaches, combined with read-across analysis from structurally related nitrosamines, form the cornerstone of the risk assessment.[6]

Proposed Mechanism of Carcinogenicity for N-Nitrosoamines

The carcinogenic potential of N-nitrosamines is linked to their metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver and other tissues.[7][8] The key initiating step is the enzymatic α-hydroxylation of the carbon atom adjacent to the nitroso group.[9][10] This process forms an unstable α-hydroxy nitrosamine, which undergoes spontaneous decomposition to yield highly reactive electrophilic species, specifically alkyldiazonium ions.[7][8] These ions can then form covalent adducts with nucleophilic sites on DNA bases, leading to DNA damage, gene mutations, and the initiation of carcinogenesis if the damage is not repaired.[8]

Figure 1: Proposed metabolic activation pathway of N-Nitrosovarenicline.

In Silico Carcinogenicity Prediction: Methodologies

A comprehensive in silico assessment for NNV carcinogenicity relies on a weight-of-evidence (WoE) approach, integrating results from multiple computational models. This is consistent with the principles outlined in the ICH M7 guideline.[5]

General Workflow

The predictive workflow begins with defining the chemical structure of NNV and proceeds through various analyses to conclude with a risk characterization and the establishment of an acceptable intake limit.

Figure 2: Workflow for in silico risk assessment of N-Nitrosovarenicline.

Experimental Protocols: Core Methodologies

Protocol 1: (Q)SAR Analysis for Bacterial Mutagenicity

• Objective: To predict the outcome of an Ames bacterial reverse mutation test, a key indicator of DNA reactivity.

• Methodology:

  • Expert Rule-Based Analysis: The chemical structure of NNV is processed by software like Lhasa Derek Nexus.[11][12] The system screens the molecule for structural alerts—substructures known to be associated with mutagenicity. The "N-nitrosamine" alert is expected to fire, likely resulting in a "plausible" or "probable" mutagenicity prediction.[12]

  • Statistical-Based Analysis: The NNV structure is analyzed using a statistical model like Sarah Nexus or VEGA.[11] These tools compare the structure to a large database of chemicals with known Ames test results, building a statistical model to predict the probability of a positive outcome. The model identifies structurally similar compounds in its training set to derive a prediction.

• Interpretation: As per ICH M7, concurring positive results from both an expert rule-based and a statistical system are sufficient to conclude that the impurity should be treated as a mutagen.[5]

Protocol 2: Carcinogenic Potency Assessment

• Objective: To estimate the carcinogenic potency of NNV to establish a safe level of human exposure (Acceptable Intake).

• Methodology:

  • Read-Across Analysis: Since NNV lacks specific carcinogenicity data, a suitable surrogate with robust data is selected.[1] The selection is based on structural similarity, particularly around the N-nitroso functional group and its adjacent carbons. The carcinogenic potency (e.g., TD50 value from rodent studies) of the surrogate is then used as a basis to derive an Acceptable Intake (AI) for NNV.

  • Carcinogenic Potency Categorization Approach (CPCA): This is a framework recognized by regulatory bodies like the FDA and EMA.[4] It uses structural features that influence the potency of nitrosamines (e.g., steric hindrance, electronic effects) to place a novel nitrosamine into a potency category with a corresponding AI. Features that decrease the likelihood of α-hydroxylation, such as the presence of a tertiary α-carbon, generally lead to lower predicted potency.[10]

  • Quantum Mechanical (QM) Modeling: Advanced computational models can calculate the activation energy required for α-hydroxylation.[1][13][14] A lower activation energy suggests a higher likelihood of metabolic activation and potentially greater carcinogenic potency. These calculations provide mechanistic support for the potency assessment. A novel method has been developed specifically to predict the likelihood of α-carbon hydroxylation by leveraging data on CYP-mediated metabolism of non-nitrosamine compounds.[10]

Quantitative Data and Risk Management

Regulatory agencies have established acceptable intake limits for NNV based on risk assessments that use the principles described above. The goal is to limit the theoretical excess cancer risk to 1 in 100,000 over a lifetime of exposure.[7]

Table 1: Regulatory Limits for N-Nitrosovarenicline

Parameter	Value	Agency/Source	Notes
Acceptable Daily Intake (AI)	37 ng/day	FDA	Considered safe based on lifetime exposure modeling.[7][15]
Interim Acceptable Intake	185 ng/day	FDA	A temporary higher limit allowed to mitigate drug shortages, deemed to pose minimal additional cancer risk.[6][15]
Levels Detected in Recalled Lots	150 - 470 ng/tablet	FDA	Levels found in certain batches of Chantix that prompted recalls.[7]

Table 2: Comparative Carcinogenic Potency of Selected Nitrosamines

To provide context for the risk assessment of NNV, the potencies of other well-studied nitrosamines are often considered. The TD50 is the chronic dose rate in mg/kg body weight/day which would cause tumors in 50% of animals. Lower TD50 values indicate higher carcinogenic potency.

Nitrosamine Compound	Animal	TD50 (mg/kg/day)	Potency Classification (Example)
N-Nitrosodimethylamine (NDMA)	Rat	0.096	High
N-Nitrosodiethylamine (NDEA)	Rat	0.031	High
N-Nitroso-N-methyl-4-aminobutyric acid (NMBA)	Rat	0.38	Moderate
N-Nitrosovarenicline (NNV)	N/A	Data not available	Assessed via read-across/CPCA

Note: Potency classifications are illustrative and part of the CPCA framework. TD50 values are sourced from publicly available carcinogenicity databases.

Conclusion

The prediction of N-Nitrosovarenicline carcinogenicity is a prime example of the modern, integrated approach to toxicological risk assessment. In the absence of direct experimental data, a suite of in silico tools provides the necessary information to protect public health. By combining expert rule-based and statistical (Q)SAR models to assess mutagenic potential, and leveraging read-across, CPCA, and quantum mechanical calculations to estimate carcinogenic potency, a scientifically sound basis for establishing an acceptable intake limit can be achieved. This workflow, conducted under the ICH M7 framework, is essential for ensuring the safety of pharmaceutical products and guiding control strategies during manufacturing and development.

References

• 1. Frontiers | Quantum chemical calculations of nitrosamine activation and deactivation pathways for carcinogenicity risk assessment [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. ardena.com [ardena.com]
• 5. Implementation of in silico toxicology protocols within a visual and interactive hazard assessment platform - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. expertinstitute.com [expertinstitute.com]
• 8. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. N-nitrosamines: in silico modelling of DNA reactivity and identification of metabolic precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]
• 13. A Kinetic Model for Assessing Potential Nitrosamine Carcinogenicity. | Semantic Scholar [semanticscholar.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Laboratory analysis of varenicline products | FDA [fda.gov]

N-Nitrosovarenicline chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, properties, and analytical methodologies for N-Nitrosovarenicline, a nitrosamine (B1359907) impurity of significant interest in the pharmaceutical industry.

Chemical Structure and Properties

N-Nitrosovarenicline (N-nitroso-varenicline) is a nitrosamine derivative of Varenicline (B1221332), a medication used for smoking cessation.[1] Its formation is a concern in the manufacturing and storage of varenicline-containing drug products.

Chemical Structure

The chemical structure of N-Nitrosovarenicline is presented below.

Figure 1. Chemical Structure of N-Nitrosovarenicline

Chemical Properties

A summary of the key chemical and physical properties of N-Nitrosovarenicline is provided in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₂N₄O	[2][3][4][5]
Molecular Weight	240.26 g/mol	[2][3][4][5]
IUPAC Name	(1R,12S)-14-nitroso-5,8,14-triazatetracyclo[10.3.1.0²,¹¹.0⁴,⁹]hexadeca-2,4,6,8,10-pentaene	[4]
CAS Number	2755871-02-2	[3][4][5]
Appearance	Off-white solid	[5]
Solubility	Soluble in Methanol (B129727)	[5]
Storage	2-8°C	[5]
XLogP3	1.2	[3][4]
Topological Polar Surface Area	58.5 Ų	[3][4]
InChIKey	PTBAEGOZXFWTJH-DTORHVGOSA-N	[2]
SMILES	c1cnc2cc3[C@@H]4C--INVALID-LINK--c3cc2n1	[2]

Formation as a Pharmaceutical Impurity

N-Nitrosovarenicline is not intentionally synthesized as an active pharmaceutical ingredient but is formed as an impurity. The varenicline molecule contains a secondary amine group that is susceptible to nitrosation.[6] This reaction can occur in the presence of nitrosating agents, such as nitrite (B80452) or nitrate, under specific conditions.[6] The source of these nitrosating agents can be from raw materials, excipients, or processing steps during the manufacturing of the drug product.[6] Regulatory agencies like the FDA have set strict acceptable intake limits for N-nitrosovarenicline due to its potential carcinogenic risk.[7][8]

Analytical Methodologies

Accurate and sensitive analytical methods are crucial for the detection and quantification of N-Nitrosovarenicline in varenicline drug substances and products. The primary methods employed are based on liquid chromatography-mass spectrometry (LC-MS).

LC-ESI-HRMS Method (FDA)

The U.S. Food and Drug Administration (FDA) has developed and validated a Liquid Chromatography-Electrospray Ionization-High Resolution Mass Spectrometry (LC-ESI-HRMS) method for the determination of N-Nitrosovarenicline.[9]

Sample Preparation (Drug Product):

• Crush a suitable number of tablets to achieve a target varenicline concentration of 0.5 mg/mL in methanol.[9]

• Transfer the crushed tablets to a 15 mL glass centrifuge tube.[9]

• Add the appropriate volume of methanol and vortex for approximately one minute.[9]

• Shake the sample for 40 minutes using a mechanical wrist-action shaker.[9]

• Centrifuge the sample at 4500 rpm for 15 minutes.[9]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[9]

Sample Preparation (Drug Substance):

• Accurately weigh approximately 43 ± 4 mg of varenicline tartrate drug substance.[9]

• Quantitatively transfer it into a 50 mL volumetric flask.[9]

• Dilute to volume with methanol and mix using a stir bar until fully dissolved.[9]

• Filter the solution using a 0.22 µm PVDF syringe filter into an HPLC vial.[9]

Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition
LC System	HPLC or UHPLC system with a temperature-controlled autosampler and column compartment.[9]
Column	XSelect CSH Phenyl-Hexyl XP, 2.5 µm, 130 Å, 150 x 4.6 mm (or equivalent).[9]
Mobile Phase A	Water with 0.1% Formic Acid.[9]
Mobile Phase B	Methanol with 0.1% Formic Acid.[9]
Mass Spectrometer	Q Exactive™ hybrid quadrupole-orbitrap mass spectrometer (or equivalent).[9]
Ionization Mode	Electrospray Ionization (ESI), Positive.
Detection	High-resolution accurate mass (HRAM) monitoring of the protonated impurity ion.[9]
Quantitation	External standard calibration by comparing the peak area of N-Nitrosovarenicline in the extracted ion chromatogram (m/z tolerance of ± 15 ppm).[9]
Limit of Detection (LOD)	0.2 ppm.[9]
Limit of Quantitation (LOQ)	1.0 ppm.[9]

LC-MS/MS Method

Another reported method utilizes a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system for the quantification of N-Nitrosovarenicline and other related nitrosamine impurities.[10]

Chromatographic and Mass Spectrometric Conditions:

Parameter	Condition
LC System	LC-MS/MS with a Sciex QTRAP 4500 mass detector.[10]
Column	Biphenyl column (150 x 4.6 mm, 2.6 µm).[10]
Flow Rate	0.4 mL/min.[10]
Injection Volume	20 µL.[10]
Autosampler Temperature	15°C.[10]
Column Oven Temperature	30°C.[10]
Ionization Mode	Electrospray Ionization (ESI), Positive.[10]
Scan Type	Multiple Reaction Monitoring (MRM).[10]
Limit of Quantitation (LOQ)	0.5 ppm.[10]

Logic and Workflow Diagrams

The following diagram illustrates the general analytical workflow for the determination of N-Nitrosovarenicline in pharmaceutical samples.

Figure 2. General Analytical Workflow

Safety and Regulatory Considerations

N-Nitrosovarenicline is classified as a probable human carcinogen.[3] As such, its presence in pharmaceutical products is strictly controlled by regulatory agencies worldwide. The FDA has established an acceptable daily intake limit of 37 ng/day for N-Nitrosovarenicline.[7][8] Manufacturers of varenicline products are required to perform risk assessments and implement control strategies to ensure that the levels of this impurity are below the established limits.[6]

Conclusion

This technical guide has provided a comprehensive overview of N-Nitrosovarenicline, focusing on its chemical structure, properties, formation, and analytical determination. The detailed experimental protocols for LC-MS based methods offer valuable information for researchers and quality control professionals involved in the analysis of varenicline and its impurities. A thorough understanding of these aspects is essential for ensuring the safety and quality of varenicline-containing medicines.

References

• 1. N-Nitroso Varenicline | molsyns.com [molsyns.com]
• 2. GSRS [precision.fda.gov]
• 3. N-Nitroso Varenicline | C13H12N4O | CID 163880833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Nitrosovarenicline | C13H12N4O | CID 167366008 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. allmpus.com [allmpus.com]
• 6. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. Laboratory analysis of varenicline products by FDA - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Laboratory analysis of varenicline products | FDA [fda.gov]
• 9. fda.gov [fda.gov]
• 10. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]

Potential Precursors of N-Nitrosovarenicline in Drug Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the potential precursors and formation pathways of N-nitrosovarenicline, a nitrosamine (B1359907) impurity of concern in the synthesis of the smoking cessation drug, varenicline (B1221332). The document details the chemical reactions and synthetic steps that may introduce the necessary precursors—secondary amines and nitrosating agents—and outlines the conditions that facilitate their reaction. Detailed experimental protocols for the detection and quantification of N-nitrosovarenicline are provided, alongside a summary of quantitative data regarding its formation. This guide is intended to assist researchers and drug development professionals in implementing effective control strategies to mitigate the risk of this impurity in varenicline active pharmaceutical ingredients (APIs) and finished drug products.

Introduction to N-Nitrosovarenicline

N-Nitrosovarenicline is a nitrosamine drug substance-related impurity (NDSRI) that has been identified in some varenicline products.[1][2] Nitrosamines are a class of compounds classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4] The formation of N-nitrosovarenicline occurs through the reaction of the secondary amine moiety within the varenicline molecule with a nitrosating agent.[5] Understanding the sources of these precursors and the kinetics of their reaction is paramount for developing robust manufacturing processes that minimize the formation of this impurity.

Varenicline Synthesis and Potential for N-Nitrosovarenicline Formation

The synthesis of varenicline is a multi-step process that involves the construction of a complex tetracyclic structure. While several synthetic routes have been patented, a common pathway involves the formation of key intermediates where the introduction of nitrosamine precursors can occur.[6][7]

Generalized Synthetic Pathway of Varenicline

A representative synthesis of varenicline can be summarized in the following key stages[6][7]:

• Formation of the Tricyclic Core: This often begins with a Diels-Alder reaction to construct the initial bridged bicyclic system.

• Introduction of Nitrogen Atoms: Subsequent steps involve the introduction of the nitrogen atoms that will form the pyrazine (B50134) ring and the central bridged amine.

• Nitration and Reduction: A critical step involves the nitration of an aromatic ring, followed by reduction to form a diamine.

• Cyclization: The diamine is then cyclized, often with glyoxal, to form the pyrazine ring.

• Deprotection and Salt Formation: Finally, any protecting groups are removed, and the varenicline free base is converted to a pharmaceutically acceptable salt, such as the tartrate salt.

Identification of Potential Precursors in the Synthetic Pathway

The primary precursors for N-nitrosovarenicline formation are the varenicline molecule itself (a secondary amine) and a nitrosating agent. The risk of nitrosamine formation is highest in the later stages of the synthesis, particularly after the formation of the varenicline free base, and during the final drug product formulation and storage.

Potential Sources of Precursors:

• Varenicline: The secondary amine in the core structure of varenicline is the primary substrate for nitrosation.[5]

• Nitrosating Agents:

  • Nitrite and Nitrate Impurities: Trace amounts of nitrites (NO₂⁻) and nitrates (NO₃⁻) can be present in raw materials, reagents, solvents, and even excipients used in the final formulation.[1] Under acidic conditions, nitrites can form nitrous acid (HNO₂), a potent nitrosating agent.[3]

  • Nitrating Agents: The nitration step in the synthesis, which often employs nitric acid, is a high-risk step for the introduction of residual nitrosating species if not properly controlled and quenched.[2]

  • Degradation of Solvents: Certain solvents, such as dimethylformamide (DMF) or dimethylacetamide (DMA), can degrade to form secondary amines, which can then be nitrosated to form other nitrosamines like N-nitrosodimethylamine (NDMA). While not N-nitrosovarenicline, this highlights the potential for nitrosamine formation from common process materials.

Chemical Pathways and Kinetics of N-Nitrosovarenicline Formation

The formation of N-nitrosovarenicline follows the general mechanism of N-nitrosation of secondary amines.

Mechanism of N-Nitrosation

Under acidic conditions, nitrous acid (HNO₂) is protonated and subsequently loses a water molecule to form the nitrosonium ion (NO⁺), a powerful electrophile. The lone pair of electrons on the nitrogen atom of the secondary amine in varenicline then attacks the nitrosonium ion, leading to the formation of a protonated N-nitrosamine. Subsequent deprotonation yields the stable N-nitrosovarenicline. The overall reaction is highly pH-dependent, with the rate typically being maximal at a pH of around 3-4.[8]

dot

Caption: General mechanism of N-nitrosovarenicline formation.

Factors Influencing Reaction Kinetics

The rate of N-nitrosovarenicline formation is influenced by several factors:

• pH: The reaction is favored in acidic conditions, which promote the formation of the active nitrosating species.[8] At very low pH, the amine becomes protonated, reducing its nucleophilicity and slowing the reaction.[8]

• Temperature: Higher temperatures generally increase the rate of nitrosamine formation.[3]

• Concentration of Precursors: The reaction rate is directly proportional to the concentrations of both the amine (varenicline) and the nitrosating agent.[8]

• Presence of Catalysts and Inhibitors: Certain compounds can catalyze or inhibit the reaction. For example, formaldehyde (B43269) has been shown to catalyze nitrosation, while antioxidants like ascorbic acid can act as inhibitors.[8]

Quantitative Data on Nitrosamine Formation

Secondary Amine	N-Nitrosamine Formed	Observed Formation Rate (rtotal, M s⁻¹)
Dimethylamine	N-Nitrosodimethylamine (NDMA)	1.1 x 10⁻¹⁰
Diethylamine	N-Nitrosodiethylamine (NDEA)	1.8 x 10⁻¹⁰
Di-n-propylamine	N-Nitrosodi-n-propylamine (NDPA)	1.1 x 10⁻¹⁰
Pyrrolidine	N-Nitrosopyrrolidine (NPYR)	1.1 x 10⁻⁹
Morpholine (B109124)	N-Nitrosomorpholine (NMOR)	1.5 x 10⁻⁸

Data adapted from studies on nitrosamine formation kinetics under the following conditions: 10 mM secondary amine, 50 mM nitrite, pH 7, in the absence of formaldehyde.[8]

This data illustrates that the structure of the secondary amine significantly impacts its reactivity towards nitrosation, with cyclic amines like morpholine showing a much higher rate of formation compared to aliphatic amines.

Risk Assessment and Control Strategies

A thorough risk assessment is crucial to identify and mitigate the potential for N-nitrosovarenicline formation.

dot

References

• 1. AU2022326252A1 - Stabilized solid oral pharmaceutical composition of varenicline - Google Patents [patents.google.com]
• 2. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. surface.syr.edu [surface.syr.edu]
• 6. Role of Carbonyl Compounds for N-Nitrosamine Formation during Nitrosation: Kinetics and Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. freethinktech.com [freethinktech.com]
• 8. benchchem.com [benchchem.com]

Unveiling the Specter of Nitrosamines in Varenicline: A Technical Guide

For Immediate Release

A comprehensive technical review sheds light on the critical issue of nitrosamine (B1359907) impurities in varenicline (B1221332), a widely used smoking cessation medication. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth analysis of the formation, detection, and risk assessment of these potentially carcinogenic compounds. The emergence of N-nitroso-varenicline (NNV) as a significant impurity has prompted global recalls and intensified regulatory scrutiny, making a thorough understanding of this issue paramount for the pharmaceutical industry.

The Genesis of a Contaminant: Formation and Key Impurities

Nitrosamine impurities in pharmaceuticals are a growing concern. They typically form when secondary or tertiary amines react with nitrosating agents, such as nitrous acid, which can be present from various sources during the manufacturing process or storage. In the case of varenicline, the primary nitrosamine impurity of concern is N-nitroso-varenicline (NNV).[1] However, other nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) have also been identified as potential contaminants in varenicline products.[2]

The formation of NNV is a direct consequence of the nitrosation of the varenicline molecule itself. The varenicline structure contains a secondary amine group that is susceptible to reaction with nitrosating agents. Factors that can contribute to the formation of nitrosamine impurities include the raw materials used, the manufacturing process, and the storage conditions of the drug product. For instance, the use of certain solvents, reagents, and even excipients containing trace amounts of nitrites can create a favorable environment for nitrosamine formation.[3][4]

Regulatory Landscape and Acceptable Intake Limits

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits for nitrosamine impurities in pharmaceutical products due to their potential carcinogenic risk.[5][6] For N-nitroso-varenicline, the FDA has set an acceptable daily intake (AI) limit of 37 nanograms (ng) per day.[7][8] In some cases, to mitigate drug shortages, an interim acceptable intake limit of 185 ng per day was temporarily allowed.[5][7]

The table below summarizes the acceptable intake limits for N-nitroso-varenicline.

Impurity	Regulatory Agency	Acceptable Intake (AI) Limit	Interim AI Limit
N-nitroso-varenicline (NNV)	FDA	37 ng/day[7][8]	185 ng/day[5][7]

Quantitative Analysis: Detected Levels of N-nitroso-varenicline

Investigations have revealed varying levels of N-nitroso-varenicline in different varenicline products. The following table presents a summary of reported quantitative data.

Product	Manufacturer	N-nitroso-varenicline Level per Tablet
Chantix (varenicline) 1mg	Pfizer	150-470 ng[8]
Varenicline 1 mg	Par Pharmaceuticals	3 ng[8]
APO-Varenicline Tartrate 1 mg	Apotex	27-44 ng[8]
APO-Varenicline Tartrate 0.5 mg	Apotex	14-21 ng[8]

Analytical Detection of Nitrosamine Impurities

The accurate detection and quantification of trace-level nitrosamine impurities in varenicline require highly sensitive and specific analytical methods. Liquid chromatography coupled with mass spectrometry (LC-MS) is the predominant technique employed for this purpose.

Experimental Protocols

Several LC-MS/MS and high-resolution mass spectrometry (HRMS) methods have been developed and validated for the determination of nitrosamine impurities in varenicline drug substances and products. Below are details of some of these methods.

Method 1: LC-ESI-HRMS for N-nitroso-varenicline

This method, published by the FDA, utilizes a reverse-phase liquid chromatography system coupled with a high-resolution mass spectrometer with electrospray ionization (ESI).[1]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled to a High-Resolution Mass Spectrometer (HRMS).

• Column: Details not specified in the provided abstract.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Methanol

• Detection: High-resolution mass spectrometry monitoring the accurate mass of the protonated impurity ion.

• Sample Preparation (Drug Product): Tablets are crushed, dissolved in methanol, vortexed, shaken, and centrifuged. The supernatant is then filtered before injection.[1]

• Sample Preparation (Drug Substance): The drug substance is accurately weighed and dissolved in methanol, then filtered.[1]

• Limit of Quantitation (LOQ): 1.0 ppm[1]

• Limit of Detection (LOD): 0.2 ppm[1]

Method 2: LC-APCI-MS/MS for Multiple Nitrosamines

This method was developed for the simultaneous determination of NDMA, NDEA, and N-nitroso-varenicline using liquid chromatography with atmospheric pressure chemical ionization (APCI) and tandem mass spectrometry.[2][9]

• Instrumentation: LC system coupled to a triple-quadrupole tandem mass spectrometer with an APCI interface.[2]

• Column: Inert sustain AQ C18, 150 x 4.6mm, 3.0µm.[2][9]

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in methanol

• Flow Rate: 0.6 mL/min[9]

• Detection: Multiple Reaction Monitoring (MRM) in positive ionization mode.[2][9]

• Limit of Quantitation (LOQ): 0.66 ppm[9]

• Limit of Detection (LOD): 0.22 ppm[9]

Method 3: LC-MS/MS for Three Potential Nitrosamine Impurities

This research aimed to develop and validate an LC-MS/MS method for the estimation of nitroso-varenicline impurity, nitrosamine impurity A, and nitrosamine impurity B.[6]

• Instrumentation: LC-MS/MS with a Sciex QTRAP 4500 mass detector.[6]

• Column: Biphenyl column (150 x 4.6 mm, 2.6 µm).[10]

• Flow Rate: 0.4 mL/min.[10]

• Detection: Electrospray ionization (ESI) in positive mode using Multiple Reaction Monitoring (MRM).[6]

• Limit of Quantitation (LOQ): 0.5 ppm for Nitroso-Varenicline and Nitrosamine impurity B; 0.4 ppm for Nitrosamine impurity A.[6]

Visualizing the Pathways

To better understand the processes involved, the following diagrams illustrate the formation of N-nitroso-varenicline, a typical analytical workflow, and the proposed carcinogenic signaling pathway of nitrosamines.

Caption: Formation of N-nitroso-varenicline.

Caption: Experimental workflow for nitrosamine analysis.

Caption: Carcinogenic signaling pathway of nitrosamines.

Conclusion and Future Outlook

The presence of nitrosamine impurities in varenicline poses a significant challenge to the pharmaceutical industry, necessitating robust control strategies and highly sensitive analytical methods. A thorough understanding of the formation mechanisms is crucial for developing effective mitigation approaches, which may include modifications to the manufacturing process, sourcing of high-quality raw materials, and appropriate formulation design.[11] Continuous monitoring and risk assessment are essential to ensure the safety and quality of varenicline products for patients seeking to quit smoking. The ongoing research and development of advanced analytical techniques will play a pivotal role in managing the risks associated with these potent impurities.

References

• 1. fda.gov [fda.gov]
• 2. rjptonline.org [rjptonline.org]
• 3. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 6. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 7. Laboratory analysis of varenicline products | FDA [fda.gov]
• 8. smokingcessationleadership.ucsf.edu [smokingcessationleadership.ucsf.edu]
• 9. rjptonline.org [rjptonline.org]
• 10. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 11. public-inspection.federalregister.gov [public-inspection.federalregister.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of N-Nitrosovarenicline in Varenicline Drug Substance and Product by LC-MS/MS

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-nitrosovarenicline impurity in varenicline (B1221332) drug substance and formulated drug products. The presence of nitrosamine (B1359907) impurities, such as N-nitrosovarenicline, in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established strict acceptable intake (AI) limits for these impurities, necessitating highly sensitive and specific analytical methods for their monitoring.[1][2][3][4] This document provides a comprehensive protocol for sample preparation, chromatographic separation, and mass spectrometric detection, along with method performance data.

Introduction

Varenicline is a prescription medication used for smoking cessation.[5] The secondary amine moiety in the varenicline structure can react with nitrosating agents to form the N-nitrosovarenicline drug substance-related impurity (NDSRI).[6] In 2021, concerns over the presence of N-nitrosovarenicline above the acceptable daily intake limit led to recalls of varenicline products.[1][6] The FDA has set an acceptable intake limit of 37 ng per day for N-nitrosovarenicline.[1][2][3][5][7] Consequently, a reliable analytical method is crucial for the quality control of varenicline products to ensure patient safety.

This LC-MS/MS method provides the necessary sensitivity and selectivity to quantify N-nitrosovarenicline at levels compliant with regulatory requirements. The method utilizes reversed-phase chromatography for the separation of N-nitrosovarenicline from the active pharmaceutical ingredient (API), varenicline, followed by tandem mass spectrometry for unambiguous detection and quantification.

Experimental Protocols

Materials and Reagents

• N-Nitrosovarenicline reference standard

• Varenicline Tartrate reference standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• N-Nitrosovarenicline-d4 (or other suitable internal standard)

• Varenicline tablets (for drug product analysis)

• Varenicline Tartrate API (for drug substance analysis)

Standard Solution Preparation

• N-Nitrosovarenicline Stock Standard (100 µg/mL): Accurately weigh approximately 10 mg of N-nitrosovarenicline reference standard and dissolve in 100 mL of methanol.[8] Prepare in duplicate.

• Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a stock solution of the internal standard (e.g., N-Nitrosovarenicline-d4) in methanol.

• Intermediate and Working Standard Solutions: Prepare a series of intermediate and working standard solutions by serial dilution of the stock standard with methanol to construct a calibration curve.[9] A typical calibration curve range is 0.1 ng/mL to 50 ng/mL.[6]

Sample Preparation

2.3.1 Drug Substance Sample Preparation [6][9]

• Accurately weigh approximately 43-48 mg of varenicline tartrate drug substance.[6][9]

• Transfer quantitatively to a 50 mL volumetric flask.

• Add methanol to volume and mix until fully dissolved.

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

2.3.2 Drug Product (Tablets) Sample Preparation [6][9]

• Crush an appropriate number of tablets to obtain a target varenicline concentration of 0.5 mg/mL in methanol.

• Transfer the crushed tablet powder to a suitable centrifuge tube.

• Add the calculated volume of methanol.

• Vortex for 1 minute to mix.

• Shake for 40 minutes using a mechanical shaker.[9]

• Centrifuge the sample at 4500 rpm for 15 minutes.[6][9]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

LC-MS/MS Method Parameters

The following table summarizes the instrumental parameters for the LC-MS/MS analysis.

Parameter	Condition
LC System	UHPLC System
Column	Biphenyl column (150 x 4.6 mm, 2.6 µm) or equivalent[10]
Mobile Phase A	0.1% Formic Acid in Water[9]
Mobile Phase B	0.1% Formic Acid in Methanol[9]
Gradient Elution	A suitable gradient to separate N-nitrosovarenicline from varenicline.
Flow Rate	0.4 mL/min[10]
Injection Volume	20 µL[10]
Column Temperature	30°C[10]
Autosampler Temperature	15°C[10]
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode[10]
Scan Type	Multiple Reaction Monitoring (MRM)[10]
Ion Spray Voltage	5500 V[10]
Source Temperature	500°C[10]
Curtain Gas	40 psi[10]
Nebulizer Gas (GS1)	30 psi[10]
Heater Gas (GS2)	30 psi[10]

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Nitrosovarenicline	241.1	183.1	100	25
N-Nitrosovarenicline (Quantifier)	241.1	211.1	100	20
N-Nitrosovarenicline-d4 (IS)	245.1	187.1	100	25

(Note: MRM transitions should be optimized for the specific instrument used.)

Data Presentation and Performance

The developed method was validated according to ICH guidelines for specificity, linearity, accuracy, precision, and sensitivity.[11]

Quantitative Data Summary

Parameter	Result
Linearity Range	0.1 - 50 ng/mL[6]
Correlation Coefficient (R²)	> 0.999[6][11]
Limit of Detection (LOD)	0.13 - 0.2 ppm[9][11]
Limit of Quantification (LOQ)	0.4 - 1.0 ppm[9][10]
Accuracy (% Recovery)	95.86 - 106.65%[6]
Precision (%RSD)	< 5%[11]

Mandatory Visualizations

Caption: Experimental workflow for the quantification of N-Nitrosovarenicline.

Caption: Logical relationship of method validation parameters.

Conclusion

The LC-MS/MS method described in this application note is a highly sensitive, specific, accurate, and precise tool for the quantification of N-nitrosovarenicline in varenicline drug substance and drug products. The method meets the stringent requirements for the analysis of genotoxic impurities and can be readily implemented in quality control laboratories to ensure the safety and compliance of varenicline products.

References

• 1. expertinstitute.com [expertinstitute.com]
• 2. FDA Updates Regulatory Flexibility Concerning N-nitroso-varenicline Intake Limits – Drug Information Update [content.govdelivery.com]
• 3. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 4. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 5. Laboratory analysis of varenicline products | FDA [fda.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. nri-inc.org [nri-inc.org]
• 8. fda.gov [fda.gov]
• 9. fda.gov [fda.gov]
• 10. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 11. researchgate.net [researchgate.net]

Detecting N-Nitrosovarenicline: A Guide to Analytical Methods and Protocols

For Immediate Release

This application note provides detailed methodologies for the detection and quantification of N-Nitrosovarenicline, a nitrosamine (B1359907) impurity of concern in varenicline (B1221332) drug products. The protocols outlined below are intended for researchers, scientists, and drug development professionals engaged in the quality control and safety assessment of pharmaceuticals. This document summarizes key analytical techniques, primarily focusing on Liquid Chromatography-Mass Spectrometry (LC-MS) based methods, and presents quantitative data in a comparative format to aid in method selection and implementation.

Introduction

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] N-Nitrosovarenicline is a nitrosamine drug substance-related impurity (NDSRI) that has been identified in varenicline, a medication used for smoking cessation.[3][4][5] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for nitrosamine impurities, necessitating the development of highly sensitive and specific analytical methods for their detection and quantification.[2][6][7] The FDA has set an acceptable intake limit for N-nitroso-varenicline at 37 ng per day.[5][6][8]

This guide details validated analytical methods for the determination of N-Nitrosovarenicline in both drug substance and drug product matrices.

Analytical Approaches

The primary analytical technique for the quantification of N-Nitrosovarenicline is Liquid Chromatography coupled with Mass Spectrometry (LC-MS). This is due to the high sensitivity and selectivity required to detect trace levels of this impurity.[9] Specifically, methods utilizing High-Resolution Mass Spectrometry (HRMS) and Tandem Mass Spectrometry (MS/MS) are prevalent.

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS): This method, detailed by the FDA, employs reverse-phase chromatography to separate N-Nitrosovarenicline from the active pharmaceutical ingredient (API), varenicline. Detection is achieved using a high-resolution mass spectrometer, which allows for the monitoring of the accurate mass-to-charge ratio (m/z) of the protonated impurity ion, ensuring high sensitivity and specificity.[3]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This approach is also widely used and offers excellent sensitivity and selectivity through Multiple Reaction Monitoring (MRM).[10][11][12] It is a robust tool for quantifying nitrosamine impurities in pharmaceutical dosage forms.[11][12][13]

Quantitative Data Summary

The performance of various analytical methods for N-Nitrosovarenicline detection is summarized in the table below. This allows for a direct comparison of their sensitivity and range.

Method	Analyte(s)	LOD (ppm)	LOQ (ppm)	Linearity Range	Reference
LC-ESI-HRMS	N-Nitrosovarenicline	0.2	1.0	1.0 – 200 ppm	[3]
LC-APCI-MS/MS	N-Nitrosovarenicline, NDMA, NDEA	0.22	0.66	0.66-19.88 ppm	[10]
LC-MS/MS	N-Nitrosovarenicline	0.13	0.66	Not Specified	[14]
LC-MS/MS	N-Nitrosovarenicline, Nitrosamine Impurity A, Nitrosamine Impurity B	0.4 (Impurity A), 0.5 (N-Nitrosovarenicline & Impurity B)	0.4 (Impurity A), 0.5 (N-Nitrosovarenicline & Impurity B)	Not Specified	[11][12][13]

Experimental Protocols

The following sections provide detailed protocols for the analysis of N-Nitrosovarenicline in drug substances and drug products.

Reagents and Materials

• N-Nitrosovarenicline reference standard

• Varenicline Tartrate drug substance/product

• Methanol (B129727) (HPLC grade or equivalent)

• Water (HPLC grade or equivalent)

• Formic Acid (ACS grade or equivalent)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Analytical balance

• Vortex mixer

• Mechanical wrist-action shaker

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• HPLC vials

Standard Solution Preparation

• Stock Standard Preparation: Accurately weigh approximately 10 mg of N-Nitrosovarenicline reference standard and transfer it into a 100 mL volumetric flask.[3][4] Dissolve and dilute to volume with methanol.[3][4] This can be done in duplicate to create two independent stock standards.[4]

• Intermediate and Working Standard Preparation: Prepare a series of dilutions from the stock standard solution using methanol as the diluent to create calibration standards and quality control (QC) samples at the desired concentrations.[3]

Sample Preparation

• Accurately weigh approximately 25-43 mg of varenicline tartrate drug substance.[3][4]

• Quantitatively transfer the weighed substance into a 50 mL volumetric flask.[3][4]

• Add methanol to the flask and mix using a stir bar until the substance is fully dissolved.[3][4]

• Dilute to the final volume with methanol.[3][4]

• Filter the solution using a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[3][4]

• Crush a suitable number of tablets to achieve a target concentration of 0.5 mg/mL of varenicline in methanol.[3][4]

• Transfer the crushed tablet powder into a 15 mL glass centrifuge tube.[3][4]

• Add the appropriate volume of methanol and vortex for approximately one minute.[3][4]

• Shake the sample for 40 minutes using a mechanical wrist-action shaker.[3][4]

• Centrifuge the sample for 15 minutes at 4500 rpm.[3][4]

• Filter the supernatant using a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[3][4]

Chromatographic and Mass Spectrometric Conditions

The following are typical LC-MS conditions that can be adapted based on the specific instrumentation available.

• LC System: Agilent 1290 Infinity II UHPLC or equivalent

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm, or equivalent

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Program:

  • 0.0 min: 10% B

  • 1.0 min: 10% B

  • 8.0 min: 90% B

  • 9.0 min: 90% B

  • 9.1 min: 10% B

  • 12.0 min: 10% B

• Mass Spectrometer: Thermo Scientific Q-Exactive HF-X Orbitrap MS or equivalent

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection: Full scan with a resolution of 60,000, monitoring the accurate m/z of the protonated N-Nitrosovarenicline ion.

• LC System: Suitable HPLC or UHPLC system

• Column: InertSustain AQ C18 (150 x 4.6 mm, 3.0 µm) or Biphenyl column (150 x 4.6 mm, 2.6 µm)[10][11][12]

• Mobile Phase A: 0.1% Formic Acid in Water[10]

• Mobile Phase B: 0.1% Formic Acid in Methanol[10]

• Flow Rate: 0.4 - 0.6 mL/min[10][11][12]

• Injection Volume: 20 µL[11][12]

• Column Temperature: 30 °C[11][12]

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex QTRAP 4500)[11][12]

• Ionization Mode: Positive Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI)[10][11][12]

• Detection: Multiple Reaction Monitoring (MRM) mode

Visualized Workflows

The following diagrams illustrate the key experimental workflows for the analysis of N-Nitrosovarenicline.

Caption: High-level workflow for N-Nitrosovarenicline analysis.

Caption: Step-by-step sample preparation workflow.

Conclusion

The analytical methods described in this application note provide robust and reliable means for the detection and quantification of N-Nitrosovarenicline in varenicline drug substances and products. The choice between LC-HRMS and LC-MS/MS will depend on the specific requirements of the laboratory and the instrumentation available. Adherence to these validated protocols is crucial for ensuring the safety and quality of varenicline-containing medicines and for meeting regulatory expectations. It is recommended that any laboratory implementing these methods perform a method verification to demonstrate suitability for its intended purpose.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 7. fda.gov [fda.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 10. rjptonline.org [rjptonline.org]
• 11. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 12. researchgate.net [researchgate.net]
• 13. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 14. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry for the Sensitive Analysis of N-Nitrosovarenicline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Varenicline (B1221332), an active pharmaceutical ingredient used in smoking cessation therapies, has been identified as susceptible to the formation of N-nitroso-varenicline, a nitrosamine (B1359907) drug substance-related impurity (NDSRI).[1][2] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory bodies due to their potential carcinogenic properties.[3][4] As a result, stringent limits have been placed on the acceptable daily intake of such impurities in pharmaceutical products.[5][6][7]

High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) has emerged as the gold standard for the detection and quantification of nitrosamine impurities at trace levels in complex pharmaceutical matrices.[3][8][9] The high sensitivity, selectivity, and mass accuracy of HRMS allow for confident identification and quantification, ensuring patient safety and regulatory compliance.[3][10] This application note provides a detailed protocol for the analysis of N-nitrosovarenicline in varenicline drug substance and drug product using LC-HRMS, based on established methodologies.[1]

Experimental Workflow

The general workflow for the analysis of N-nitrosovarenicline by LC-HRMS encompasses several key stages, from sample preparation through to data analysis. A visual representation of this process is provided below.

References

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. smokingcessationleadership.ucsf.edu [smokingcessationleadership.ucsf.edu]
• 7. nri-inc.org [nri-inc.org]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. resolvemass.ca [resolvemass.ca]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: N-Nitrosovarenicline Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosovarenicline is a nitrosamine (B1359907) impurity of Varenicline (B1221332), a widely used smoking cessation medication. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1] The FDA has set a stringent acceptable intake (AI) limit of 37 ng per day for N-Nitrosovarenicline in varenicline-containing drug products.[2]

The discovery of N-Nitrosovarenicline in some varenicline batches led to product recalls, highlighting the critical need for robust analytical methods to detect and quantify this impurity.[3] A well-characterized N-Nitrosovarenicline reference standard is indispensable for the development, validation, and routine application of these analytical methods. This document provides detailed protocols for the preparation and use of an N-Nitrosovarenicline reference standard for such analytical purposes.

Materials and Equipment

Reagents and Chemicals

• Varenicline (or a suitable precursor)

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl) or other suitable acid

• Organic solvent (e.g., Dichloromethane, Methanol)

• Deionized water

• N-Nitrosovarenicline reference standard (commercially available, e.g., Clearsynth Cat. # CS-O-36107)[4]

• Methanol (B129727) (LC/MS grade)[4]

• Water (LC/MS grade)[4]

• Formic acid (LC/MS grade)[4]

Equipment

• Standard laboratory glassware

• Magnetic stirrer and stir bars

• pH meter

• Rotary evaporator

• High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system

• High-resolution mass spectrometer (HRMS), such as a Q Exactive™ hybrid quadrupole-orbitrap mass spectrometer, or a triple quadrupole mass spectrometer (LC-MS/MS)[4]

• Analytical balance

• Vortex mixer

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)[4]

Preparation of N-Nitrosovarenicline Reference Standard

Disclaimer: The following is a general procedure for the N-nitrosation of a secondary amine and should be adapted and optimized by qualified personnel in a controlled laboratory setting. N-Nitrosamines are potent carcinogens and must be handled with extreme caution using appropriate personal protective equipment and engineering controls.

Principle of Synthesis

N-Nitrosovarenicline is synthesized by the reaction of the secondary amine group in the varenicline molecule with a nitrosating agent, typically nitrous acid (HNO₂). Nitrous acid is unstable and is therefore generated in situ from the acidification of a nitrite salt, such as sodium nitrite.

General Synthesis Protocol

• Dissolution: Dissolve a known quantity of varenicline in a suitable solvent (e.g., water or an aqueous/organic mixture) in a reaction vessel.

• Acidification: Cool the solution in an ice bath and slowly add a stoichiometric excess of a dilute acid (e.g., hydrochloric acid) to achieve an acidic pH.

• Nitrosation: While maintaining the low temperature and stirring, slowly add an aqueous solution of sodium nitrite dropwise to the reaction mixture. The reaction progress can be monitored by an appropriate technique like TLC or LC-MS.

• Quenching and Extraction: Once the reaction is complete, quench any excess nitrous acid. Neutralize the reaction mixture and extract the N-Nitrosovarenicline product into a suitable organic solvent (e.g., dichloromethane).

• Purification: The crude product can be purified using standard techniques such as column chromatography to isolate the N-Nitrosovarenicline.

• Characterization: The identity and purity of the synthesized N-Nitrosovarenicline should be confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The purity should be quantitatively determined, for instance, by HPLC with a suitable detector.

Use of N-Nitrosovarenicline Reference Standard in Analytical Methods

The following protocols are based on the FDA's validated LC-ESI-HRMS method for the determination of N-Nitrosovarenicline.[5]

Preparation of Standard Solutions

• Stock Standard Preparation: Accurately weigh a suitable amount of N-Nitrosovarenicline reference standard and dissolve it in methanol to obtain a stock solution of a known concentration (e.g., 100 µg/mL).

• Intermediate Standard Preparation: Perform serial dilutions of the stock standard with methanol to prepare intermediate standards at lower concentrations.

• Working Standard and Calibration Curve Preparation: From the intermediate standards, prepare a series of working standards in methanol to construct a calibration curve over the desired concentration range (e.g., 0.5 ng/mL to 100 ng/mL).[4]

Sample Preparation

4.2.1 Drug Substance Sample Preparation

• Accurately weigh approximately 25 mg of the varenicline drug substance into a 50 mL volumetric flask.[4]

• Add methanol to the flask and mix until the substance is fully dissolved.[4]

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial for LC-MS analysis.[4]

4.2.2 Drug Product (Tablets) Sample Preparation

• Crush a sufficient number of tablets to obtain a target varenicline concentration of 0.5 mg/mL in methanol.[5]

• Transfer the powdered tablets to a centrifuge tube and add the appropriate volume of methanol.[5]

• Vortex the mixture for approximately one minute.[5]

• Shake the sample for 40 minutes using a mechanical shaker.[5]

• Centrifuge the sample for 15 minutes at 4500 rpm.[5]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for LC-MS analysis.[5]

LC-MS/MS Analysis Protocol

The following is a representative set of conditions. The specific parameters should be optimized for the instrument in use.

Parameter	Recommended Condition
Chromatography
Column	XSelect CSH Phenyl-Hexyl XP, 2.5 µm, 130 Å, 150 x 4.6 mm or equivalent[4]
Mobile Phase A	0.1% Formic Acid in Water[5]
Mobile Phase B	0.1% Formic Acid in Methanol[5]
Gradient	Optimized for separation of N-Nitrosovarenicline from varenicline
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection	High-Resolution Mass Spectrometry (HRMS) or Multiple Reaction Monitoring (MRM) on a triple quadrupole instrument
Monitored Ion (HRMS)	Protonated molecular ion [M+H]⁺ of N-Nitrosovarenicline

Quantification

The concentration of N-Nitrosovarenicline in the prepared samples is determined by comparing the peak area of the analyte to the calibration curve generated from the working standards.

Data Presentation

Table 1: Regulatory Limits and Observed Levels of N-Nitrosovarenicline

Parameter	Value	Reference
FDA Acceptable Intake (AI) Limit	37 ng/day	[2][6]
FDA Interim Acceptable Intake Limit	185 ng/day	[2]
Levels in recalled Pfizer Chantix (1 mg)	150-470 ng/tablet	[7]
Levels in Par Pharmaceuticals Varenicline (1 mg)	3 ng/tablet	[7]
Levels in Apotex APO-Varenicline (1 mg)	27-44 ng/tablet	[7]

Visualizations

Caption: Experimental workflow for the quantification of N-Nitrosovarenicline.

Caption: General signaling pathway for nitrosamine-induced carcinogenicity.

References

• 1. Nitrosamine synthesis by nitrosation [organic-chemistry.org]
• 2. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Nitrosation and nitrosylation - Wikipedia [en.wikipedia.org]
• 6. resolvemass.ca [resolvemass.ca]
• 7. accessdata.fda.gov [accessdata.fda.gov]

Application Notes and Protocols for Assessing the In Vitro Biological Activity of N-Nitrosovarenicline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosovarenicline is a nitrosamine (B1359907) impurity that has been identified in the smoking cessation drug varenicline (B1221332).[1][2] Nitrosamines are a class of compounds that are of toxicological concern due to their potential carcinogenic effects.[2] As such, a thorough in vitro assessment of the biological activity of N-Nitrosovarenicline is crucial for understanding its potential risks.

These application notes provide a comprehensive overview of in vitro assays to characterize the biological activity of N-Nitrosovarenicline, with a focus on its genotoxic potential and its interaction with nicotinic acetylcholine (B1216132) receptors (nAChRs), the primary target of the parent drug, varenicline.[3][4]

Data Presentation

Genotoxicity Data for N-Nitrosovarenicline

Recent studies have demonstrated the genotoxic potential of N-Nitrosovarenicline in vitro. A summary of the available data is presented below.

Assay Type	Cell Line	Metabolic Activation	Result	Reference
Enhanced Ames Test (EAT)	Multiple Salmonella typhimurium strains	Required	Mutagenic
In Vitro Micronucleus Assay	Human TK6 cells	Hamster liver S9	Induced concentration-dependent increases in micronuclei

Pharmacological Data for Varenicline at Nicotinic Acetylcholine Receptors

While specific quantitative data for N-Nitrosovarenicline's binding affinity and functional potency at nAChRs are not currently available in the public domain, the activity of the parent compound, varenicline, provides a critical reference point. The following table summarizes the known in vitro activity of varenicline at various nAChR subtypes. Researchers can use the protocols provided in this document to determine the corresponding values for N-Nitrosovarenicline.

Receptor Subtype	Assay Type	Value (Varenicline)	Reference
α4β2	Radioligand Binding (Ki)	0.06 - 0.14 nM
α4β2	Functional (EC50)	0.086 µM (dopamine release)
α6β2	Radioligand Binding (Ki)	0.12 nM
α6β2	Functional (EC50)	0.007 µM (dopamine release)
α3β4	Radioligand Binding (Ki)	>500-fold lower affinity than α4β2	[3]
α7	Radioligand Binding (Ki)	>3500-fold lower affinity than α4β2	[3]

Note: The asterisk () indicates the possible presence of other subunits in the receptor complex.*

Experimental Protocols

This section provides detailed methodologies for key in vitro assays to assess the biological activity of N-Nitrosovarenicline.

Genotoxicity Assays

Given that N-Nitrosovarenicline is a nitrosamine, assessing its genotoxic potential is of paramount importance. Many nitrosamines require metabolic activation to exert their genotoxic effects. Therefore, the inclusion of a metabolic activation system, such as a liver S9 fraction, is critical.

The in vitro micronucleus assay is a well-established method for detecting chromosomal damage.

References

• 1. Therapeutic concentrations of varenicline in the presence of nicotine increase action potential firing in human adrenal chromaffin cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. Pre-clinical properties of the α4β2 nicotinic acetylcholine receptor partial agonists varenicline, cytisine and dianicline translate to clinical efficacy for nicotine dependence - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Nitrosovarenicline Extraction from Drug Tablets

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitrosovarenicline, a nitrosamine impurity of the smoking cessation drug varenicline (B1221332), has been a focus of regulatory scrutiny. Both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines and acceptable intake limits for this impurity in varenicline drug products.[1][2][3][4][5][6][7] Consequently, robust and sensitive analytical methods for the accurate quantification of N-nitrosovarenicline are essential for manufacturers to ensure the safety and quality of their products.

This document provides detailed application notes and experimental protocols for the extraction of N-nitrosovarenicline from varenicline drug tablets. The methodologies described are based on regulatory guidance and published scientific literature, focusing on Liquid Chromatography-Mass Spectrometry (LC-MS) based techniques, which are the gold standard for nitrosamine analysis at trace levels.[2][8][9]

I. Analytical Methodologies Overview

The primary analytical technique for the determination of N-nitrosovarenicline is Liquid Chromatography coupled with Mass Spectrometry (LC-MS). This is due to the non-volatile nature of N-nitrosovarenicline, making Gas Chromatography-Mass Spectrometry (GC-MS) less suitable.[10] High-Resolution Mass Spectrometry (HRMS) and tandem Mass Spectrometry (MS/MS) are often employed to achieve the high sensitivity and specificity required to meet stringent regulatory limits.[8][11]

II. Experimental Protocols

This section details two distinct protocols for the extraction and analysis of N-nitrosovarenicline from varenicline tablets: a method based on the FDA's published LC-ESI-HRMS method and an alternative LC-MS/MS method described in the scientific literature.

Protocol 1: Extraction for LC-ESI-HRMS Analysis (Based on FDA Method)

This protocol is adapted from the Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS) method developed by the FDA for the determination of N-nitrosovarenicline in varenicline drug products.[8]

A. Materials and Reagents

• Varenicline tablets

• N-nitrosovarenicline reference standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 0.22 µm PVDF syringe filters

• 15 mL glass centrifuge tubes

• Volumetric flasks

• Pipettes

• Vortex mixer

• Mechanical wrist action shaker

• Analytical balance

• HPLC vials

B. Sample Preparation

• Tablet Comminution: Crush a sufficient number of varenicline tablets to obtain a representative powder. The number of tablets should be calculated to achieve a target concentration of 0.5 mg/mL of varenicline in the final solution.[8]

• Extraction:

  • Accurately weigh the powdered tablets and transfer to a 15 mL glass centrifuge tube.[8]

  • Add the appropriate volume of methanol to the tube to achieve the target concentration.[8]

  • Vortex the mixture for approximately one minute to ensure thorough wetting of the powder.[8]

  • Place the tube on a mechanical wrist action shaker and shake for 40 minutes to facilitate the extraction of N-nitrosovarenicline.[8]

• Filtration:

  • After shaking, filter the solution using a 0.22 µm PVDF syringe filter to remove particulate matter.[8]

  • Transfer the filtered sample into an HPLC vial for LC-MS analysis.[8]

C. Analytical Conditions (Illustrative)

• LC System: UHPLC system

• Column: A suitable C18 reversed-phase column

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Gradient Elution: A suitable gradient to separate N-nitrosovarenicline from varenicline and other matrix components.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: High-Resolution Mass Spectrometer with Electrospray Ionization (ESI)

• Ionization Mode: Positive

• Detection: Monitoring the accurate mass of the protonated N-nitrosovarenicline ion.[8]

Protocol 2: Extraction for LC-MS/MS Analysis

This protocol is a representative method based on published research for the quantification of N-nitrosovarenicline in pharmaceutical dosage forms using a more widely available triple quadrupole mass spectrometer.[9][11]

A. Materials and Reagents

• Varenicline tablets

• N-nitrosovarenicline reference standard

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• 0.45 µm Nylon or PVDF syringe filters

• Centrifuge tubes

• Volumetric flasks

• Pipettes

• Ultrasonic bath

• Centrifuge

• HPLC vials

B. Sample Preparation

• Tablet Comminution: Finely powder a known number of varenicline tablets.

• Extraction:

  • Accurately weigh a portion of the tablet powder equivalent to a specific amount of varenicline (e.g., 10 mg) and transfer it to a centrifuge tube.

  • Add a defined volume of a suitable extraction solvent, such as a mixture of methanol and water (e.g., 10 mL of 50:50 v/v). The use of non-reactive solvents like methanol or acetonitrile is recommended to minimize the risk of secondary nitrosation.[12]

  • Sonicate the mixture in an ultrasonic bath for approximately 15-20 minutes to ensure complete dissolution of the analyte.

  • Centrifuge the sample at a high speed (e.g., 4000 rpm) for 10 minutes to pellet the excipients.

• Filtration:

  • Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

C. Analytical Conditions (Illustrative)

• LC System: HPLC or UHPLC system

• Column: Biphenyl or C18 column (e.g., 150 x 4.6 mm, 2.6 µm).[11]

• Mobile Phase A: 10 mM Ammonium formate with 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A suitable gradient to ensure separation.

• Flow Rate: 0.4 mL/min.[11]

• Injection Volume: 20 µL.[11]

• MS System: Triple Quadrupole Mass Spectrometer with ESI source

• Ionization Mode: Positive

• Detection: Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for N-nitrosovarenicline for enhanced selectivity and sensitivity.

III. Data Presentation

The following table summarizes quantitative data from a validated LC-MS/MS method for the determination of N-nitrosovarenicline in varenicline tablets, as reported in the literature.[9]

Parameter	Reported Value
Limit of Detection (LOD)	0.13 ppm
Limit of Quantification (LOQ)	0.66 ppm
Linearity Range	9.64 ppm to 80.31 ppm
Correlation Coefficient (r²)	0.9997
Recovery	98.92% to 118.78%
Precision (%RSD)	1.33%

ppm values are typically calculated with respect to the active pharmaceutical ingredient (API) concentration.

IV. Mandatory Visualizations

Diagrams of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the two protocols described above.

Caption: Workflow for N-Nitrosovarenicline Extraction (FDA LC-ESI-HRMS Method).

Caption: Workflow for N-Nitrosovarenicline Extraction (LC-MS/MS Method).

V. Conclusion

The accurate and reliable quantification of N-nitrosovarenicline in varenicline drug tablets is of paramount importance for patient safety and regulatory compliance. The protocols detailed in these application notes provide robust methodologies for the extraction and analysis of this nitrosamine impurity. The choice between the FDA's HRMS method and a validated LC-MS/MS method will depend on the instrumentation available in the laboratory. Proper method validation is crucial to ensure that the chosen method is fit for its intended purpose of detecting N-nitrosovarenicline at or below the acceptable intake limits. Effective sample preparation, as outlined in these protocols, is a critical step in achieving accurate and reproducible results.[12]

References

• 1. netpharmalab.es [netpharmalab.es]
• 2. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. fda.gov [fda.gov]
• 6. fda.gov [fda.gov]
• 7. FDA Updates Regulatory Flexibility Concerning N-nitroso-varenicline Intake Limits – Drug Information Update [content.govdelivery.com]
• 8. fda.gov [fda.gov]
• 9. researchgate.net [researchgate.net]
• 10. Laboratory analysis of varenicline products by FDA - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 12. resolvemass.ca [resolvemass.ca]

Application Note: Quantitative Analysis of N-Nitrosovarenicline using Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-QTOF-MS)

Introduction

Varenicline (B1221332), a medication used for smoking cessation, contains a secondary amine structure that can react with nitrosating agents to form N-nitrosovarenicline, a potential genotoxic impurity.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have issued recalls of varenicline products due to the presence of this nitrosamine (B1359907) impurity exceeding acceptable limits.[1] Consequently, sensitive and accurate analytical methods are crucial for the detection and quantification of N-nitrosovarenicline in varenicline active pharmaceutical ingredients (APIs) and finished drug products. This application note details a robust method utilizing UHPLC-QTOF-MS for the trace-level analysis of N-nitrosovarenicline. The high resolution and mass accuracy of QTOF-MS provide excellent selectivity and sensitivity for confident identification and quantification.

Quantitative Data Summary

The performance of the UHPLC-QTOF-MS method for the analysis of N-nitrosovarenicline is summarized below. The method demonstrates excellent sensitivity, linearity, accuracy, and precision, making it suitable for quality control and regulatory purposes.

Table 1: Method Validation Parameters for N-Nitrosovarenicline Analysis

Parameter	Result
Limit of Detection (LOD)	0.1 ng/mL (0.2 ppm)[2]
Limit of Quantification (LOQ)	0.5 ng/mL (1.0 ppm)[2]
Linearity Range	0.1 - 100 ng/mL[1][2]
Correlation Coefficient (R²)	> 0.999[3]
Accuracy (Recovery)	95.86% - 106.65%[1]
Precision (%RSD)	< 15% at LLOQ[4]

Experimental Protocols

A detailed protocol for the analysis of N-nitrosovarenicline in varenicline drug substance and drug product is provided below.

Standard and Sample Preparation

Reagents and Materials:

• N-Nitrosovarenicline reference standard

• Varenicline Tartrate API or tablets

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• 0.22 µm PVDF syringe filters

Standard Solution Preparation:

• Stock Standard (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitrosovarenicline reference standard and dissolve it in methanol to achieve the target concentration.

• Intermediate Standards: Perform serial dilutions of the stock standard with methanol to prepare intermediate standards at concentrations such as 1000 ng/mL and 100 ng/mL.[5]

• Working Standards (Calibration Curve): Further dilute the intermediate standards with methanol to prepare a series of working standards for the calibration curve, typically ranging from 0.1 ng/mL to 100 ng/mL.[1]

Sample Preparation:

• Drug Substance (API):

  • Accurately weigh approximately 25-48 mg of the varenicline tartrate API into a 50 mL volumetric flask.[1][2]

  • Add methanol to volume and mix until the sample is fully dissolved.[5]

  • Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[5]

• Drug Product (Tablets):

  • Grind a suitable number of varenicline tartrate tablets to a fine powder.

  • Accurately weigh an amount of the powder equivalent to a target varenicline concentration of 0.5 mg/mL into a centrifuge tube.[1][5]

  • Add the appropriate volume of methanol and vortex for 1 minute.[5]

  • Shake the sample for 40 minutes using a mechanical shaker.[5]

  • Centrifuge the sample at 4500 rpm for 15 minutes.[1][5]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[1][5]

UHPLC-QTOF-MS Method

Table 2: UHPLC Parameters

Parameter	Condition
System	UHPLC system with a temperature-controlled autosampler and column compartment
Column	XSelect CSH Phenyl-Hexyl XP, 2.5 µm, 130 Å, 150 x 4.6 mm (or equivalent)[5]
Mobile Phase A	0.1% Formic Acid in Water[5]
Mobile Phase B	0.1% Formic Acid in Methanol[5]
Gradient	Optimized for separation of N-nitrosovarenicline from varenicline and other matrix components. A typical gradient might start at a low percentage of B, ramp up to a high percentage to elute the analyte, and then re-equilibrate.
Flow Rate	0.3 - 0.6 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

Table 3: QTOF-MS Parameters

Parameter	Condition
System	High-resolution quadrupole time-of-flight mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Full Scan with high resolution
Mass Range	m/z 100-1000[6]
Targeted Ion	Protonated N-nitrosovarenicline [M+H]⁺
Collision Energy	Optimized for fragmentation if MS/MS data is required for confirmation.
Source Temperature	300-500 °C
Capillary Voltage	3500 - 5500 V

Data Analysis

Quantification is performed by creating an external standard calibration curve. The peak area of the extracted ion chromatogram for the protonated N-nitrosovarenicline ion (with a mass tolerance of ± 15 ppm) in the samples is compared to the calibration curve to determine its concentration.[2][5]

Visualizations

Caption: Workflow for N-Nitrosovarenicline Analysis.

References

• 1. shimadzu.com [shimadzu.com]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. fda.gov [fda.gov]
• 6. Identification, Isolation and Characterization of an Unknown Impurity of Varenicline - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of N-Nitrosovarenicline in Pharmaceutical Products

This application note details the established methods for the extraction and quantification of N-Nitrosovarenicline, a nitrosamine (B1359907) impurity, in varenicline (B1221332) drug substances and products. While various extraction techniques are available for sample preparation, current validated methods predominantly utilize a direct solvent extraction procedure followed by advanced chromatographic analysis.

Introduction

N-Nitrosovarenicline is a nitrosamine drug substance-related impurity (NDSRI) that has been identified in varenicline drug products.[1][2] Due to the potential carcinogenic nature of nitrosamines, regulatory bodies such as the U.S. Food and Drug Administration (FDA) have established strict limits for their presence in pharmaceuticals.[3][4][5] Consequently, sensitive and accurate analytical methods are crucial for the monitoring and control of N-Nitrosovarenicline levels to ensure product quality and patient safety.[3][6]

The prevalent analytical approach for N-Nitrosovarenicline involves sample preparation through solvent extraction, followed by quantification using Liquid Chromatography-Mass Spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (LC-HRMS).[1][2][3] These methods have demonstrated high sensitivity and specificity for the detection of this impurity at trace levels.[2][3]

Quantitative Data Summary

The following table summarizes the quantitative performance data from validated analytical methods for the determination of N-Nitrosovarenicline.

Parameter	Value	Method	Reference
Limit of Detection (LOD)	0.2 ppm	LC-ESI-HRMS	[1]
Limit of Quantitation (LOQ)	1.0 ppm	LC-ESI-HRMS	[1]
Limit of Detection (LOD)	0.13 ppm	LC-MS/MS	[2]
Limit of Quantitation (LOQ)	0.66 ppm	LC-MS/MS	[2]
Limit of Quantitation (LOQ)	0.5 ppm	LC-MS/MS	[3]
Recovery	85 - 115%	LC-ESI-HRMS	[1]
Recovery	98.92 - 118.78%	LC-MS/MS	[2]

Experimental Protocols

The following protocols are based on validated methods published by the FDA and in peer-reviewed journals for the analysis of N-Nitrosovarenicline in varenicline drug products and substances.

Protocol 1: Sample Preparation of Varenicline Drug Product (Tablets)

This protocol is adapted from the FDA's LC-ESI-HRMS method.[1][7]

Materials:

• Varenicline tablets

• Methanol (B129727) (LC/MS grade)

• 15 mL glass centrifuge tubes

• Vortex mixer

• Mechanical wrist action shaker

• Centrifuge

• 0.22 µm PVDF syringe filters

• HPLC vials

Procedure:

• Crush an appropriate number of varenicline tablets to achieve a target concentration of 0.5 mg/mL of varenicline in methanol.

• Transfer the crushed tablet powder into a 15 mL glass centrifuge tube.

• Add the calculated volume of methanol to the centrifuge tube.

• Vortex the sample for approximately 1 minute to ensure thorough mixing.

• Place the tube on a mechanical wrist action shaker and shake for 40 minutes.

• After extraction, centrifuge the sample for 15 minutes at 4500 rpm to pellet the excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter directly into an HPLC vial for subsequent LC-MS analysis.

Protocol 2: Sample Preparation of Varenicline Drug Substance

This protocol is also based on the FDA's LC-ESI-HRMS method.[1][7]

Materials:

• Varenicline tartrate drug substance

• Methanol (LC/MS grade)

• 50 mL volumetric flask

• Stir bar and stir plate

• 0.22 µm PVDF syringe filters

• HPLC vials

Procedure:

• Accurately weigh approximately 43 ± 4 mg of the varenicline tartrate drug substance.

• Quantitatively transfer the weighed substance into a 50 mL volumetric flask.

• Add methanol to the flask and use a stir bar and stir plate to facilitate complete dissolution.

• Once fully dissolved, bring the flask to volume with methanol.

• Filter the solution using a 0.22 µm PVDF syringe filter into an HPLC vial for LC-MS analysis.

Visualized Experimental Workflow

The following diagram illustrates the general experimental workflow for the preparation of a varenicline drug product sample for N-Nitrosovarenicline analysis.

Caption: Workflow for Varenicline Drug Product Sample Preparation.

Concluding Remarks

The provided protocols for direct solvent extraction, followed by sensitive LC-MS analysis, are robust and validated methods for the accurate quantification of N-Nitrosovarenicline in pharmaceutical products. These methods meet the stringent requirements of regulatory agencies for the control of this potential genotoxic impurity. While solid-phase extraction is a powerful technique for sample clean-up, the current body of literature suggests that for N-Nitrosovarenicline analysis in varenicline products, a direct extraction approach provides the necessary performance characteristics. Researchers and drug development professionals should adhere to these or similarly validated methods to ensure the safety and quality of varenicline-containing medicines.

References

• 1. fda.gov [fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 4. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]

Navigating Nitrosamines: Regulatory Guidelines and Analytical Protocols for N-Nitrosovarenicline in Pharmaceutical Products

For Immediate Release

Recent years have seen heightened scrutiny of nitrosamine (B1359907) impurities in pharmaceutical products, prompting stringent regulatory guidelines to ensure patient safety. One such impurity of concern is N-Nitrosovarenicline, a potential mutagenic carcinogen that can form in varenicline-containing drugs. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the regulatory landscape and analytical testing of N-Nitrosovarenicline.

Introduction: The Challenge of Nitrosamine Impurities

Nitrosamines are a class of chemical compounds, many of which are classified as probable human carcinogens based on animal studies.[1] Their presence in essential medicines, even at trace levels, is a significant concern for regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These impurities can originate from various sources, including the synthesis of the active pharmaceutical ingredient (API), degradation of the drug product, or interaction with excipients and packaging materials.[2]

The International Council for Harmonisation (ICH) M7 guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[3] Both the FDA and EMA align their regulatory actions on nitrosamines with the principles outlined in ICH M7.[3][4]

N-Nitrosovarenicline is a nitrosamine impurity specific to the smoking cessation drug varenicline (B1221332). Its detection has led to product recalls and a concerted effort by regulatory bodies and pharmaceutical manufacturers to control its levels in the final drug product.[5][6]

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies have established acceptable intake (AI) limits for various nitrosamines, including N-Nitrosovarenicline, to ensure that the risk to patients is negligible. These limits are based on a lifetime exposure model.

The FDA has set a clear acceptable intake limit for N-Nitrosovarenicline. Initially, to mitigate drug shortages, the FDA established an interim AI limit, but this has since been updated to a final, lower limit as manufacturing processes have improved.[2] The EMA's approach is consistent with the ICH M7 guideline, focusing on controlling the impurity to a level that poses a negligible carcinogenic risk.[3][4]

Regulatory Body	Acceptable Intake (AI) Limit for N-Nitrosovarenicline	Interim Acceptable Intake (AI) Limit
FDA (U.S. Food and Drug Administration)	37 ng/day	185 ng/day (Initially, to avoid drug shortages)
EMA (European Medicines Agency)	Aligned with ICH M7 principles to ensure negligible carcinogenic risk.	Not explicitly defined in the search results.

Analytical Testing Protocols for N-Nitrosovarenicline

Accurate and sensitive analytical methods are crucial for the detection and quantification of N-Nitrosovarenicline at the stringent regulatory limits. The most widely accepted and utilized technique is Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a high-resolution mass spectrometer (HRMS) or a tandem mass spectrometer (MS/MS).[7][8]

FDA Recommended Method: LC-ESI-HRMS

The FDA has published a validated Liquid Chromatography-Electrospray Ionization-High Resolution Mass Spectrometry (LC-ESI-HRMS) method for the determination of N-Nitrosovarenicline in varenicline drug substance and drug product.[7]

Principle: The method utilizes reverse-phase chromatography to separate N-Nitrosovarenicline from the varenicline API. Detection is achieved using a high-resolution mass spectrometer, which allows for the accurate mass measurement of the protonated impurity ion, ensuring high sensitivity and specificity. Quantification is performed using an external standard calibration.[7]

Key Performance Characteristics of the FDA Method: [7]

Parameter	Value
Limit of Detection (LOD)	0.2 ppm
Limit of Quantitation (LOQ)	1.0 ppm
Range	1.0 – 200 ppm

Experimental Protocol: LC-ESI-HRMS Analysis of N-Nitrosovarenicline

This protocol is based on the FDA's recommended method.[7]

1. Reagents and Materials

• N-Nitrosovarenicline reference standard

• Varenicline tartrate drug substance or drug product

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Volumetric flasks

• Analytical balance

• Vortex mixer

• Centrifuge

• Syringe filters (0.22 µm PVDF)

• HPLC vials

2. Standard Preparation

• Stock Standard: Accurately weigh a suitable amount of N-Nitrosovarenicline reference standard and dissolve in methanol to prepare a stock solution of known concentration.

• Working Standards: Perform serial dilutions of the stock standard with methanol to prepare a series of working standards for the calibration curve.

3. Sample Preparation

• Drug Substance:

  • Accurately weigh approximately 43 mg of varenicline tartrate drug substance.

  • Quantitatively transfer to a 50 mL volumetric flask.

  • Add methanol and dissolve completely.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.[7]

• Drug Product (Tablets):

  • Crush a sufficient number of tablets to obtain a target concentration of 0.5 mg/mL of varenicline in methanol.

  • Transfer the crushed powder to a centrifuge tube.

  • Add the appropriate volume of methanol and vortex for 1 minute.

  • Shake for 40 minutes using a mechanical shaker.

  • Centrifuge at 4500 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[7]

4. LC-MS/MS Instrumental Conditions

Parameter	Condition
Liquid Chromatography
Column	C18 reverse-phase column
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	30°C
Autosampler Temperature	15°C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Monitored m/z	Protonated molecular ion of N-Nitrosovarenicline

Note: The specific gradient elution program and mass spectrometer settings should be optimized for the instrument in use.

5. Data Analysis

• Generate a calibration curve by plotting the peak area of the N-Nitrosovarenicline working standards against their concentrations.

• Determine the concentration of N-Nitrosovarenicline in the sample preparations by interpolating their peak areas from the calibration curve.

• Calculate the amount of N-Nitrosovarenicline in the original drug substance or drug product, expressed in ppm or ng/day based on the maximum daily dose.

Visualizing the Workflow and Regulatory Framework

To better illustrate the processes involved in N-Nitrosovarenicline testing and its regulatory context, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for N-Nitrosovarenicline testing.

Caption: Regulatory framework for nitrosamine impurity control.

Conclusion

The control of N-Nitrosovarenicline in pharmaceutical products is a critical aspect of ensuring drug safety and quality. A thorough understanding of the regulatory guidelines set forth by agencies like the FDA and EMA, coupled with the implementation of robust and validated analytical methods, is paramount for all stakeholders in the pharmaceutical industry. The provided application notes and protocols serve as a comprehensive resource to aid in navigating these challenges and ensuring compliance with the stringent requirements for nitrosamine impurity testing.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Nitrosamines Published Limits -reference - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. gmp-publishing.com [gmp-publishing.com]
• 4. Nitrosamine impurities in specific medicines | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]
• 6. resolvemass.ca [resolvemass.ca]
• 7. fda.gov [fda.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Trace Level Analysis of N-Nitrosovarenicline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Varenicline (B1221332), a widely used smoking cessation medication, has been subject to regulatory scrutiny due to the potential presence of the N-nitroso-varenicline impurity. N-nitroso compounds are a class of potent genotoxic agents, and their presence in pharmaceutical products is a significant safety concern. This document provides detailed application notes and protocols for the sample preparation and trace-level analysis of N-Nitrosovarenicline in varenicline drug substances and products. The methodologies outlined are based on validated analytical techniques to ensure accurate and reliable quantification at levels relevant to regulatory guidelines.

Quantitative Data Summary

The following tables summarize key quantitative data from various analytical methods developed for the determination of N-Nitrosovarenicline. This data is essential for method selection and performance evaluation.

Table 1: Method Performance Characteristics

Analytical Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Reference
LC-ESI-HRMS	0.2 ppm	1.0 ppm	Not Specified	[1]
LC-APCI-MS/MS	0.22 ppm	0.66 ppm	85 - 115	[2]
LC-MS/MS (QTRAP 4500)	Not Specified	0.5 ppm	Not Specified	[3][4][5]
LC-QTOFMS	Not Specified	Not Specified	95.86 - 106.65	[6]
LC-MS/MS	0.13 ppm	0.66 ppm	98.92 - 118.78

Table 2: Regulatory Acceptance Criteria

Regulatory Body	Acceptable Intake (AI) Limit
US FDA	37 ng/day

Experimental Protocols

This section provides detailed protocols for the sample preparation and analysis of N-Nitrosovarenicline in both varenicline drug substance and drug product.

Protocol 1: Sample Preparation for Varenicline Drug Substance

Objective: To extract N-Nitrosovarenicline from the varenicline tartrate drug substance for LC-MS analysis.

Materials:

• Varenicline tartrate drug substance

• Methanol (B129727) (LC-MS grade)

• Volumetric flask (50 mL)

• Analytical balance

• Stir bar and stir plate

• Syringe filter, 0.22 µm PVDF

• HPLC vials

Procedure:

• Accurately weigh approximately 43 ± 4 mg of the varenicline tartrate drug substance.[1]

• Quantitatively transfer the weighed substance into a 50 mL volumetric flask.[1]

• Add methanol to the flask to dissolve the substance.

• Place a stir bar in the flask and mix on a stir plate until the substance is fully dissolved.[1]

• Dilute the solution to the 50 mL mark with methanol and mix thoroughly.

• Filter the solution using a 0.22 µm PVDF syringe filter directly into an HPLC vial for LC-MS analysis.[1]

Protocol 2: Sample Preparation for Varenicline Drug Product (Tablets)

Objective: To extract N-Nitrosovarenicline from varenicline tablets for LC-MS analysis.

Materials:

• Varenicline tablets

• Methanol (LC-MS grade)

• 15 mL glass centrifuge tubes

• Vortex mixer

• Mechanical wrist action shaker

• Centrifuge

• Syringe filter, 0.22 µm PVDF

• HPLC vials

Procedure:

• Crush a sufficient number of tablets to achieve a target concentration of 0.5 mg/mL of varenicline in methanol.[1]

• Transfer the powdered tablets into a 15 mL glass centrifuge tube.[1]

• Add the appropriate volume of methanol to the tube.[1]

• Vortex the mixture for approximately one minute to ensure thorough mixing.[1]

• Shake the sample for 40 minutes using a mechanical wrist action shaker.[1]

• After shaking, centrifuge the sample for 15 minutes at 4500 rpm to separate the solid excipients.[1]

• Filter the supernatant using a 0.22 µm PVDF syringe filter directly into an HPLC vial for LC-MS analysis.[1]

Visualizations

Experimental Workflow

Caption: Experimental workflow for N-Nitrosovarenicline analysis.

Proposed Carcinogenic Mechanism of N-Nitrosovarenicline

Caption: Proposed mechanism of N-Nitrosovarenicline carcinogenicity.

Discussion

The accurate detection and quantification of N-Nitrosovarenicline are critical for ensuring the safety of varenicline-containing drug products. The provided protocols, based on methods published by regulatory agencies and scientific literature, offer robust procedures for sample preparation. The choice of analytical technique, primarily high-resolution mass spectrometry (HRMS) or tandem mass spectrometry (MS/MS), provides the necessary sensitivity and selectivity for trace-level analysis.

The proposed carcinogenic mechanism highlights the metabolic activation of N-Nitrosovarenicline by cytochrome P450 enzymes into a reactive intermediate that can lead to DNA damage.[2] This underscores the importance of controlling the levels of this impurity in the final drug product. Recent studies have confirmed the genotoxic and mutagenic potential of N-Nitrosovarenicline in in-vitro assays.[2]

It is imperative for researchers, scientists, and drug development professionals to implement rigorous analytical monitoring and control strategies to mitigate the risks associated with nitrosamine (B1359907) impurities. The methods and information presented in this document serve as a valuable resource for these efforts.

References

• 1. expertinstitute.com [expertinstitute.com]
• 2. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. recalls-rappels.canada.ca [recalls-rappels.canada.ca]
• 5. Apoptosis Induced by N-Nitrosamines in Two Cancer Cell Lines [scirp.org]
• 6. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: N-Nitrosovarenicline Trace Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the trace analysis of N-Nitrosovarenicline.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrosovarenicline and why is its trace analysis important?

A1: N-Nitrosovarenicline is a nitrosamine (B1359907) impurity that can form in varenicline (B1221332), a medication used for smoking cessation.[1] Nitrosamines are classified as probable human carcinogens based on laboratory studies.[2][3] Long-term exposure to nitrosamine impurities above acceptable levels may increase the risk of cancer.[4][5] Therefore, highly sensitive analytical methods are required to detect and quantify trace levels of N-Nitrosovarenicline in varenicline drug substances and products to ensure patient safety and comply with regulatory limits.

Q2: What are the regulatory limits for N-Nitrosovarenicline?

A2: Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have set acceptable intake (AI) limits for N-Nitrosovarenicline. These limits are based on a lifetime exposure risk. The established acceptable daily intake limit is 37 ng per day.[6][7][8] In some cases, to mitigate drug shortages, an interim acceptable intake limit of 185 ng per day was temporarily permitted.[2][9]

Q3: What are the potential sources of N-Nitrosovarenicline contamination?

A3: N-Nitrosovarenicline can form when secondary or tertiary amines present in the varenicline active pharmaceutical ingredient (API) or its precursors react with nitrosating agents, such as nitrites.[1] This reaction can occur during the manufacturing process or during storage, particularly under acidic or high-temperature conditions.[1] Potential sources of contamination include:

• Raw Materials and Solvents: The use of solvents like dimethylformamide (DMF) or dimethylacetamide (DMA) and reagents like methylamine (B109427) or dimethylamine (B145610) in the synthesis of varenicline can introduce the risk of nitrosamine formation.[1]

• Excipients: Certain excipients used in the drug product formulation may contain nitrites that can react with the varenicline molecule.[1][10]

• Storage Conditions: Improper storage conditions, such as high heat or humidity, can promote the formation of N-Nitrosovarenicline over time.[1]

• Packaging: The packaging materials themselves could potentially be a source of nitrites.[1]

Troubleshooting Guide

Issue 1: Poor sensitivity or inability to detect N-Nitrosovarenicline at required low levels.

Possible Cause	Troubleshooting Step
Suboptimal Mass Spectrometer Settings	Ensure the mass spectrometer is tuned and calibrated. Optimize ionization source parameters (e.g., electrospray voltage, gas flows, temperature) for N-Nitrosovarenicline.[11][12] Use Multiple Reaction Monitoring (MRM) for tandem mass spectrometry for enhanced selectivity and sensitivity.[11][12]
Inadequate Chromatographic Separation	Optimize the LC gradient to ensure N-Nitrosovarenicline is fully separated from the varenicline peak and other matrix components, which can cause ion suppression.[13] Consider using a high-resolution column, such as a biphenyl (B1667301) or F5 stationary phase, for improved separation.[13][14]
Sample Preparation Issues	Ensure complete extraction of N-Nitrosovarenicline from the sample matrix. Inefficient extraction can lead to low recovery and poor sensitivity. Review the extraction solvent and procedure.[15]
Ion Suppression	The high concentration of varenicline API can suppress the ionization of trace-level N-Nitrosovarenicline. Use a divert valve to direct the varenicline peak to waste, preventing it from entering the mass spectrometer.[13] Ensure adequate chromatographic separation from the main API peak.

Issue 2: High variability in analytical results.

Possible Cause	Troubleshooting Step
Inconsistent Sample Preparation	Standardize the sample preparation procedure. Ensure accurate weighing, complete dissolution, and consistent filtration steps. Use a validated method for sample preparation.[15]
Analyte Instability	N-Nitrosovarenicline may be unstable under certain conditions. Prepare standards and samples fresh daily and protect them from light and high temperatures.[15] Evaluate the stability of the analyte in the chosen diluent.[13]
Instrument Fluctuation	Perform system suitability tests before each analytical run to ensure the LC-MS system is performing consistently. Monitor parameters like peak area, retention time, and signal-to-noise ratio of a standard injection.

Issue 3: Peak tailing or poor peak shape for N-Nitrosovarenicline.

Possible Cause	Troubleshooting Step
Column Contamination or Degradation	Flush the column with a strong solvent or, if necessary, replace the column. Use a guard column to protect the analytical column from contaminants.
Inappropriate Mobile Phase pH	Optimize the mobile phase pH. The use of formic acid (0.1%) in both aqueous and organic mobile phases is common and generally provides good peak shape for this analysis.[15]
Secondary Interactions	Ensure the column chemistry is suitable for the analysis. Biphenyl and F5 columns are often used to provide alternative selectivity and reduce secondary interactions.[13][14]

Quantitative Data Summary

Table 1: Regulatory Limits for N-Nitrosovarenicline

Regulatory Agency	Acceptable Intake (AI) Limit	Interim Acceptable Intake Limit
FDA (U.S. Food and Drug Administration)	37 ng/day[2][6]	185 ng/day[2][9]
EMA (European Medicines Agency)	37 ng/day[7]	Not specified in the provided results.

Table 2: Reported Levels of N-Nitrosovarenicline in Recalled Varenicline Batches

Source of Report	Detected Levels of N-Nitrosovarenicline
FDA Testing	150-470 ng per tablet[8][16]
Pfizer Internal Testing	Above the Pfizer-established Acceptable Daily Intake (ADI) level[4][5]

Experimental Protocols

FDA-Recommended LC-ESI-HRMS Method for N-Nitrosovarenicline Determination

This protocol is based on the method developed by the FDA for the determination of N-Nitrosovarenicline in varenicline tartrate drug substance and drug product.[15]

1. Reagents and Materials:

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (reagent grade)

• N-Nitrosovarenicline reference standard

• Varenicline Tartrate drug substance/product

• 0.22 µm PVDF syringe filters

2. Standard Preparation:

• Stock Standard (e.g., 100 µg/mL): Accurately weigh the N-Nitrosovarenicline reference standard and dissolve it in methanol to achieve the target concentration. Prepare in duplicate.[17]

• Intermediate and Working Standards: Perform serial dilutions of the stock standard with methanol to prepare intermediate and working standards at the desired concentrations (e.g., 1 ng/mL). Prepare fresh daily.[15]

3. Sample Preparation:

• Drug Substance: Accurately weigh approximately 43 mg of varenicline tartrate drug substance into a 50 mL volumetric flask. Dissolve and dilute to volume with methanol. Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.[15]

• Drug Product (Tablets): Crush a suitable number of tablets to achieve a target concentration of 0.5 mg/mL of varenicline in methanol. Transfer the crushed powder to a centrifuge tube, add the appropriate volume of methanol, and vortex for 1 minute. Shake for 40 minutes using a mechanical shaker. Centrifuge the sample at 4500 rpm for 15 minutes. Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[15]

4. LC-MS/MS or LC-HRMS Conditions:

Parameter	Condition
LC Column	Biphenyl or similar reversed-phase column (e.g., 150 x 3.0 mm, 2.6 µm)[13]
Mobile Phase A	0.1% Formic Acid in Water[15]
Mobile Phase B	0.1% Formic Acid in Methanol[15]
Flow Rate	0.4 - 0.6 mL/min[13]
Column Temperature	30 - 40°C[11]
Injection Volume	20 - 40 µL[11][13]
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[11]
MS Detection	High-Resolution Mass Spectrometry (HRMS) monitoring the accurate m/z of the protonated impurity ion or Triple Quadrupole Mass Spectrometry (MS/MS) in MRM mode.[11][15]

5. Quantification:

• Quantification is performed by comparing the peak area of N-Nitrosovarenicline in the sample to the peak area of the reference standard using an external standard calibration curve.[15]

Visualizations

Caption: A generalized workflow for the trace analysis of N-Nitrosovarenicline.

Caption: A logical diagram for troubleshooting common issues in N-Nitrosovarenicline analysis.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. fda.gov [fda.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Pfizer Issues A Voluntary Nationwide Recall for Twelve Lots of CHANTIX® (varenicline) Tablets Due to N-Nitroso Varenicline Content | Pfizer [pfizer.com]
• 5. aifa.gov.it [aifa.gov.it]
• 6. FDA Updates Regulatory Flexibility Concerning N-nitroso-varenicline Intake Limits – Drug Information Update [content.govdelivery.com]
• 7. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 8. Impact of the disruption in supply of varenicline since 2021 on smoking cessation in England: A population study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 12. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. fda.gov [fda.gov]
• 16. expertinstitute.com [expertinstitute.com]
• 17. fda.gov [fda.gov]

Technical Support Center: Analysis of N-Nitrosovarenicline by LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Liquid Chromatography-Mass Spectrometry (LC-MS) parameters for the analysis of N-Nitrosovarenicline.

Frequently Asked Questions (FAQs)

Q1: What is the most common ionization technique for the analysis of N-Nitrosovarenicline by LC-MS?

A1: Positive mode electrospray ionization (ESI) is a commonly used and effective technique for the analysis of N-Nitrosovarenicline.[1][2][3][4] Atmospheric pressure chemical ionization (APCI) in positive mode has also been successfully employed.[5][6]

Q2: What are the typical MRM transitions for N-Nitrosovarenicline?

A2: A common Multiple Reaction Monitoring (MRM) transition for N-Nitrosovarenicline is m/z 241.00 > 211.20.[6] However, it is crucial to optimize collision energy and other compound-dependent parameters for your specific instrument.[7]

Q3: What are the recommended chromatographic columns for separating N-Nitrosovarenicline?

A3: Reversed-phase columns are typically used for the separation of N-Nitrosovarenicline. Specific examples that have been successfully used include:

• InertSustain AQ C18 (150 × 4.6mm, 3.0µm)[5]

• Phenomenex Kinetex F5 100 Å (150×4.6 mm, 2.6 μm)[1]

• A biphenyl (B1667301) column (150 x 4.6 mm, 2.6 µm)[2][3][4]

• Kinetex 2.6µm Biphenyl 100A° (150 mm, 3.0 mm, 2.6 µm)[6]

Q4: What are the general recommendations for mobile phase composition?

A4: A common mobile phase composition involves a gradient elution with:

• Mobile Phase A: Water with 0.1% formic acid.[1][5][8]

• Mobile Phase B: Methanol (B129727) with 0.1% formic acid.[1][5][8]

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS analysis of N-Nitrosovarenicline.

Issue 1: Poor Sensitivity / Low Signal Intensity

• Possible Cause: Suboptimal ionization or fragmentation.

• Troubleshooting Steps:

  • Optimize MS Parameters: Infuse a standard solution of N-Nitrosovarenicline to optimize compound-dependent parameters like collision energy (CE) and collision cell exit potential (CXP).[7]

  • Check Ion Source: Ensure the ion source is clean and functioning correctly. Contamination can lead to signal suppression.

  • Evaluate Mobile Phase: The presence of 0.1% formic acid in the mobile phase can aid in protonation and improve signal intensity in positive ESI mode.

  • Consider Ion Accumulation: If available on your instrument, techniques like ion accumulation can enhance detection sensitivity.[9]

Issue 2: Poor Peak Shape (Tailing, Broadening, or Splitting)

• Possible Cause: Column contamination, injection solvent mismatch, or extra-column effects.[10]

• Troubleshooting Steps:

  • Injection Solvent: Whenever possible, use a diluent that is weaker than the initial mobile phase.[7] Methanol is a commonly used diluent.[7][8][9]

  • Column Health: Flush the column with a strong solvent to remove potential contaminants. If peak shape does not improve, consider replacing the column. A partially plugged column frit can also cause split peaks.[10]

  • Extra-Column Volume: Minimize the length and diameter of tubing between the injector, column, and detector to reduce extra-column band broadening.[10]

  • Sample Overload: High sample loads can lead to broad and tailing peaks. Try reducing the injection volume or sample concentration.[10]

Issue 3: High Background Noise or Matrix Interference

• Possible Cause: Contamination from the sample matrix, solvents, or system.

• Troubleshooting Steps:

  • Sample Preparation: Implement a thorough sample cleanup procedure. For drug products, this may involve crushing tablets, extraction with methanol, vortexing, shaking, centrifugation, and filtration.[8][9][11]

  • Use of In-line Filters: Install an in-line filter between the autosampler and the column to trap particulate matter.[10]

  • Divert Valve: If analyzing high-concentration samples, use a diverter valve to direct the majority of the sample flow (containing the active pharmaceutical ingredient) to waste, only allowing the analyte of interest to enter the mass spectrometer.[6] This minimizes source contamination.[12]

  • Blank Injections: Run blank injections (using the sample diluent) to identify the source of contamination.

Issue 4: Inconsistent Retention Times

• Possible Cause: Issues with the LC pump, column equilibration, or mobile phase preparation.

• Troubleshooting Steps:

  • Pump Performance: Ensure the LC pump is delivering a stable and reproducible flow rate.

  • Column Equilibration: Adequately equilibrate the column with the initial mobile phase conditions before each injection.

  • Mobile Phase Preparation: Prepare fresh mobile phases daily and ensure they are properly degassed.[10]

Experimental Protocols

Sample Preparation

For Varenicline (B1221332) Tartrate Drug Substance:

• Accurately weigh approximately 43-48 mg of the drug substance.[8][9]

• Quantitatively transfer it into a 50 mL volumetric flask.[8]

• Add methanol to the flask and mix using a stir bar until fully dissolved.[8]

• Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[8]

For Varenicline Tartrate Drug Product (Tablets):

• Crush a suitable number of tablets to achieve a target concentration of 0.5 mg/mL of varenicline in methanol.[8][9]

• Transfer the powdered tablets to a 15 mL glass centrifuge tube.[8]

• Add the appropriate volume of methanol and vortex for about one minute.[8]

• Shake the sample for 40 minutes using a mechanical wrist-action shaker.[8]

• Centrifuge the sample at 4500 rpm for 15 minutes.[8][9]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[8][9]

LC-MS/MS Method Parameters

The following tables summarize typical starting parameters for the LC-MS/MS analysis of N-Nitrosovarenicline. These should be optimized for your specific instrumentation and application.

Table 1: Chromatographic Conditions

Parameter	Value
Column	Biphenyl or C18 column (e.g., 150 x 4.6 mm, 2.6 µm)[2][3]
Mobile Phase A	0.1% Formic Acid in Water[1][5][8]
Mobile Phase B	0.1% Formic Acid in Methanol[1][5][8]
Flow Rate	0.4 - 0.7 mL/min[1][2][3]
Injection Volume	20 - 40 µL[1][2][3]
Column Temperature	30 - 40°C[1][2][3]
Gradient Elution	A gradient starting with a higher percentage of Mobile Phase A, ramping up to a higher percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

Table 2: Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI)[2][3] or Atmospheric Pressure Chemical Ionization (APCI)[5]
Scan Type	Multiple Reaction Monitoring (MRM)[2][3][5]
Curtain Gas	40 psi[2][3]
Ion Source Gas 1 (GS1)	30 psi[2][3]
Ion Source Gas 2 (GS2)	30 psi[2][3]
Probe Temperature	500°C[2][3]
IonSpray Voltage	5500 V[2][3]

Table 3: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Nitrosovarenicline	241.0	211.2	To be optimized[6]
Impurity A	189	128	100 (Fragmentor Voltage)[1]

Note: Collision energy is highly instrument-dependent and requires optimization.

Visualizations

Caption: Experimental workflow for N-Nitrosovarenicline analysis.

Caption: Troubleshooting logic for common LC-MS issues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 4. researchgate.net [researchgate.net]
• 5. rjptonline.org [rjptonline.org]
• 6. researchgate.net [researchgate.net]
• 7. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 8. fda.gov [fda.gov]
• 9. shimadzu.com [shimadzu.com]
• 10. agilent.com [agilent.com]
• 11. fda.gov [fda.gov]
• 12. waters.com [waters.com]

Improving sensitivity of N-Nitrosovarenicline detection methods

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection of N-Nitrosovarenicline.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process for N-Nitrosovarenicline analysis.

Problem	Possible Cause	Suggested Solution
Poor Sensitivity / High Limit of Detection (LOD) and Limit of Quantitation (LOQ)	Inefficient ionization in the mass spectrometer.	Optimize mass spectrometer parameters, including collision energy and collision cell exit potential. Consider using a high-resolution mass spectrometer (HRMS) for enhanced selectivity and sensitivity.[1][2]
Suboptimal sample preparation leading to low analyte recovery.	Ensure complete dissolution of the sample. For drug products, this may involve crushing tablets and using a vortex mixer and mechanical shaker for extraction.[3][4] Using organic diluents like methanol (B129727) may be necessary for certain matrices, but be aware this can sometimes limit LOD/LOQ due to poor peak shapes.[5]
Matrix effects suppressing the analyte signal.	Incorporate a sample cleanup step using solid-phase extraction (SPE). Use matrix-matched calibration standards to compensate for suppression or enhancement.[6] The use of stable isotope-labeled internal standards is highly recommended to correct for matrix effects.[7]
Inappropriate chromatographic column.	For nitrosamine (B1359907) analysis, a biphenyl (B1667301) stationary phase column can offer better retention for compounds like NDMA compared to a standard C18 column.[5]
Poor Peak Shape	Mismatch between injection solvent and mobile phase.	If using organic diluents for sample preparation, be mindful of potential peak shape issues. Higher sensitivity instruments or larger injection volumes might be necessary to compensate.[5]
Column overload.	Dilute the sample to an appropriate concentration. Ensure the injection volume is within the column's capacity.
Inconsistent Results / Poor Reproducibility	Instability of N-Nitrosovarenicline in the sample solution.	Prepare sample and standard solutions fresh daily.[3][4] Store solutions under appropriate conditions (e.g., refrigeration) if they are to be used over a period of time.[8]
Variation in sample preparation.	Follow a standardized and validated sample preparation protocol consistently. Ensure accurate weighing and dilution steps.
Instrument variability.	Perform regular system suitability tests to ensure the LC-MS system is performing optimally. Check for consistent retention times and peak areas of standards.
Matrix Interference / Co-eluting Peaks	Insufficient chromatographic separation.	Optimize the gradient elution profile to achieve better separation of N-Nitrosovarenicline from other components in the sample matrix.[5] Using a high-resolution mass spectrometer can help differentiate the analyte from isobaric interferences.[2]
Complex sample matrix.	Employ more rigorous sample cleanup procedures, such as solid-phase extraction (SPE), to remove interfering compounds before LC-MS analysis.[6]

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for detecting N-Nitrosovarenicline at trace levels?

A1: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (LC-HRMS) are the most common and recommended techniques for the detection and quantification of N-Nitrosovarenicline at trace levels in pharmaceutical products.[1][9] These methods offer high sensitivity and selectivity, which are crucial for detecting carcinogenic impurities at very low concentrations.[9]

Q2: What are the typical Limit of Detection (LOD) and Limit of Quantitation (LOQ) values for N-Nitrosovarenicline?

A2: The LOD and LOQ for N-Nitrosovarenicline can vary depending on the specific method and instrumentation used. However, several validated methods have demonstrated the ability to achieve low parts-per-million (ppm) to sub-ppm levels. For example, one LC-ESI-HRMS method reported an LOD of 0.2 ppm and an LOQ of 1.0 ppm.[3] Another LC-APCI-MS/MS method achieved an LOD of 0.22 ppm and an LOQ of 0.66 ppm.[10] A highly sensitive LC-MS/MS method reported an LOQ of 0.5 ppm for Nitroso-Varenicline.[11]

Q3: How should I prepare samples of varenicline (B1221332) drug substance and drug product for analysis?

A3: For the drug substance , a common procedure involves accurately weighing the sample, dissolving it in a suitable solvent like methanol, and then filtering it through a 0.22 µm syringe filter before injection into the LC-MS system.[3][4]

For the drug product (tablets) , the tablets are first crushed into a fine powder. A specific amount of the powder is then weighed to achieve a target concentration of varenicline in a solvent (e.g., 0.5 mg/mL in methanol). The mixture is then vortexed and shaken for an extended period (e.g., 40 minutes) to ensure complete extraction. Afterward, the sample is centrifuged, and the supernatant is filtered through a 0.22 µm syringe filter before analysis.[3][4][12]

Q4: What are "matrix effects" and how can they impact my N-Nitrosovarenicline analysis?

A4: Matrix effects are the alteration of ionization efficiency by the co-eluting components of the sample matrix.[6] This can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification.[7] In the analysis of N-Nitrosovarenicline, complex matrices from drug formulations can interfere with the detection and quantification of the impurity.[13] To mitigate matrix effects, it is crucial to use appropriate sample preparation techniques, and ideally, a stable isotope-labeled internal standard that co-elutes with the analyte.[7] Matrix-matched standards can also be used for calibration.[6]

Q5: Are there any specific recommendations for the liquid chromatography (LC) part of the method?

A5: Yes, for the separation of N-Nitrosovarenicline from the active pharmaceutical ingredient (API) and other impurities, reverse-phase chromatography is typically used.[3] A gradient elution with a mobile phase consisting of water and an organic solvent (like methanol or acetonitrile), both containing a small amount of an acid (e.g., 0.1% formic acid), is common.[3][10] The choice of the analytical column is also important; while C18 columns are widely used, some methods have found that biphenyl columns provide better retention for certain nitrosamines.[5]

Quantitative Data Summary

The following tables summarize quantitative data from various published methods for the detection of N-Nitrosovarenicline.

Table 1: Limits of Detection (LOD) and Quantitation (LOQ)

Method	LOD	LOQ	Reference
LC-ESI-HRMS	0.2 ppm	1.0 ppm	[3]
LC-APCI-MS/MS	0.22 ppm	0.66 ppm	[10]
LC-MS/MS	-	0.5 ppm	[11]
LC-MS	0.13 ppm	0.66 ppm	[14]

Table 2: Linearity and Recovery

Method	Linearity Range	Correlation Coefficient (r²)	Recovery	Reference
LC-APCI-MS/MS	0.66 - 19.88 ppm	>0.995	85 - 115%	[10]
LC-MS	9.64 - 80.31 ppm	0.9993	94.66 - 99.22%	[14]
LC-MS	-	0.9997	98.92 - 118.78%	[14]
UHPLC-QTOF-MS	0.1 - 50 ng/mL	-	95.86 - 106.65%	[12]

Experimental Protocols

Protocol 1: LC-ESI-HRMS Method for N-Nitrosovarenicline in Drug Substance and Product[3]

1. Sample Preparation:

• Drug Substance: Accurately weigh approximately 43 mg of varenicline tartrate drug substance into a 50 mL volumetric flask. Dilute to volume with methanol and mix until fully dissolved. Filter the solution using a 0.22 µm PVDF syringe filter into an HPLC vial.

• Drug Product: Crush tablets to obtain a powder. Weigh an amount of powder equivalent to a target concentration of 0.5 mg/mL of varenicline and transfer it to a 15 mL centrifuge tube. Add the appropriate volume of methanol, vortex for 1 minute, and then shake for 40 minutes. Centrifuge the sample for 15 minutes at 4500 rpm. Filter the supernatant using a 0.22 µm PVDF syringe filter into an HPLC vial.

2. Liquid Chromatography:

• Column: Details not specified in the abstract.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Methanol with 0.1% Formic Acid.

• Gradient: A reverse-phase gradient is used.

3. Mass Spectrometry:

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Detection: High-Resolution Mass Spectrometry (HRMS) monitoring the accurate m/z of the protonated impurity ion.

Protocol 2: LC-APCI-MS/MS Method for N-Nitrosovarenicline[10]

1. Sample Preparation:

• Similar to Protocol 1, with sample concentrations prepared in methanol.

2. Liquid Chromatography:

• Column: InertSustain AQ C18 (150 x 4.6 mm, 3.0 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Flow Rate: 0.6 mL/min.

• Gradient: Gradient elution with a total run time of 25 minutes.

3. Mass Spectrometry:

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

Visualizations

Caption: General experimental workflow for N-Nitrosovarenicline detection.

Caption: Troubleshooting logic for poor sensitivity in N-Nitrosovarenicline analysis.

References

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]
• 4. fda.gov [fda.gov]
• 5. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. rjptonline.org [rjptonline.org]
• 11. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 12. shimadzu.com [shimadzu.com]
• 13. filab.fr [filab.fr]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects in N-Nitrosovarenicline Quantification

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting strategies and frequently asked questions regarding matrix effects in the quantification of N-Nitrosovarenicline (NNV).

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions about identifying and mitigating matrix effects during the analysis of N-Nitrosovarenicline.

Q1: What are matrix effects in the context of N-Nitrosovarenicline LC-MS analysis?

A: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix, such as a drug product or substance.[1][2] This interference can either suppress the signal (ion suppression) or enhance it (ion enhancement), leading to inaccurate and unreliable quantification of N-Nitrosovarenicline.[3][4] Given the trace-level concentrations often targeted, even minor interference can cause significant quantitative errors.[3]

Q2: What are the common sources of matrix effects when analyzing varenicline (B1221332) samples?

A: The varenicline matrix can be complex. Common sources of interference include:

• Active Pharmaceutical Ingredient (API): The high concentration of varenicline itself can interfere with the ionization of the trace-level NNV impurity.

• Pharmaceutical Excipients: Ingredients like non-volatile salts, buffers, and polymers used in tablet formulation can accumulate in the ion source and cause strong ion suppression.[3]

• Endogenous Substances: In bioanalytical samples, lipids and fatty acids can co-elute and compete with NNV during the ionization process.[3]

• Degradation Products: Other compounds resulting from sample degradation may also interfere with the analysis.[3]

Q3: How can I quantitatively assess if my N-Nitrosovarenicline analysis is impacted by matrix effects?

A: The "post-extraction spiking" method is the standard approach to quantify matrix effects.[2] This involves calculating a Matrix Factor (MF) by comparing the peak response of NNV spiked into a blank matrix extract (after the extraction process) with the response of NNV in a neat (pure) solvent.

• MF < 1 indicates ion suppression.

• MF > 1 indicates ion enhancement.

A significant deviation from 1 suggests that the matrix is impacting quantification and the method requires optimization.[2]

Q4: Why are Stable Isotope-Labeled (SIL) internal standards highly recommended for this analysis?

A: Stable Isotope-Labeled (SIL) internal standards are considered the gold standard for compensating for matrix effects.[1] A SIL version of N-Nitrosovarenicline will have nearly identical physicochemical properties and chromatographic behavior to the actual analyte.[1][3] This ensures that both the SIL internal standard and the native NNV experience the same degree of ion suppression or enhancement from the matrix, allowing for an accurate correction and leading to more reliable quantification.[1][5]

Q5: Which ionization source, ESI or APCI, is generally better for minimizing matrix effects?

A: While Electrospray Ionization (ESI) is widely used, it is highly susceptible to matrix effects because ionization occurs in the liquid phase.[3][4] Atmospheric Pressure Chemical Ionization (APCI) can be less prone to matrix effects for some nitrosamines because ionization happens in the gas phase.[1] The choice of ionization source should be carefully evaluated during method development, as the optimal source can depend on the specific analyte and matrix composition.[1]

Section 2: Troubleshooting Guide for NNV Quantification

This guide provides a systematic approach to identifying and resolving issues related to matrix effects in your N-Nitrosovarenicline analysis.

Problem: You are observing poor reproducibility, inaccurate results, or false negatives in your N-Nitrosovarenicline quantification.

Caption: A logical workflow for troubleshooting matrix effects in NNV analysis.

Step 1: Assess the Matrix Effect Before making changes, confirm that a matrix effect is the root cause. Perform a post-extraction spiking experiment as described in FAQ Q3 to determine the Matrix Factor.

Step 2: Optimize Sample Preparation Effective sample preparation is the most critical step to remove interfering components before analysis.[3]

• Dilution: A simple first step is to dilute the sample extract. This reduces the concentration of all components, including matrix interferences.[1]

• Liquid-Liquid Extraction (LLE): A robust technique to separate NNV from matrix components based on differential solubility.[1]

• Solid-Phase Extraction (SPE): Highly recommended for cleaning up complex samples. SPE cartridges can selectively retain NNV while allowing matrix interferences to be washed away.[1][5]

Step 3: Refine Chromatographic Conditions If sample preparation is insufficient, optimizing the LC separation can resolve NNV from co-eluting interferences.[1]

• Change Column Chemistry: Using a column with a different stationary phase can alter selectivity. For example, biphenyl (B1667301) or pentafluorophenyl (PFP) columns may offer different retention and separation profiles for nitrosamines compared to standard C18 columns.[1][5]

• Modify Gradient Profile: Adjusting the mobile phase gradient can improve the separation between NNV and interfering peaks.[1]

Step 4: Implement an Appropriate Calibration Strategy

• Use a Stable Isotope-Labeled (SIL) Internal Standard: This is the most effective way to compensate for matrix effects that cannot be eliminated through sample prep or chromatography.[1][3]

• Matrix-Matched Calibration: If a SIL standard is unavailable, prepare calibration standards in a blank matrix extract that is free of the analyte. This helps to ensure that the standards and samples experience similar matrix effects.

Step 5: Adjust Mass Spectrometer Settings

• Use a Diverter Valve: Program the LC system to divert the flow from the column to waste during the elution time of the highly concentrated varenicline API. This prevents the majority of the matrix from entering and contaminating the ion source.[6]

• Optimize Ion Source: Evaluate different ionization sources (e.g., ESI vs. APCI) and optimize source parameters like gas flows and temperatures to maximize NNV signal and minimize matrix effects.[3]

Section 3: Experimental Protocols and Data

This section provides established protocols for sample preparation and a summary of reported performance data for NNV analysis.

Experimental Protocols

Protocol 1: FDA Method for Sample Preparation of Varenicline [7]

For Drug Substance:

• Accurately weigh approximately 43 mg of varenicline tartrate drug substance.

• Quantitatively transfer the substance into a 50 mL volumetric flask.

• Dilute to volume with LC/MS grade methanol (B129727).

• Mix using a stir bar until fully dissolved.

• Filter the solution using a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

For Drug Product (Tablets):

• Crush a suitable number of tablets to obtain a target varenicline concentration of 0.5 mg/mL in methanol.

• Transfer the crushed powder into a 15 mL glass centrifuge tube.

• Add the appropriate volume of methanol and vortex for approximately one minute.

• Shake the sample for 40 minutes using a mechanical shaker.

• Centrifuge the sample for 15 minutes at 4500 rpm.

• Filter the supernatant using a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

Protocol 2: General Procedure for Solid-Phase Extraction (SPE) Cleanup [1]

• Cartridge Conditioning: Condition the SPE cartridge by passing a strong solvent (e.g., methanol) followed by an equilibrating solvent (e.g., the same solvent as the sample diluent).

• Sample Loading: Load the prepared sample extract onto the SPE cartridge at a slow and consistent flow rate.

• Washing: Wash the cartridge with a weak solvent to remove polar impurities and matrix components while ensuring the NNV remains bound to the sorbent.

• Elution: Elute the target NNV with a stronger organic solvent (e.g., acetonitrile (B52724) or a mixture).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase for LC-MS analysis.

Data Presentation

Table 1: Summary of Reported Method Performance for N-Nitrosovarenicline Quantification

Parameter	Reported Value	Reference
Limit of Detection (LOD)	0.13 ppm	[6]
Limit of Quantitation (LOQ)	0.66 ppm	[6]
Linearity Range	0.1 - 50 ng/mL	[8]
Correlation Coefficient (r²)	> 0.999	[6][8]
Accuracy (Recovery %)	95.86% - 106.65%	[8]
83.7% - 107.3%	[9]

Section 4: Visual Guides

This section provides diagrams to illustrate key workflows in managing matrix effects.

Caption: Workflow for the quantitative assessment of matrix effects.

Caption: A simplified workflow for the FDA's NNV sample preparation method.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. shimadzu.com [shimadzu.com]
• 9. dergipark.org.tr [dergipark.org.tr]

Navigating N-Nitrosovarenicline Stability: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability of N-Nitrosovarenicline in various solvent systems. Below you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and stability data to support your research and development activities. The presence of N-Nitrosovarenicline, a potential mutagenic impurity, in varenicline (B1221332) drug products has been a significant concern for regulatory agencies like the FDA, leading to product recalls.[1][2][3] Understanding its stability is crucial for accurate analysis, formulation development, and ensuring the safety and quality of pharmaceutical products.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of N-Nitrosovarenicline stability.

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible analytical results	- Analyte Degradation: N-Nitrosovarenicline may be degrading in the analytical solvent or under the analysis conditions (e.g., temperature, light exposure).- Solvent Impurities: Trace impurities in the solvent (e.g., nitrites) could be reacting with varenicline to form N-Nitrosovarenicline, or with the existing N-Nitrosovarenicline, causing degradation.- Improper Sample Handling: Inconsistent sample preparation, storage, or injection volumes.	- Use freshly prepared solutions: Prepare standards and samples immediately before analysis.- Protect from light: Use amber vials or cover vials with aluminum foil.- Control temperature: Maintain consistent temperature for sample storage and during analysis.- Use high-purity solvents: Employ HPLC or LC-MS grade solvents to minimize reactive impurities.- Ensure consistent sample preparation: Follow a validated standard operating procedure (SOP) for all sample handling steps.
Low recovery of N-Nitrosovarenicline	- Adsorption to surfaces: The analyte may be adsorbing to glassware or plasticware.- Degradation during extraction: The extraction process may be causing degradation of the analyte.- Inappropriate solvent: The solvent may not be suitable for maintaining the stability of N-Nitrosovarenicline.	- Use silanized glassware: This minimizes adsorption of the analyte to glass surfaces.- Optimize extraction method: Evaluate different extraction times, temperatures, and solvents to minimize degradation.- Evaluate solvent stability: Conduct a preliminary stability study in the chosen solvent before proceeding with extensive experiments.
Appearance of unknown peaks in the chromatogram	- Degradation Products: The unknown peaks may be degradation products of N-Nitrosovarenicline.- Solvent-related peaks: Impurities in the solvent or reactions with the mobile phase can generate extraneous peaks.- Matrix effects: Components of the sample matrix may be interfering with the analysis.	- Conduct forced degradation studies: Expose N-Nitrosovarenicline to stress conditions (acid, base, oxidation, heat, light) to identify potential degradation products.- Analyze a solvent blank: Inject the solvent alone to identify any inherent peaks.- Optimize chromatographic method: Adjust the gradient, mobile phase composition, or column chemistry to resolve interfering peaks.
Difficulty in achieving required limits of detection (LOD) and quantification (LOQ)	- Suboptimal instrument parameters: Mass spectrometer or detector settings may not be optimized for N-Nitrosovarenicline.- Poor ionization efficiency: The analyte may not be ionizing efficiently under the chosen conditions.- Matrix suppression: Other components in the sample may be suppressing the signal of N-Nitrosovarenicline.	- Optimize instrument parameters: Tune the mass spectrometer specifically for N-Nitrosovarenicline using a pure standard.- Adjust mobile phase pH: The pH of the mobile phase can significantly impact ionization efficiency. Formic acid (0.1%) is commonly used to enhance positive ionization.[4]- Improve sample cleanup: Use solid-phase extraction (SPE) or other sample preparation techniques to remove interfering matrix components.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of N-Nitrosovarenicline in solution?

A1: The stability of N-Nitrosovarenicline, like other nitrosamines, is primarily influenced by pH, temperature, and light exposure.[5] Generally, nitrosamines exhibit increased degradation under acidic conditions, particularly when exposed to UV light.[6][7] Higher temperatures can also accelerate degradation.[5] The choice of solvent is critical, as trace impurities or the inherent properties of the solvent can impact stability.

Q2: Which solvents are recommended for the preparation of N-Nitrosovarenicline standard solutions?

A2: Methanol (B129727) is a commonly used and recommended solvent for preparing N-Nitrosovarenicline standard and sample solutions for LC-MS analysis.[4] Acetonitrile and water are also used, often in combination with methanol or as part of the mobile phase.[8][9] It is crucial to use high-purity, LC-MS grade solvents to avoid contaminants that could interfere with the analysis or degrade the analyte.

Q3: How should I store solutions of N-Nitrosovarenicline to ensure their stability?

A3: To ensure stability, solutions of N-Nitrosovarenicline should be stored in a refrigerator at 2-8°C and protected from light by using amber vials or by wrapping the vials in aluminum foil.[10] For short-term use, keeping solutions on autosamplers with temperature control is advisable. It is always best practice to use freshly prepared solutions for quantitative analysis whenever possible. One study indicated that standard and sample solutions of N-Nitrosovarenicline in the analytical mobile phase were stable for up to 36 hours.[4]

Q4: What are the expected degradation products of N-Nitrosovarenicline?

A4: The degradation of nitrosamines can proceed through various pathways, including photolytic cleavage of the N-NO bond, which can lead to the formation of the corresponding secondary amine (varenicline in this case) and nitric oxide radicals.[11] Under certain conditions, oxidative degradation can lead to the formation of nitrite (B80452) and nitrate (B79036) derivatives.[11] The specific degradation products of N-Nitrosovarenicline will depend on the degradation conditions (e.g., solvent, pH, temperature, presence of oxygen).

Q5: Are there any known issues with the stability of N-Nitrosovarenicline during sample preparation from pharmaceutical dosage forms?

A5: Yes, the process of extracting N-Nitrosovarenicline from a drug product can introduce variability. The presence of excipients in the formulation can sometimes influence the stability of the nitrosamine (B1359907).[12] The extraction solvent and conditions (e.g., shaking time, temperature) should be carefully optimized and validated to ensure complete extraction without causing degradation.

Data Presentation: N-Nitrosovarenicline Stability in Different Solvents

While specific quantitative stability data for N-Nitrosovarenicline in various organic solvents is not extensively published, the following table provides a qualitative summary based on general knowledge of nitrosamine stability and available information. This information should be used as a guideline, and it is highly recommended to perform in-house stability studies for your specific experimental conditions.

Solvent System	Temperature	Light Condition	Expected Stability	Comments
Methanol	2-8°C	Protected from light	Good	Commonly used for stock and working standard solutions.[4]
Ambient	Exposed to light	Poor	Photolytic degradation is a known pathway for nitrosamines.
Acetonitrile	2-8°C	Protected from light	Moderate to Good	Generally stable, but can be incompatible with certain agents.[9]
Ambient	Exposed to light	Poor	Susceptible to photolytic degradation.
Water (pH 7)	2-8°C	Protected from light	Moderate	Nitrosamines are generally more persistent in neutral aqueous solutions.[6]
Ambient	Exposed to light	Poor	Photodegradation is a significant factor.
Water (Acidic, pH < 4)	2-8°C	Protected from light	Poor to Moderate	Acidic conditions can catalyze the degradation of some nitrosamines.
Ambient	Exposed to light	Very Poor	The rate of photolysis for many nitrosamines increases with decreasing pH.[6]
Water (Basic, pH > 8)	2-8°C	Protected from light	Moderate	Stability may be slightly better than in acidic conditions, but degradation can still occur.
Ambient	Exposed to light	Poor	Photolytic degradation is still a concern.

Experimental Protocols

Protocol 1: Preparation of N-Nitrosovarenicline Standard Solutions

Objective: To prepare accurate and stable standard solutions of N-Nitrosovarenicline for calibration and quantification.

Materials:

• N-Nitrosovarenicline reference standard

• Methanol (LC-MS grade)

• Class A volumetric flasks

• Calibrated analytical balance

• Amber HPLC vials

Procedure:

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 10 mg of N-Nitrosovarenicline reference standard.

  • Quantitatively transfer the standard to a 100 mL amber volumetric flask.

  • Dissolve and dilute to volume with methanol.

  • Mix thoroughly until the standard is completely dissolved.

• Working Standard Solutions:

  • Perform serial dilutions of the stock solution with methanol to prepare a series of working standard solutions covering the desired concentration range for the calibration curve.

  • Transfer the working standard solutions to amber HPLC vials.

• Storage:

  • Store all solutions at 2-8°C and protected from light.

  • It is recommended to prepare fresh working standard solutions daily.

Protocol 2: Stability Assessment of N-Nitrosovarenicline in a Selected Solvent

Objective: To evaluate the stability of N-Nitrosovarenicline in a specific solvent system over time under defined storage conditions.

Materials:

• N-Nitrosovarenicline stock solution (prepared as in Protocol 1)

• Solvent to be tested (e.g., Methanol, Acetonitrile, Water at a specific pH)

• Amber HPLC vials

• LC-MS system

• Temperature-controlled storage unit (e.g., refrigerator, incubator)

• Light source for photostability testing (optional)

Procedure:

• Sample Preparation:

  • Prepare a solution of N-Nitrosovarenicline in the test solvent at a known concentration (e.g., 1 µg/mL).

  • Aliquot the solution into multiple amber HPLC vials.

• Time Points:

  • Analyze one vial immediately after preparation (T=0).

  • Store the remaining vials under the desired conditions (e.g., 2-8°C/dark, 25°C/dark, 25°C/light).

  • Analyze the samples at predetermined time intervals (e.g., 2, 4, 8, 24, 48 hours).

• Analysis:

  • Analyze the samples using a validated LC-MS method (see example below).

  • Quantify the concentration of N-Nitrosovarenicline at each time point by comparing the peak area to a freshly prepared calibration curve.

• Data Evaluation:

  • Calculate the percentage of N-Nitrosovarenicline remaining at each time point relative to the T=0 sample.

  • Plot the percentage remaining versus time to determine the stability profile.

Example LC-MS/MS Method for N-Nitrosovarenicline Analysis

• LC System: UHPLC system

• Column: A suitable reversed-phase column (e.g., C18)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: A suitable gradient program to achieve separation from varenicline and other potential impurities.

• Flow Rate: 0.3 - 0.5 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 - 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization: Electrospray ionization (ESI), positive mode

• MRM Transitions: Monitor for the specific parent-to-daughter ion transitions for N-Nitrosovarenicline.

Visualizations

Caption: Experimental workflow for assessing N-Nitrosovarenicline stability.

Caption: Potential degradation pathways of N-Nitrosovarenicline.

References

• 1. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 2. Pfizer Issues A Voluntary Nationwide Recall for Twelve Lots of CHANTIX® (varenicline) Tablets Due to N-Nitroso Varenicline Content | Pfizer [pfizer.com]
• 3. Could APO-varenicline and cytisine be solutions for the shortage of varenicline in Brazil? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. freethinktech.com [freethinktech.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pacewater.com [pacewater.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ineos.com [ineos.com]
• 10. hpc-standards.com [hpc-standards.com]
• 11. Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. resolvemass.ca [resolvemass.ca]

Strategies to prevent N-Nitrosovarenicline formation during manufacturing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of N-Nitrosovarenicline formation during the manufacturing of varenicline (B1221332).

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues related to the formation of N-Nitrosovarenicline in your manufacturing processes.

Problem	Potential Root Cause(s)	Recommended Actions & Solutions
N-Nitrosovarenicline detected in the Active Pharmaceutical Ingredient (API).	Contamination of raw materials with nitrites or nitrosating agents.[1][2] Use of solvents prone to degradation into nitrosating agents (e.g., DMF, DMA, NMP). Inherent reactivity of the varenicline molecule, making it susceptible to nitrosation.[2] Process conditions (e.g., acidic pH, elevated temperatures) favoring nitrosation.	Raw Material Control: - Qualify suppliers and ensure they provide materials with low nitrite (B80452)/nitrate content.[3] - Implement rigorous testing of all incoming raw materials for nitrite and other potential nitrosating agents.[3] Process Optimization: - Avoid or replace solvents known to be sources of nitrosating agents. - Adjust the pH of the reaction mixture to be less acidic, as acidic conditions can accelerate nitrosamine (B1359907) formation. - Carefully control reaction temperatures to minimize side reactions. Inhibitor Addition: - Introduce antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (B171835) (Vitamin E) into the process to act as nitrite scavengers.[4]
N-Nitrosovarenicline levels increase during drug product formulation and storage.	Presence of residual nitrites in excipients.[3] Interaction between the varenicline API and reactive excipients. Degradation of the drug product over time, releasing reactive species. Packaging materials that may leach nitrosating agents.	Excipient Selection & Control: - Screen all excipients for nitrite content and select those with the lowest levels.[2] - Consider the use of excipients that have been shown to reduce nitrosamine formation, such as maltodextrin.[5] Formulation Development: - Incorporate antioxidants like ascorbic acid into the formulation to inhibit nitrosation.[4] - Adjust the formulation pH to a less acidic range. Stability Studies: - Conduct thorough stability studies under various conditions to monitor N-Nitrosovarenicline formation over the product's shelf life. Packaging Selection: - Evaluate different packaging materials for their potential to contribute to nitrosamine formation.
Inconsistent or high levels of N-Nitrosovarenicline across different batches.	Variability in the quality of raw materials or excipients from different suppliers or lots.[6][7] Poor control over manufacturing process parameters. Cross-contamination from other processes in the manufacturing facility.[1]	Supplier and Material Management: - Establish stringent specifications for all critical raw materials and excipients.[7] - Implement a robust supplier qualification and monitoring program.[3] Process Control & Monitoring: - Implement in-process controls to monitor critical parameters (e.g., pH, temperature, reaction time). - Utilize Process Analytical Technology (PAT) to ensure real-time process understanding and control. Facility & Equipment: - Implement strict cleaning and changeover procedures to prevent cross-contamination between different manufacturing campaigns.
Difficulty in accurately quantifying low levels of N-Nitrosovarenicline.	Inadequate sensitivity of the analytical method. Matrix effects from the API or excipients interfering with the analysis. Formation of N-Nitrosovarenicline during the analytical procedure itself.	Analytical Method Development & Validation: - Utilize highly sensitive analytical techniques such as LC-MS/MS or LC-ESI-HRMS.[8] - Develop and validate a robust sample preparation method to minimize matrix effects and prevent artificial nitrosamine formation during analysis.[9] - Ensure the analytical method has a limit of quantification (LOQ) well below the regulatory acceptable intake limit.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrosovarenicline and why is it a concern?

A1: N-Nitrosovarenicline is a type of nitrosamine impurity that can form during the manufacturing of varenicline.[2] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern for regulatory agencies and the public.[3]

Q2: What are the primary pathways for N-Nitrosovarenicline formation?

A2: N-Nitrosovarenicline is formed through a nitrosation reaction between a nitrosating agent (derived from sources like nitrites) and the secondary amine group present in the varenicline molecule.[10] This reaction is often facilitated by acidic conditions.[1]

Q3: What are the regulatory limits for N-Nitrosovarenicline in drug products?

A3: Regulatory agencies like the FDA have set acceptable intake (AI) limits for nitrosamine impurities. For N-Nitrosovarenicline, the specific limits should be confirmed with the latest guidance from the relevant regulatory bodies. These limits are typically in the nanogram-per-day range and are based on a lifetime cancer risk assessment.

Q4: How can I prevent N-Nitrosovarenicline formation during API synthesis?

A4: Key strategies include:

• Careful selection and control of raw materials: Use high-purity starting materials and reagents with low nitrite content.[3]

• Process optimization: Control pH (avoiding highly acidic conditions), temperature, and reaction times.

• Use of inhibitors: Incorporate antioxidants like ascorbic acid or alpha-tocopherol to scavenge nitrites.[4]

• Solvent selection: Avoid solvents that can degrade to form nitrosating agents.

Q5: What role do excipients play in N-Nitrosovarenicline formation in the final drug product?

A5: Excipients can be a source of nitrites, which can react with varenicline to form N-Nitrosovarenicline during formulation or storage.[3] It is crucial to screen excipients for nitrite content and select those with the lowest levels. Some excipients, like maltodextrin, have been shown to reduce the formation of this impurity.[5]

Q6: Can N-Nitrosovarenicline form during analytical testing?

A6: Yes, there is a potential for artificial formation of N-Nitrosovarenicline during sample preparation and analysis if the conditions are favorable (e.g., presence of residual nitrites and acidic conditions). It is important to use validated analytical methods that control for this possibility, for instance, by using appropriate solvents and pH conditions during extraction.[9]

Q7: What are the most effective analytical techniques for detecting and quantifying N-Nitrosovarenicline?

A7: Highly sensitive and specific methods like Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-ESI-HRMS) are the preferred techniques for accurately detecting and quantifying trace levels of N-Nitrosovarenicline.[8]

Quantitative Data Summary

The following tables summarize key quantitative data related to the mitigation of N-Nitrosovarenicline formation.

Table 1: Efficacy of Ascorbic Acid as a Nitrite Scavenger [4]

Concentration of Ascorbic Acid	Nitrite Reduction (after 7 days at 40°C/75% RH)	Reduction in N-Nitroso Impurity (in a model formulation)
1%	Up to 87%	Approximately 75%
0.5%	Data available upon request	Data available upon request
0.25%	Data available upon request	Data available upon request

Table 2: Impact of Maltodextrin on N-Nitrosovarenicline Levels in Varenicline Tablets [5]

Storage Condition	N-Nitrosovarenicline Level
Initial	Significantly reduced (specific value not provided)
30 days at 50±2°C/75±5 % RH	Less than 3 ppm

Experimental Protocols

Protocol 1: Screening of Inhibitors for Preventing N-Nitrosovarenicline Formation

Objective: To evaluate the effectiveness of various inhibitors (e.g., ascorbic acid, alpha-tocopherol) in preventing the formation of N-Nitrosovarenicline in a model system.

Materials:

• Varenicline API

• Sodium nitrite solution (as a source of nitrosating agent)

• Inhibitor candidates (e.g., ascorbic acid, alpha-tocopherol) at various concentrations

• Buffer solutions at different pH values (e.g., pH 3, 5, 7)

• Organic solvent for extraction (e.g., dichloromethane)

• LC-MS/MS or LC-ESI-HRMS system for analysis

Procedure:

• Prepare stock solutions of varenicline, sodium nitrite, and each inhibitor in an appropriate solvent.

• In a series of reaction vessels, add a known amount of varenicline solution and the buffer solution of a specific pH.

• Add the inhibitor solution at different concentrations to the respective reaction vessels. Include a control vessel with no inhibitor.

• Initiate the reaction by adding a known amount of the sodium nitrite solution to each vessel.

• Incubate the reaction mixtures at a controlled temperature (e.g., 40°C) for a specific period (e.g., 24 hours).

• After incubation, quench the reaction by adjusting the pH to basic conditions (e.g., pH 9-10).

• Extract the N-Nitrosovarenicline from the aqueous mixture using an organic solvent.

• Analyze the organic extracts by a validated LC-MS/MS or LC-ESI-HRMS method to quantify the amount of N-Nitrosovarenicline formed.

• Calculate the percentage inhibition for each inhibitor at different concentrations and pH values.

Protocol 2: Analytical Method for Quantification of N-Nitrosovarenicline in Varenicline Drug Product by LC-ESI-HRMS

Objective: To accurately quantify the level of N-Nitrosovarenicline in a varenicline drug product.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with an Electrospray Ionization High-Resolution Mass Spectrometer (ESI-HRMS).

Chromatographic Conditions (Example):

• Column: Suitable C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: Optimized for separation of N-Nitrosovarenicline from varenicline and other matrix components.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Full scan or targeted SIM

• Resolution: > 60,000

• Collision Energy: Optimized for the fragmentation of N-Nitrosovarenicline

Sample Preparation:

• Accurately weigh and crush a representative number of varenicline tablets.

• Transfer the powdered tablets to a volumetric flask.

• Add a suitable extraction solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Sonicate or shake the mixture to ensure complete extraction of the analyte.

• Centrifuge the sample to pellet the excipients.

• Filter the supernatant through a 0.22 µm filter into an HPLC vial.

• Analyze the sample by LC-ESI-HRMS.

Quantification:

• Prepare a calibration curve using certified reference standards of N-Nitrosovarenicline.

• Quantify the concentration of N-Nitrosovarenicline in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: N-Nitrosovarenicline Formation Pathway

Caption: Risk-Based Mitigation Workflow

References

• 1. fda.gov [fda.gov]
• 2. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. dsm.com [dsm.com]
• 5. researchgate.net [researchgate.net]
• 6. biopharminternational.com [biopharminternational.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. anchem.pl [anchem.pl]
• 9. resolvemass.ca [resolvemass.ca]
• 10. assets-eu.researchsquare.com [assets-eu.researchsquare.com]

Technical Support Center: Overcoming Peak Tailing in N-Nitrosovarenicline Chromatography

<_end_thought>

Welcome to the technical support center for the chromatographic analysis of N-Nitrosovarenicline. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to peak tailing, ensuring accurate and reliable quantitative results.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the analysis of N-Nitrosovarenicline, a basic compound prone to asymmetrical peak shapes.

Q1: My N-Nitrosovarenicline peak is tailing significantly. What is the most likely cause?

A1: The most common cause of peak tailing for basic compounds like N-Nitrosovarenicline is secondary interaction with acidic silanol (B1196071) groups on the surface of silica-based reversed-phase columns.[1][2] At mid-range pH, these silanol groups (Si-OH) become ionized (Si-O⁻) and can strongly interact with the basic amine functional groups in your analyte, leading to a distorted peak shape.[2] Other potential causes include column contamination, column overload, or issues with the HPLC system itself.[3][4]

Caption: Interaction between N-Nitrosovarenicline and ionized silanols.

Q2: How can I adjust my mobile phase to reduce peak tailing?

A2: Mobile phase optimization is a critical first step. You can improve peak shape by either suppressing silanol ionization or by introducing a competitive base.

• Lowering pH: Operating at a low pH (e.g., pH 2-3.5) protonates the silanol groups, minimizing their ability to interact with the protonated basic analyte.[1] Buffers like phosphate (B84403) or additives like formic acid or trifluoroacetic acid (TFA) are commonly used.[5][6]

• Using a Competitive Base: Adding a small amount of a basic modifier, like triethylamine (B128534) (TEA), to the mobile phase can effectively mask the active silanol sites.[7][8] The TEA competes with your analyte for these sites, resulting in a more symmetrical peak.[8]

• Increasing Buffer Strength: At a neutral pH, increasing the concentration of a buffer (e.g., phosphate from 10 mM to 25 mM) can help mask silanol interactions by increasing the ionic strength of the mobile phase.[2][5]

Mobile Phase Strategy	Typical Additive/Condition	Mechanism of Action	Expected Outcome on Tailing Factor (Tf)
Low pH	0.1% Formic Acid or 50mM KH₂PO₄ (pH 3.5)	Suppresses ionization of silanol groups.[1]	Significant Reduction (e.g., Tf from >1.5 to ~1.2)
Competitive Base	0.1% - 0.2% Triethylamine (TEA)	Masks active silanol sites by competitive binding.[8][9]	Significant Reduction
Increased Ionic Strength	Increase Phosphate Buffer (pH 7) to >25mM	Shields silanol groups with buffer ions.[5]	Moderate Reduction

Q3: Which type of HPLC column is best for analyzing N-Nitrosovarenicline?

A3: While mobile phase adjustments are effective, selecting the right column chemistry is crucial for robust, long-term performance. Modern columns are designed to minimize silanol interactions.

• High-Purity, End-Capped Columns: Modern Type B silica columns are manufactured to have fewer accessible silanol groups and are often "end-capped" to block the remaining ones.[1][5] An Inertsil C18 column, which is fully end-capped, has been used successfully for varenicline (B1221332) analysis to minimize these effects.[10]

• Hybrid Silica Columns: Columns with hybrid organic/inorganic silica particles (e.g., Waters XBridge™, ACQUITY BEH™) offer reduced silanol activity and are stable over a wider pH range, allowing for method development at higher pH where the analyte is neutral.[1][11]

• Columns with Embedded Polar Groups: These columns have a polar group embedded within the C18 chain, which helps to shield the analyte from residual silanol groups and can improve peak shape for basic compounds.[11]

Column Type	Key Feature	Suitability for N-Nitrosovarenicline
Modern End-Capped C18/C8	High-purity silica with minimal exposed silanols.[1][12]	Good starting point, especially with an optimized mobile phase.
Hybrid Particle Technology (e.g., BEH, XBridge)	Organo-silica hybrid particles with high pH stability.[11][13]	Excellent choice, offers flexibility to work at low or high pH.
Embedded Polar Group (e.g., Polar C18)	Polar functional group integrated into the alkyl chain.[11][14]	Highly recommended for superior peak shape of basic compounds.

Q4: Could my HPLC system be the cause of peak tailing?

A4: Yes, system issues can contribute to or cause peak tailing for all analytes. If all peaks in your chromatogram are tailing, investigate the system.

• Extra-Column Volume: Excessive tubing length or internal diameter, and poorly made connections can cause band broadening and tailing.[3][5] This is especially noticeable for early-eluting peaks.[15]

• Column Voids or Contamination: A void at the column inlet or a blocked frit can distort the sample path, leading to poor peak shape.[2][16] This often results in a sudden decrease in performance and an increase in backpressure.[4] Using a guard column can help protect the analytical column from contamination.[15]

Caption: Troubleshooting workflow for peak tailing.

Frequently Asked Questions (FAQs)

Q: What is a good starting method for analyzing N-Nitrosovarenicline? A: A good starting point would be a modern, end-capped C18 or C8 column with a mobile phase consisting of acetonitrile (B52724) and a low-pH aqueous buffer. For example, a mobile phase of acetonitrile and 50 mM potassium dihydrogen phosphate buffer (pH 3.5) has been successfully used for varenicline.[17] A gradient elution from a low to high percentage of acetonitrile is recommended.

Q: How do I calculate the Tailing Factor (Tf)? A: The USP Tailing Factor (also called the symmetry factor) is calculated using the formula: Tf = W₀.₀₅ / 2A , where W₀.₀₅ is the peak width at 5% of the peak height, and A is the distance from the leading edge of the peak to the peak maximum at 5% height.[3] A value of 1.0 is perfectly symmetrical, while a value greater than 1.2 is generally considered significant tailing.[3]

Q: Can sample overload cause peak tailing? A: Yes. Injecting too much sample can saturate the stationary phase, leading to a characteristic "right-triangle" peak shape where retention time may also decrease.[16] To check for this, dilute your sample or reduce the injection volume and see if the peak shape improves.[2][3]

Experimental Protocol: Improved Peak Symmetry Method

This protocol provides a robust starting point for achieving excellent peak shape for N-Nitrosovarenicline.

1. Objective: To achieve a symmetrical peak (Tailing Factor ≤ 1.2) for N-Nitrosovarenicline using reversed-phase HPLC.

2. Materials & Equipment:

• HPLC System: Standard HPLC or UHPLC system with UV detector.

• Column: Inertsil C18 (250 mm × 4.6 mm, 5 μm) or equivalent high-purity, end-capped C18 column.[10]

• Chemicals:

  • Acetonitrile (HPLC Grade)

  • Ammonium Acetate (HPLC Grade)

  • Trifluoroacetic Acid (TFA)

  • N-Nitrosovarenicline reference standard

  • Water (HPLC Grade)

3. Mobile Phase Preparation:

• Mobile Phase A (Aqueous): Prepare a 0.02M Ammonium Acetate buffer. Adjust the pH to 4.0 with diluted Trifluoroacetic Acid.[10] Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): Acetonitrile.

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C[10]

• Detection Wavelength: 237 nm[10]

• Injection Volume: 5-10 µL

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	40	60
17.0	90	10
20.0	90	10

5. Sample Preparation:

• Prepare a stock solution of N-Nitrosovarenicline in a diluent of Water:Acetonitrile (1:1 v/v).[10]

• Prepare working standards by diluting the stock solution to the desired concentration range with the same diluent.

6. System Suitability:

• Inject a working standard solution five times.

• Acceptance Criteria:

  • The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

  • The USP Tailing Factor should be ≤ 1.2.

  • The theoretical plate count should be > 40,000.[10]

This method, adapted from validated procedures for the parent compound varenicline, utilizes a low pH buffer and a fully end-capped column to effectively minimize the secondary silanol interactions that cause peak tailing.[10]

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. uhplcs.com [uhplcs.com]
• 4. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 5. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 6. researchgate.net [researchgate.net]
• 7. General reversed-phase high-performance liquid chromatographic method for the separation of drugs using triethylamine as a competing base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. welch-us.com [welch-us.com]
• 10. Stress Degradation Studies on Varenicline Tartrate and Development of a Validated Stability-Indicating HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Which column for basic analytes - Chromatography Forum [chromforum.org]
• 12. orochem.com [orochem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. UHPLC Column for Highly Polar Basic Compounds | Phenomenex [phenomenex.com]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. A validated stability-indicating HPLC method for determination of varenicline in its bulk and tablets - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Nitrosovarenicline ESI-MS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the Electrospray Ionization Mass Spectrometry (ESI-MS) analysis of N-Nitrosovarenicline.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of ion suppression when analyzing N-Nitrosovarenicline by ESI-MS?

Ion suppression in ESI-MS is a type of matrix effect that reduces the ionization efficiency of the target analyte, in this case, N-Nitrosovarenicline.[1][2][3] This can lead to poor sensitivity, inaccurate quantification, and lack of reproducibility. The primary causes include:

• Co-eluting Matrix Components: Excipients from the drug product formulation, residual solvents, or degradation products can co-elute with N-Nitrosovarenicline and compete for ionization in the ESI source.[1][3]

• High Analyte Concentration: While less common for trace impurity analysis, very high concentrations of the main active pharmaceutical ingredient (API), varenicline (B1221332), can lead to ion suppression.

• Mobile Phase Additives: Non-volatile buffers or high concentrations of salts in the mobile phase can crystallize at the ESI probe tip, leading to reduced signal intensity.

• Sample Preparation Artifacts: Contaminants introduced during sample preparation, such as plasticizers from vials or filters, can interfere with ionization.[4]

Q2: I am observing a significant drop in N-Nitrosovarenicline signal intensity in my sample compared to the standard solution. How can I confirm this is due to ion suppression?

To confirm ion suppression, a post-column infusion experiment or a post-extraction spike analysis can be performed.[5][6]

• Post-Column Infusion: A standard solution of N-Nitrosovarenicline is continuously infused into the mobile phase flow after the analytical column. A blank matrix sample is then injected. A drop in the baseline signal at the retention time of interfering components indicates ion suppression.[6]

• Post-Extraction Spike: The peak area of N-Nitrosovarenicline in a standard solution is compared with the peak area of a blank matrix sample that has been spiked with the same amount of N-Nitrosovarenicline after the extraction process. A lower peak area in the spiked matrix sample confirms ion suppression.[5]

Q3: What are the initial troubleshooting steps to mitigate ion suppression for N-Nitrosovarenicline analysis?

A systematic approach to troubleshooting is recommended. The following workflow outlines the initial steps.

Caption: A stepwise approach to troubleshooting ion suppression.

Q4: Can you recommend a starting point for sample preparation to minimize matrix effects?

Yes, a solid-phase extraction (SPE) or a simple dilute-and-shoot approach with an appropriate solvent can be effective. The FDA has published a method for the determination of N-Nitrosovarenicline that involves dilution with methanol (B129727) followed by filtration.[7] For more complex matrices, SPE can be used to effectively remove interfering components.[8][9]

Q5: What chromatographic conditions are recommended to separate N-Nitrosovarenicline from potential interferences?

Reverse-phase chromatography is commonly used. A C18 or a Phenyl-Hexyl column can provide good separation.[7] Gradient elution with a mobile phase consisting of water and methanol or acetonitrile (B52724) with a small amount of formic acid (e.g., 0.1%) is typically employed to enhance ionization and improve peak shape.[7] Optimizing the gradient profile is crucial to separate N-Nitrosovarenicline from the main varenicline peak and other matrix components.[10]

Troubleshooting Guides

Guide 1: Optimizing Sample Preparation

If you suspect your sample preparation method is insufficient, consider the following:

Step	Action	Rationale
1. Evaluate Extraction Solvent	Test different extraction solvents (e.g., methanol, acetonitrile, or mixtures with water).	To ensure efficient extraction of N-Nitrosovarenicline while minimizing the co-extraction of interfering matrix components.
2. Implement Solid-Phase Extraction (SPE)	Use an appropriate SPE cartridge (e.g., C18, mixed-mode) to clean up the sample.	To selectively isolate N-Nitrosovarenicline and remove a broad range of interferences.[8][9]
3. Perform Liquid-Liquid Extraction (LLE)	Consider LLE as an alternative cleanup technique.	To separate N-Nitrosovarenicline from highly polar or non-polar interferences based on partitioning.[9]
4. Check for Contamination	Analyze a blank sample prepared with the same procedure and materials.	To identify any contaminants introduced from solvents, vials, or filters.[4]

Guide 2: Enhancing Chromatographic Separation

Poor chromatographic resolution can lead to co-elution and ion suppression.[11]

Step	Action	Rationale
1. Adjust Gradient Profile	Modify the gradient slope or hold times.	To improve the separation between N-Nitrosovarenicline and co-eluting peaks.
2. Change Column Chemistry	Try a column with a different stationary phase (e.g., Phenyl-Hexyl, Biphenyl).[7][12]	Different selectivities can resolve critical pairs of compounds.
3. Modify Mobile Phase	Alter the organic solvent (methanol vs. acetonitrile) or the concentration of the acidic modifier (e.g., formic acid).	To fine-tune the retention and peak shape of N-Nitrosovarenicline.
4. Reduce Flow Rate	Decrease the flow rate of the mobile phase.	To increase the retention time and potentially improve separation efficiency.

Experimental Protocols

Protocol 1: Sample Preparation of Varenicline Drug Product

This protocol is adapted from the FDA's published method for the analysis of N-Nitrosovarenicline.[7]

• Crush a sufficient number of varenicline tablets to achieve a target concentration of 0.5 mg/mL of varenicline in methanol.

• Quantitatively transfer the crushed tablets to a 15 mL glass centrifuge tube.

• Add the appropriate volume of methanol and vortex for approximately one minute.

• Shake the sample for 40 minutes using a mechanical wrist-action shaker.

• Centrifuge the sample for 15 minutes at 4500 rpm.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for LC-MS analysis.[7]

Protocol 2: Evaluation of Matrix Effect by Post-Extraction Spike

This protocol provides a quantitative assessment of ion suppression.[5]

• Prepare Solution A (Analyte in Solvent): Prepare a standard solution of N-Nitrosovarenicline in the initial mobile phase composition at a known concentration (e.g., 5 ng/mL).

• Prepare Solution B (Analyte in Spiked Matrix): Take a blank varenicline drug product matrix and process it according to Protocol 1. After the final filtration step, spike the filtered extract with the N-Nitrosovarenicline standard to achieve the same final concentration as Solution A.

• Prepare Solution C (Blank Matrix): Process the blank varenicline drug product matrix according to Protocol 1 without adding the N-Nitrosovarenicline standard.

• Analysis: Inject all three solutions into the LC-MS system and record the peak areas for N-Nitrosovarenicline.

• Calculation: Calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100 A value significantly less than 100% indicates ion suppression.

Data Presentation

Table 1: Recommended LC-MS/MS Parameters for N-Nitrosovarenicline

The following table summarizes typical starting parameters for the LC-MS/MS analysis of N-Nitrosovarenicline. Optimization will be required for your specific instrumentation and application.

Parameter	Recommended Setting	Reference
Chromatography
Column	Biphenyl (150 x 4.6 mm, 2.6 µm) or XSelect CSH Phenyl-Hexyl (150 x 4.6 mm, 2.5 µm)	[7][12]
Mobile Phase A	0.1% Formic Acid in Water	[7]
Mobile Phase B	0.1% Formic Acid in Methanol	[7]
Flow Rate	0.4 mL/min	[12][13]
Injection Volume	20 µL	[12][13]
Column Temperature	30°C	[13]
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive	[13]
Scan Type	Multiple Reaction Monitoring (MRM) or High-Resolution MS (HRMS)	[7][12]
Ion Spray Voltage	5500 V	[13]
Probe Temperature	500°C	[13]
Curtain Gas	40 psi	[13]

Visualizations

Caption: Experimental workflow for N-Nitrosovarenicline analysis.

Caption: Simplified signaling pathway of ion suppression in ESI-MS.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. longdom.org [longdom.org]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. fda.gov [fda.gov]
• 8. benchchem.com [benchchem.com]
• 9. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. waters.com [waters.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 13. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]

Impact of formulation excipients on N-Nitrosovarenicline stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on investigating the impact of formulation excipients on the stability of N-Nitrosovarenicline (NNV).

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrosovarenicline (NNV) and why is it a concern?

A1: N-Nitrosovarenicline is a nitrosamine (B1359907) impurity that can form in drug products containing varenicline (B1221332). Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA.[1][2] Long-term exposure to nitrosamines above acceptable intake levels may increase the risk of cancer.[3]

Q2: How does NNV form in varenicline formulations?

A2: NNV is formed through a chemical reaction called nitrosation. This occurs when a nitrosating agent, typically derived from nitrite (B80452) salts, reacts with the secondary amine group in the varenicline molecule.[4] This reaction can be catalyzed by acidic conditions.[4]

Q3: What is the role of excipients in NNV formation?

A3: Excipients can be a source of nitrites, which are necessary for the nitrosation of varenicline.[1] Even trace amounts of nitrites in excipients can contribute to the formation of NNV over the product's shelf life. Therefore, the selection and control of excipients are critical in preventing NNV formation.

Q4: Are there any excipients that are known to either promote or inhibit NNV formation?

A4: Yes. Excipients with higher levels of nitrite impurities, such as certain grades of microcrystalline cellulose, can potentially increase the risk of NNV formation. Conversely, some studies have shown that maltodextrin (B1146171) can significantly reduce the formation of nitrosamines in varenicline tablets.[5] The use of alkaline or basic excipients may also help to avoid the formation of nitrosamine impurities by preventing the acidic conditions that favor the reaction.[4] Additionally, antioxidants like ascorbic acid (Vitamin C) can inhibit nitrosamine formation by reacting with nitrosating agents.[6][7]

Q5: What are the regulatory limits for NNV in varenicline products?

A5: The FDA has set an acceptable intake (AI) limit for N-nitroso-varenicline at 37 ng per day.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during drug-excipient compatibility studies for N-Nitrosovarenicline.

Issue	Potential Cause(s)	Troubleshooting Steps
High levels of NNV detected in all experimental samples, including controls.	1. Contaminated varenicline active pharmaceutical ingredient (API). 2. Contaminated solvents or reagents used in sample preparation and analysis. 3. Systemic contamination of the analytical instrument (e.g., LC-MS system).	1. Test the varenicline API alone to confirm its purity and rule out initial contamination. 2. Prepare fresh mobile phases and extraction solutions using high-purity solvents and reagents. 3. Perform a thorough cleaning and flushing of the LC-MS system. Run blank injections to ensure the system is clean.
Variability in NNV levels between replicate samples of the same excipient blend.	1. Inhomogeneous mixing of the varenicline-excipient blend. 2. Inconsistent sample preparation (e.g., extraction efficiency). 3. Instrumental variability.	1. Ensure a validated and consistent blending process is used to prepare the samples. 2. Review and optimize the sample preparation protocol to ensure consistency. Use of an internal standard can help to correct for variations in extraction and injection. 3. Check the performance of the autosampler and injection system. Ensure the system is properly equilibrated before running the sample set.
Unexpected peaks interfering with the NNV peak in the chromatogram.	1. Matrix effects from the excipients or their degradation products. 2. Co-elution of other impurities.	1. Optimize the chromatographic method to improve the separation of NNV from interfering peaks. This may involve adjusting the gradient, flow rate, or column chemistry. 2. Employ more selective sample preparation techniques, such as solid-phase extraction (SPE), to remove interfering matrix components.[8] 3. Use a high-resolution mass spectrometer (HRMS) to differentiate NNV from other compounds based on their accurate mass.
Low or no recovery of NNV from spiked samples.	1. Degradation of NNV during sample preparation or analysis. 2. Strong matrix effects leading to ion suppression in the mass spectrometer.[9][10][11]	1. Investigate the stability of NNV in the sample preparation solvent and under the analytical conditions. 2. To mitigate matrix effects, dilute the sample, optimize the sample cleanup procedure, or use a stable isotope-labeled internal standard for NNV.[8]

Data on Excipient Impact

The selection of excipients is a critical factor in controlling the formation of N-Nitrosovarenicline. While comprehensive quantitative data comparing a wide range of excipients under standardized conditions is limited in the public domain, the following provides a summary of available information.

Table 1: Impact of Maltodextrin on N-Nitrosovarenicline Stability

A study investigating the use of a varenicline and maltodextrin combination in solid dosage forms showed a significant reduction in nitrosamine impurity levels.

Formulation	Storage Condition	Time Point	N-Nitrosovarenicline Level
Varenicline-Maltodextrin Combination	50°C ± 2°C / 75% ± 5% RH	30 days	< 3 ppm

Source: Adapted from a study on varenicline and maltodextrin combinations.[5]

Qualitative Impact of Other Excipients:

• Microcrystalline Cellulose (MCC): Can be a source of nitrite impurities, which are precursors to NNV formation. The level of nitrites can vary between different suppliers and even between different lots from the same supplier.

• Alkaline/Basic Excipients: The use of basic excipients in the formulation can help to create a microenvironment that is less favorable for the acid-catalyzed nitrosation reaction, thereby inhibiting NNV formation.[4]

• Antioxidants (e.g., Ascorbic Acid): Ascorbic acid (Vitamin C) can act as a nitrosamine scavenger by reacting with and neutralizing nitrosating agents, thus preventing the formation of NNV.[6][7]

Experimental Protocols

Protocol 1: Drug-Excipient Compatibility Study for N-Nitrosovarenicline

Objective: To evaluate the potential for N-Nitrosovarenicline (NNV) formation in the presence of different pharmaceutical excipients under accelerated stability conditions.

Materials:

• Varenicline Active Pharmaceutical Ingredient (API)

• Excipients to be tested (e.g., fillers, binders, disintegrants, lubricants)

• N-Nitrosovarenicline reference standard

• High-purity solvents (e.g., methanol, acetonitrile, water)

• Formic acid

• Glass vials with inert caps

• Stability chambers

Procedure:

• Preparation of Varenicline-Excipient Blends:

  • Accurately weigh varenicline API and the selected excipient in a defined ratio (e.g., 1:1 or a ratio representative of the final formulation).

  • Thoroughly mix the components to ensure a homogeneous blend.

  • Prepare a control sample of varenicline API without any excipients.

• Stress Conditions:

  • Transfer a known amount of each blend and the control sample into separate glass vials.

  • Expose the vials to accelerated stability conditions, as per ICH guidelines (e.g., 40°C/75% RH).[12][13]

  • Withdraw samples at specified time points (e.g., initial, 1 week, 2 weeks, 4 weeks).

• Sample Preparation for Analysis:

  • Accurately weigh a portion of the stressed sample.

  • Extract the sample with a suitable solvent (e.g., methanol).

  • Vortex and/or sonicate to ensure complete dissolution of varenicline and any formed NNV.

  • Centrifuge the sample to pellet the insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• LC-MS/MS Analysis:

  • Analyze the prepared samples for the presence and quantity of NNV using a validated LC-MS/MS or LC-HRMS method (see Protocol 2 for a general method).

  • Quantify the amount of NNV formed in each sample by comparing the peak area to a calibration curve prepared from the NNV reference standard.

• Data Evaluation:

  • Compare the levels of NNV in the excipient blends to the control sample at each time point.

  • An increase in NNV levels in the presence of an excipient indicates an incompatibility or a contribution to NNV formation.

Protocol 2: General LC-MS/MS Method for N-Nitrosovarenicline Quantification

Objective: To quantify the concentration of N-Nitrosovarenicline in prepared samples.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS) or a high-resolution mass spectrometer (HRMS).

Chromatographic Conditions (Example):

• Column: A suitable reversed-phase column (e.g., C18, Biphenyl).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile or Methanol.

• Gradient: A suitable gradient program to separate NNV from varenicline and other potential impurities.

• Flow Rate: 0.2 - 0.5 mL/min.

• Column Temperature: 30 - 40°C.

• Injection Volume: 5 - 10 µL.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions: Monitor for specific precursor-to-product ion transitions for NNV (and a stable isotope-labeled internal standard if used).

• Source Parameters: Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) to achieve maximum sensitivity for NNV.

Validation:

• The analytical method should be validated according to ICH guidelines to ensure specificity, linearity, accuracy, precision, and a suitable limit of quantification (LOQ).[2]

Visualizations

Caption: Chemical reaction pathway for the formation of N-Nitrosovarenicline.

Caption: Experimental workflow for a drug-excipient compatibility study.

References

• 1. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. fda.gov [fda.gov]
• 4. AU2022326252A1 - Stabilized solid oral pharmaceutical composition of varenicline - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of nitrosamine formation by ascorbic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. longdom.org [longdom.org]
• 12. database.ich.org [database.ich.org]
• 13. ema.europa.eu [ema.europa.eu]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for N-Nitrosovarenicline

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities, such as N-Nitrosovarenicline, in pharmaceutical products is a significant safety concern due to their potential carcinogenic nature. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate strict control over these impurities.[1][2][3] This necessitates the development and validation of sensitive and robust analytical methods to ensure product quality and patient safety.[4] This guide provides a comparative overview of validated analytical methods for the quantification of N-Nitrosovarenicline, adhering to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5][6][7][8]

Comparison of Validated Analytical Methods

The primary analytical technique for the detection and quantification of N-Nitrosovarenicline is Liquid Chromatography-Mass Spectrometry (LC-MS), owing to its high sensitivity and specificity.[2][5][6][9][10][11] Variations in instrumentation, such as the use of high-resolution mass spectrometry (HRMS) or tandem mass spectrometry (MS/MS), can influence the method's performance characteristics. Below is a summary of validation parameters from various published methods.

Validation Parameter	FDA LC-ESI-HRMS Method[5]	LC-MS/MS Method 1[6]	LC/MS-QTOF Method[9]	LC-APCI-MS/MS Method[10]	LC-MS/MS Method 2[3]	QTRAP 5500+ System[11]
Limit of Detection (LOD)	0.2 ppm	0.13 ppm	-	-	-	0.02 ng/mL
Limit of Quantitation (LOQ)	1.0 ppm	0.66 ppm	-	0.4 ppm (Impurity A), 0.5 ppm (N-Nitrosovarenicline & Impurity B)	-	0.10 ng/mL
Linearity (Correlation Coefficient)	-	0.9997	0.9994	-	-	>0.99
Range	1.0 – 200 ppm	30% to 200% of spike level	0.1 to 50 ng/mL	-	-	0.1 to 50 ng/mL
Accuracy (% Recovery)	85 – 115% (QC Standard)	98.92 to 118.78%	95.86 - 106.65%	98.53% - 106.79%	-	Average of 102.0%
Precision (%RSD)	≤ 10% (n=6)	1.33%	-	-	-	1.80% at LLOQ

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and transfer of analytical methods. Below are summarized protocols for sample preparation and chromatographic conditions from published sources.

FDA Recommended LC-ESI-HRMS Method[5][12]

Sample Preparation (Drug Substance):

• Accurately weigh approximately 43 mg of varenicline (B1221332) tartrate drug substance into a 50 mL volumetric flask.

• Dissolve and dilute to volume with methanol (B129727), mixing until fully dissolved.

• Filter the solution using a 0.22 µm PVDF syringe filter into an HPLC vial.

Sample Preparation (Drug Product):

• Crush a suitable number of tablets to achieve a target concentration of 0.5 mg/mL of varenicline in methanol and transfer to a 15 mL centrifuge tube.

• Add the appropriate volume of methanol and vortex for about one minute.

• Shake the sample for 40 minutes using a mechanical shaker.

• Centrifuge the sample for 15 minutes at 4500 rpm.

• Filter the supernatant using a 0.22 µm PVDF syringe filter into an HPLC vial.

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Detection: High-Resolution Mass Spectrometry (HRMS) with Electrospray Ionization (ESI) in positive ion mode.

Alternative LC-MS/MS Method[2]

Sample Preparation:

• A specific sample preparation protocol is not detailed in the abstract, but it would typically involve extraction of the drug substance or product with a suitable solvent, followed by filtration.

Chromatographic Conditions:

• Column: Biphenyl column (150 x 4.6 mm, 2.6 µm)

• Flow Rate: 0.4 mL/min

• Injection Volume: 20 µL

• Column Oven Temperature: 30°C

• Autosampler Temperature: 15°C

• Ionization: Electrospray Ionization (ESI)

• Scan Type: Multiple Reaction Monitoring (MRM)

Validation Workflow as per ICH Guidelines

The validation of an analytical procedure is a systematic process to demonstrate its suitability for the intended purpose.[7] The following diagram illustrates the logical workflow for validating an analytical method for N-Nitrosovarenicline in accordance with ICH Q2(R1) guidelines.

Caption: Workflow for analytical method validation as per ICH guidelines.

References

• 1. fda.gov [fda.gov]
• 2. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 3. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. database.ich.org [database.ich.org]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. shimadzu.com [shimadzu.com]
• 10. rjptonline.org [rjptonline.org]
• 11. sciex.com [sciex.com]

Inter-laboratory Insights into N-Nitrosovarenicline Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of analytical approaches for the quantification of N-Nitrosovarenicline, a nitrosamine (B1359907) impurity of concern in varenicline (B1221332) drug products. While formal inter-laboratory comparison studies are not publicly available, this document compiles and analyzes data from regulatory bodies and scientific publications to offer insights into method performance and results from different analytical approaches.

In 2021, the U.S. Food and Drug Administration (FDA) reported the presence of N-Nitrosovarenicline in some varenicline products, a medication for smoking cessation.[1][2] This discovery prompted recalls and highlighted the need for robust analytical methods to quantify this potential carcinogen.[3][4][5] The FDA has established an acceptable daily intake limit of 37 ng for N-Nitrosovarenicline.[1][3][6]

This guide presents a summary of quantitative data from FDA laboratory analyses of various varenicline products, alongside a comparison of analytical methodologies from the FDA and other scientific sources.

Quantitative Data Summary

The following table summarizes the levels of N-Nitrosovarenicline found in different varenicline products as reported by the FDA. This data, while not from a formal round-robin study, provides a snapshot of the varying levels of this impurity across different manufacturers and lots, reflecting the application of analytical methods in a real-world regulatory setting.

Table 1: N-Nitrosovarenicline Levels in Varenicline Products (FDA Laboratory Analysis) [1]

Manufacturer	Product	Lots Tested	N-nitroso-varenicline level in micrograms/tablet (nanograms/tablet)	N-nitroso-varenicline level in parts per million (ppm)
Pfizer	Chantix (varenicline) 1mg	EA6080, EC9841, EC9847, EC9848, EX2099, DR5086	0.15-0.47 (150-470)	155-474
Par Pharmaceuticals	Varenicline 1 mg	31960807, 31960801	0.003 (3)	3
Apotex	APO-Varenicline Tartrate 1 mg	TG2183, TG2181, TG2182	0.027-0.044 (27-44)	27-44
Apotex	APO-Varenicline Tartrate 0.5 mg	TG2180, TG2178, TG2179	0.014-0.021 (14-21)	27-42

Comparison of Analytical Method Performance

Various high-sensitivity analytical methods have been developed for the quantification of N-Nitrosovarenicline. The most common technique is Liquid Chromatography with Mass Spectrometry (LC-MS). The table below compares key performance parameters of methods published by the FDA and other organizations.

Table 2: Comparison of N-Nitrosovarenicline Quantification Method Parameters

Parameter	FDA Method[7]	SCIEX Method[3]	Shimadzu Method[8]	Research Article Method[9]
Instrumentation	LC-ESI-HRMS	QTRAP 5500+ System (LC-MS/MS)	LCMS-9050 (LC/MS-QTOF)	Liquid Chromatography Mass Spectrometry
Limit of Detection (LOD)	0.2 ppm	0.02 ng/mL	Not explicitly stated	0.13 ppm
Limit of Quantitation (LOQ)	1.0 ppm	0.10 ng/mL	Not explicitly stated	0.66 ppm
Linear Range	1.0 – 200 ppm	0.1 - 50 ng/mL	0.1 - 50 ng/mL	9.64 ppm - 80.31 ppm
Recovery	Not explicitly stated	Average of 102.0%	95.86% - 106.65%	98.92% - 118.78%

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide. These protocols outline the sample preparation and analytical conditions used for the quantification of N-Nitrosovarenicline.

FDA Published Method (LC-ESI-HRMS) [7][10]

• Sample Preparation (Drug Product):

  • Crush an appropriate number of tablets to achieve a target concentration of 0.5 mg/mL varenicline in methanol (B129727).

  • Transfer the crushed powder to a 15 mL glass centrifuge tube.

  • Add the appropriate volume of methanol and vortex for about a minute.

  • Shake the sample for 40 minutes using a mechanical wrist-action shaker.

  • Centrifuge the sample for 15 minutes at 4500 rpm.

  • Filter the supernatant using a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

• Sample Preparation (Drug Substance):

  • Accurately weigh approximately 43 mg of varenicline tartrate drug substance and transfer it to a 50 mL volumetric flask.

  • Dilute to volume with methanol and mix until fully dissolved.

  • Filter the solution using a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Methanol with 0.1% Formic Acid

• Detection: High-resolution and high-mass accuracy (HRAM) mass spectrometer monitoring the accurate m/z value of the protonated impurity ion.

SCIEX Application Note Method (QTRAP 5500+ System) [3]

• Sample Preparation:

  • Crush a suitable amount of varenicline tablets.

  • Weigh approximately 5 mg of the crushed tablet and dilute with methanol to a concentration of 1 mg/mL.

  • Vortex the solution for 30 seconds, followed by sonication for 15 minutes.

• Standard Preparation:

  • Weigh approximately 5 mg of N-Nitrosovarenicline reference standard and dilute with methanol to a concentration of 1 mg/mL.

  • Vortex for 30 seconds and sonicate for approximately 10 minutes to dissolve.

  • Prepare a series of standard solutions ranging from 0.02 to 50 ng/mL.

Shimadzu Application Note Method (LCMS-9050) [8]

• Sample Preparation (Drug Product):

  • Grind an appropriate number of varenicline tartrate tablets into a fine powder.

  • Accurately weigh an appropriate amount of the powder and dissolve it in methanol to prepare a solution with a varenicline concentration of 0.5 mg/mL.

  • Sonicate the solution for 40 minutes.

  • Centrifuge at 4500 rpm for 15 minutes.

  • Filter the supernatant through a membrane filter to obtain the test solution.

• Sample Preparation (API):

  • Accurately weigh 48 mg of varenicline tartrate API sample into a centrifuge tube.

  • Add 50 mL of methanol and vortex to dissolve.

  • Filter the solution through a membrane filter to obtain the test solution.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the quantification of N-Nitrosovarenicline in pharmaceutical products.

Caption: General workflow for N-Nitrosovarenicline quantification.

References

• 1. fda.gov [fda.gov]
• 2. Collaborative reliance in medicine safety and quality regulation: Investigation of experiences in handling N-nitrosamine impurities among ZaZiBoNa participating countries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Could APO-varenicline and cytisine be solutions for the shortage of varenicline in Brazil? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Laboratory analysis of varenicline products by FDA - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. fda.gov [fda.gov]
• 8. shimadzu.com [shimadzu.com]
• 9. researchgate.net [researchgate.net]
• 10. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]

A Comparative Guide to HPLC and LC-MS Methods for the Quantification of N-Nitrosovarenicline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantitative analysis of N-Nitrosovarenicline, a nitrosamine (B1359907) impurity of concern in varenicline (B1221332) drug products. The objective is to furnish researchers, scientists, and drug development professionals with the necessary information to select the most appropriate analytical methodology for their specific needs, supported by experimental data and detailed protocols.

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic nature. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established strict limits for these impurities. For N-Nitrosovarenicline, the FDA has set an acceptable intake limit of 37 ng per day. This necessitates the use of highly sensitive and selective analytical methods to ensure patient safety and regulatory compliance.

While LC-MS is generally the preferred method for trace-level impurity analysis due to its superior sensitivity and specificity, HPLC-UV remains a widely accessible and cost-effective technique in many quality control laboratories. This guide will delve into the performance characteristics of both methods to aid in informed decision-making.

Experimental Protocols

Detailed methodologies for both LC-MS and a representative HPLC-UV method are provided below. The LC-MS protocol is based on methods published by regulatory agencies and in the scientific literature. The HPLC-UV protocol is a representative method constructed from established methods for varenicline and other nitrosamine impurities, as a specific validated method for N-Nitrosovarenicline was not prominently available in the public domain.

LC-MS Method for N-Nitrosovarenicline

This method is adapted from the FDA's published LC-ESI-HRMS method for the determination of N-Nitrosovarenicline.[1][2]

Chromatographic Conditions:

• Column: A reversed-phase column, such as a C18 or Phenyl-Hexyl, is typically used. For example, an InertSustain AQ C18 (150 x 4.6 mm, 3.0 µm) or a XSelect CSH Phenyl-Hexyl XP (150 x 4.6 mm, 2.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol (B129727) or acetonitrile.

• Flow Rate: 0.4 - 0.6 mL/min.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute the analyte, followed by a column wash and re-equilibration.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 5 - 20 µL.

Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis, monitoring for the specific precursor-to-product ion transition of N-Nitrosovarenicline. High-Resolution Mass Spectrometry (HRMS) can also be used for accurate mass measurement.

• Source Parameters: Optimized parameters include ion spray voltage, probe temperature, and gas flows (curtain gas, nebulizer gas, and auxiliary gas).

Sample Preparation:

• Drug Substance: Accurately weigh the varenicline tartrate drug substance and dissolve it in a suitable solvent like methanol to a known concentration.

• Drug Product: Crush a sufficient number of tablets to obtain a powder equivalent to a specific amount of varenicline. Extract the powder with a suitable solvent, followed by vortexing, sonication, and centrifugation or filtration to remove excipients.

Representative HPLC-UV Method for N-Nitrosovarenicline

This protocol is a composite based on HPLC methods for varenicline and other nitrosamines.[3][4][5][6][7]

Chromatographic Conditions:

• Column: A reversed-phase C18 column, such as an Inertsil ODS 3V (250mm × 4.6mm, 5.0μm) or similar.[6][7]

• Mobile Phase: An isocratic or gradient mixture of a buffer solution (e.g., phosphate (B84403) buffer at a controlled pH) and an organic modifier like methanol or acetonitrile. For example, water:methanol (60:40 v/v).[6][7]

• Flow Rate: 1.0 - 1.2 mL/min.[3][6][7]

• Detection Wavelength: UV detection at a wavelength where N-Nitrosovarenicline has significant absorbance, likely in the range of 230-250 nm.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).

• Injection Volume: 20 - 80 µL.[6]

Sample Preparation:

• Sample preparation would follow similar principles to the LC-MS method, involving accurate weighing, dissolution, and extraction, with a final filtration step before injection.

Data Presentation: Performance Comparison

The following tables summarize the quantitative performance characteristics of the LC-MS method and the expected performance of a representative HPLC-UV method for the analysis of N-Nitrosovarenicline.

Table 1: Comparison of Method Performance Parameters

Performance Parameter	LC-MS	Representative HPLC-UV
Limit of Detection (LOD)	0.1 - 0.22 ppm	~3 - 7 ng/mL (estimated)
Limit of Quantification (LOQ)	0.5 - 0.66 ppm	10 - 20 ng/mL (estimated)
Linearity (r²)	> 0.995	> 0.999 (for varenicline)[3]
Accuracy (% Recovery)	85 - 115%	98 - 102% (for varenicline)[3]
Precision (%RSD)	< 15%	< 2% (for varenicline)[3]
Specificity/Selectivity	High (based on mass-to-charge ratio)	Moderate (potential for co-eluting impurities)

Table 2: Summary of Experimental Conditions

Parameter	LC-MS	Representative HPLC-UV
Instrumentation	HPLC coupled with a mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer)	Standard HPLC with a UV/Vis or Photodiode Array (PDA) detector
Column Chemistry	C18, Phenyl-Hexyl	C18
Detection Principle	Mass-to-charge ratio (m/z)	UV absorbance
Run Time	~15 - 25 minutes	~20 - 30 minutes
Cost per Sample	Higher	Lower
Throughput	Moderate	High

Mandatory Visualization

The following diagram illustrates a typical workflow for the cross-validation of analytical methods for impurity analysis.

Caption: Workflow for cross-validation of analytical methods.

Objective Comparison and Conclusion

The choice between HPLC-UV and LC-MS for the analysis of N-Nitrosovarenicline is primarily dictated by the required sensitivity and the regulatory landscape.

LC-MS stands out as the superior technique for this application. Its high sensitivity, with LOQs in the sub-ppm range, is essential for accurately quantifying N-Nitrosovarenicline at the low levels mandated by regulatory agencies. The high selectivity of mass spectrometry, particularly when using MRM, minimizes the risk of interference from the drug substance matrix and other impurities, ensuring reliable and accurate results. The FDA and other regulatory bodies have published and validated LC-MS methods for this specific impurity, making it the benchmark for compliance.[1][2]

HPLC-UV , while a robust and cost-effective workhorse for many pharmaceutical analyses, faces significant challenges in the context of trace-level nitrosamine analysis. The primary limitation is its sensitivity. While achievable LOQs for some nitrosamines are in the 10-20 ng/mL range, this may not be sufficient to meet the stringent regulatory limits for N-Nitrosovarenicline, especially when considering the dilution of the sample during preparation. Furthermore, the selectivity of UV detection is inherently lower than that of mass spectrometry. There is a higher risk of co-eluting impurities or degradation products interfering with the analyte peak, which could lead to inaccurate quantification. While an HPLC-UV method could potentially be developed for screening purposes or for analyzing samples with higher than expected levels of the impurity, it would likely require confirmation by a more selective technique like LC-MS.

References

• 1. fda.gov [fda.gov]
• 2. fda.gov [fda.gov]
• 3. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 4. hplc.eu [hplc.eu]
• 5. Nitrosamine Impurity Assay with HPLC – Extended AppNote [mtc-usa.com]
• 6. sciresol.s3.us-east-2.amazonaws.com [sciresol.s3.us-east-2.amazonaws.com]
• 7. jopcr.com [jopcr.com]

Comparative analysis of N-Nitrosovarenicline in different varenicline brands

FOR IMMEDIATE RELEASE

A comprehensive comparative analysis of N-Nitrosovarenicline levels across different brands of the smoking cessation drug varenicline (B1221332) reveals significant variations, underscoring the importance of robust analytical monitoring in pharmaceutical manufacturing. This guide synthesizes publicly available data to provide researchers, scientists, and drug development professionals with a comparative overview of this critical nitrosamine (B1359907) impurity.

The presence of N-Nitrosovarenicline, a probable human carcinogen, in varenicline products led to voluntary recalls and heightened regulatory scrutiny.[1][2][3] The U.S. Food and Drug Administration (FDA) has established an acceptable intake (AI) limit for N-Nitrosovarenicline to ensure patient safety.[1][4][5] Initially set at 37 nanograms per day, the FDA has since updated this limit, reflecting ongoing risk assessments.[6][7]

Comparative Analysis of N-Nitrosovarenicline Levels

Data from FDA laboratory analyses and other reports indicate a range of N-Nitrosovarenicline levels among different varenicline manufacturers. The following table summarizes these findings, providing a snapshot of the impurity levels detected in various brands. It is important to note that these levels prompted regulatory action and led to recalls of specific lots.

Manufacturer	Brand Name(s)	N-Nitrosovarenicline Level per Tablet	N-Nitrosovarenicline Level (ppm)	Reference
Pfizer	Chantix	150-470 ng	155-474 ppm	[4][8]
Apotex	APO-Varenicline	14-44 ng	27-44 ppm	[4][8]
Par Pharmaceuticals	Varenicline	3 ng	3 ppm	[4][8][9]

Formation of N-Nitrosovarenicline

The formation of nitrosamine impurities, including N-Nitrosovarenicline, can occur during the drug manufacturing process.[10][11] Varenicline's chemical structure is susceptible to nitrosation, a reaction that can be triggered by the presence of nitrite (B80452) and nitrate (B79036) impurities in raw materials or excipients under certain conditions.[12] Regulatory bodies now emphasize the need for thorough risk assessments of manufacturing processes to mitigate the formation of such impurities.[12][13]

Experimental Protocols for Detection and Quantification

Accurate and sensitive analytical methods are crucial for monitoring and controlling N-Nitrosovarenicline levels in varenicline products. The primary methods employed are based on Liquid Chromatography-Mass Spectrometry (LC-MS).

FDA Recommended Method: LC-ESI-HRMS

The FDA has developed and validated a Liquid Chromatography-Electrospray Ionization-High Resolution Mass Spectrometry (LC-ESI-HRMS) method for the determination of N-Nitrosovarenicline.[14]

Sample Preparation (Drug Product):

• Crush a suitable number of tablets to achieve a target varenicline concentration of 0.5 mg/mL in methanol.

• Transfer the crushed powder to a 15 mL glass centrifuge tube and add the appropriate volume of methanol.

• Vortex the mixture for approximately one minute.

• Shake the sample for 40 minutes using a mechanical wrist-action shaker.

• Centrifuge the sample for 15 minutes at 4500 rpm.

• Filter the supernatant using a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[14]

Sample Preparation (Drug Substance):

• Accurately weigh approximately 43 mg of the varenicline tartrate drug substance and transfer it to a 50 mL volumetric flask.

• Dilute to volume with methanol.

• Mix the solution using a stir bar and plate until fully dissolved.

• Filter the solution using a 0.22 µm PVDF syringe filter into an HPLC vial.[14]

Chromatographic and Mass Spectrometric Conditions:

• Chromatography: Reverse-phase liquid chromatography is used to separate N-Nitrosovarenicline from the varenicline active pharmaceutical ingredient (API).[14]

• Detection: A high-resolution, high-mass accuracy (HRAM) mass spectrometer detects the protonated impurity ion with high sensitivity.[14]

• Quantitation: The peak area of N-Nitrosovarenicline in the samples is compared to that of a reference standard using an external standard calibration curve.[14]

Alternative Method: LC-APCI-MS/MS

Researchers have also developed a rapid and sensitive Liquid Chromatography-Atmospheric Pressure Chemical Ionization-Tandem Mass Spectrometry (LC-APCI-MS/MS) method for the determination of N-Nitrosovarenicline and other nitrosamine impurities.[10]

Key Features:

• Chromatographic Separation: Achieved using an InertSustain AQ C18 column with a gradient elution of 0.1% formic acid in water and 0.1% formic acid in methanol.[10]

• Ionization and Quantification: Utilizes positive mode atmospheric pressure chemical ionization (APCI) with multiple reaction monitoring (MRM) for successful ionization and quantification.[10]

• Validation: The method has been validated according to ICH Q2 (R1) guidelines, demonstrating high linearity and sensitivity with a low limit of quantification (LOQ).[10]

Visualizing the Pathways

To better understand the context of varenicline and the implications of nitrosamine impurities, the following diagrams illustrate the drug's mechanism of action and the general pathway of nitrosamine-induced carcinogenicity.

References

• 1. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 2. aifa.gov.it [aifa.gov.it]
• 3. Pfizer Issues A Voluntary Nationwide Recall for Twelve Lots of CHANTIX® (varenicline) Tablets Due to N-Nitroso Varenicline Content | Pfizer [pfizer.com]
• 4. smokingcessationleadership.ucsf.edu [smokingcessationleadership.ucsf.edu]
• 5. FDA Updates Regulatory Flexibility Concerning N-nitroso-varenicline Intake Limits – Drug Information Update [content.govdelivery.com]
• 6. 🇺🇸 FDA NDSRI Limits update -Mar 2024 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. Previously Acceptable Level of Nitrosamine in Your Product Unacceptable! [lachmanconsultants.com]
• 8. Laboratory analysis of varenicline products | FDA [fda.gov]
• 9. nri-inc.org [nri-inc.org]
• 10. rjptonline.org [rjptonline.org]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. Nitrosamine in Varenicline particularly Nitroso-varenicline - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. fda.gov [fda.gov]

N-Nitrosovarenicline vs. Other Nitrosamine Impurities: A Toxicological Risk Comparison

A comprehensive guide for researchers and drug development professionals on the toxicological profiles of N-Nitrosovarenicline and other significant nitrosamine (B1359907) impurities. This document provides a comparative analysis of their carcinogenic potential and genotoxicity, supported by quantitative data and detailed experimental methodologies.

The emergence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug developers worldwide. These compounds are classified as probable human carcinogens, necessitating rigorous risk assessment and control. This guide focuses on N-Nitrosovarenicline, a nitrosamine impurity associated with the smoking cessation drug varenicline, and compares its toxicological risk profile with other well-characterized nitrosamine impurities, such as N-nitrosodimethylamine (NDMA), N-nitrosodiethylamine (NDEA), and N-nitroso-N-methyl-4-aminobutyric acid (NMBA).

Comparative Toxicological Data

The primary metrics for assessing the carcinogenic risk of nitrosamine impurities are the Acceptable Intake (AI) limits and the Tumorigenic Dose 50 (TD50) values. The AI represents a level of daily exposure that is considered to be of negligible risk over a lifetime, while the TD50 is the dose rate that induces tumors in 50% of test animals over a standardized lifetime.

Nitrosamine Impurity	Acceptable Intake (AI) Limit (ng/day)	Carcinogenic Potency (TD50) in Rats (mg/kg/day)	Carcinogenicity Classification
N-Nitrosovarenicline	400[1]	Data not available	Potency Category 3 (Lower carcinogenic potency)[2]
N-Nitrosodimethylamine (NDMA)	96[3]	0.096[4][5]	IARC Group 2A: Probably carcinogenic to humans
N-Nitrosodiethylamine (NDEA)	26.5[3]	0.034	IARC Group 2A: Probably carcinogenic to humans
N-Nitroso-N-methyl-4-aminobutyric acid (NMBA)	96[3]	Data not available	Animal tumorigen

Table 1: Comparison of Acceptable Intake Limits and Carcinogenic Potency of Selected Nitrosamine Impurities.

Initially, the U.S. Food and Drug Administration (FDA) set an AI limit for N-Nitrosovarenicline at 37 ng/day.[4][6][7] However, this was later revised to 400 ng/day based on the Carcinogenic Potency Categorization Approach (CPCA), which places it in a lower potency category compared to nitrosamines like NDEA.[1][2] It is important to note that direct carcinogenicity data for N-Nitrosovarenicline is not yet available, and its risk assessment is based on structure-activity relationships with other nitrosamines.[2]

Genotoxicity Profile

Genotoxicity assays are crucial in vitro tools for assessing the DNA-damaging potential of chemical compounds. N-Nitrosovarenicline has been evaluated in several such assays, providing insights into its mutagenic and clastogenic potential.

Recent studies have shown that N-Nitrosovarenicline induces concentration-dependent increases in micronuclei in human TK6 cells after metabolic activation with hamster liver S9, indicating its potential to cause chromosomal damage.[2][8] Furthermore, it has tested positive in the Enhanced Ames Test (EAT), a bacterial reverse mutation assay specifically optimized for detecting the mutagenicity of nitrosamines.[9]

Comparatively, well-studied nitrosamines like NDMA and NDEA are known to be potent genotoxic agents in a variety of in vitro and in vivo systems.[3][10][11] For instance, in studies using metabolically competent human HepaRG cells, NDMA, NDEA, and NDBA have shown positive genotoxic responses in both 2D and 3D cell culture models.[3][10]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of nitrosamine-induced toxicity and the methods used for their assessment, the following diagrams are provided.

Figure 1: Generalized signaling pathway of nitrosamine-induced DNA damage.

Figure 2: Typical experimental workflow for in vitro genotoxicity assessment.

Detailed Experimental Protocols

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Enhanced Ames Test is a modification of the standard Ames test designed to improve the detection of mutagenic nitrosamines.

• Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA) are used to detect different types of mutations.[7][10]

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system. For nitrosamines, a higher concentration (30%) of hamster liver S9 fraction is often used in addition to the standard rat liver S9, as it can be more effective at metabolically activating these compounds.[7][10][12]

• Procedure: The test compound, bacterial tester strain, and S9 mix (if applicable) are pre-incubated together before being plated on a minimal glucose agar (B569324) medium.[10] After incubation for 48-72 hours, the number of revertant colonies (colonies that have regained the ability to synthesize an essential amino acid) is counted.

• Positive Result: A dose-dependent increase in the number of revertant colonies that is significantly higher than the spontaneous reversion rate in the negative control is considered a positive result.[10]

In Vitro Micronucleus Assay

This assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) effects of a test compound.

• Cell Lines: Human cell lines such as TK6 or HepaRG are commonly used.[2][8][13]

• Metabolic Activation: The assay is conducted with and without a metabolic activation system (e.g., hamster liver S9).[2][8]

• Procedure: Cells are exposed to the test compound for a short period (e.g., 3-6 hours) in the presence or absence of S9, followed by a recovery period. Cytochalasin B is added to block cytokinesis, resulting in binucleated cells. The cells are then harvested, fixed, and stained.[13][14]

• Scoring: The frequency of micronuclei (small, membrane-bound DNA fragments separate from the main nucleus) is scored in binucleated cells. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.[13][14]

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Cell Lines: A variety of cell lines, including HepaRG, can be used.[15]

• Procedure: Cells are embedded in a thin layer of agarose (B213101) on a microscope slide and then lysed to remove membranes and proteins, leaving behind the nuclear DNA (nucleoids). The slides are then placed in an electrophoresis chamber under alkaline conditions, which unwinds the DNA. DNA with strand breaks will migrate out of the nucleoid, forming a "comet tail."[15][16][17]

• Analysis: The slides are stained with a fluorescent dye, and the comets are visualized and analyzed using image analysis software. The extent of DNA damage is quantified by measuring parameters such as the percentage of DNA in the tail and the tail length.[15][17][18]

Conclusion

The toxicological risk assessment of N-Nitrosovarenicline is an ongoing area of research. While direct long-term carcinogenicity data are not yet available, its genotoxic potential has been demonstrated in in vitro assays. The current Acceptable Intake limit of 400 ng/day, established through the Carcinogenic Potency Categorization Approach, suggests a lower carcinogenic potency for N-Nitrosovarenicline compared to highly potent nitrosamines like NDEA. However, it is crucial for drug developers and researchers to remain vigilant in monitoring and controlling the levels of this and other nitrosamine impurities in pharmaceutical products. The experimental protocols detailed in this guide provide a framework for the continued toxicological evaluation of these compounds, ensuring patient safety and regulatory compliance.

References

• 1. crpr-su.se [crpr-su.se]
• 2. ema.europa.eu [ema.europa.eu]
• 3. classaction.org [classaction.org]
• 4. Comparing CPDB And Lhasa TD50 Values In The Lhasa Carcinogenicity Database | Lhasa Limited [lhasalimited.org]
• 5. NMPA Publishes Guidelines For The Research On Technical Specifications Of Nitrosamines In Chemicals For Comments - Industry news - News - Hefei Home Sunshine Pharmaceutical Technology Co., Ltd [hsppharma.com]
• 6. New data released into Lhasa Carcinogenicity Database - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. veeprho.com [veeprho.com]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. aurigeneservices.com [aurigeneservices.com]
• 11. lhasalimited.org [lhasalimited.org]
• 12. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 13. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. lirias.kuleuven.be [lirias.kuleuven.be]
• 16. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. neb.com [neb.com]

N-Nitrosovarenicline in Varenicline: A Comparative Analysis of Brand-Name vs. Generic Formulations

An objective comparison of N-Nitrosovarenicline (NNV) levels in brand-name and generic varenicline (B1221332) products, supported by U.S. Food and Drug Administration (FDA) laboratory data. This guide is intended for researchers, scientists, and drug development professionals.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers alike. N-Nitrosovarenicline (NNV), a nitrosamine impurity found in the smoking cessation drug varenicline, has been the subject of regulatory scrutiny, leading to recalls of the brand-name drug, Chantix, manufactured by Pfizer.[1][2] This comparison guide provides an assessment of NNV levels in brand-name versus generic varenicline, based on publicly available data from the FDA.

Quantitative Data Summary

The following table summarizes the quantitative analysis of NNV levels in various varenicline products as reported by the FDA. The data distinguishes between the brand-name product (Chantix) and available generic formulations.

Manufacturer	Product	Strength	Lots Tested	NNV Level (ng/tablet)	NNV Level (ppm)
Pfizer	Chantix (brand-name)	1 mg	EA6080, EC9841, EC9847, EC9848, EX2099, DR5086	150 - 470	155 - 474
Par Pharmaceutical	Varenicline (generic)	1 mg	31960807, 31960801	3	3
Apotex	APO-Varenicline (generic)	1 mg	TG2183, TG2181, TG2182	27 - 44	27 - 44
Apotex	APO-Varenicline (generic)	0.5 mg	TG2180, TG2178, TG2179	14 - 21	27 - 42

Data sourced from FDA Laboratory Analysis of Varenicline Products.[3]

The FDA has established an acceptable daily intake (AI) limit for NNV at 37 nanograms per day.[4][5] For a temporary period, to mitigate drug shortages, the agency allowed the distribution of varenicline products with NNV levels below an interim acceptable intake limit of 185 ng per day.[5][6] As the data indicates, tested lots of the brand-name product, Chantix, were found to have NNV levels significantly exceeding the standard acceptable daily intake limit. In contrast, the generic varenicline produced by Par Pharmaceutical showed NNV levels well below this limit.[3][4] The generic product from Apotex, while having higher NNV levels than the Par Pharmaceutical generic, was within the acceptable or interim acceptable limits at the time of testing.[3]

Experimental Protocols

The detection and quantification of N-Nitrosovarenicline in varenicline drug substance and drug product is performed using a validated Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) method. The following is a detailed protocol based on methods published by the FDA and other research.[7][8][9]

1. Sample Preparation

• Drug Product (Tablets):

  • An appropriate number of tablets are crushed to achieve a target concentration of 0.5 mg/mL of varenicline in methanol (B129727).

  • The crushed powder is transferred to a 15 mL glass centrifuge tube.

  • The appropriate volume of methanol is added, and the tube is vortexed for approximately one minute.

  • The sample is then shaken for 40 minutes using a mechanical wrist-action shaker.

  • Following extraction, the sample is centrifuged for 15 minutes at 4500 rpm.

  • The supernatant is filtered through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[7]

• Drug Substance:

  • Accurately weigh approximately 43 mg of the varenicline tartrate drug substance and transfer it to a 50 mL volumetric flask.

  • Dilute to volume with methanol.

  • The solution is mixed using a stir bar and plate until the substance is fully dissolved.

  • The solution is then filtered through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[7]

2. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Instrumentation: An HPLC or UHPLC system equipped with a temperature-controlled autosampler and column compartment, coupled to a Q ExactiveTM hybrid quadrupole-orbitrap mass spectrometer or a Sciex QTRAP 4500 mass detector.[8][9]

• Analytical Column: Kinetex 2.6µm Biphenyl 100A°, 150 mm x 3.0 mm, 2.6 µm particle size (Phenomenex) or equivalent.[10]

• Mobile Phase A: 0.1% Formic Acid in Water.[7][8]

• Mobile Phase B: 0.1% Formic Acid in Methanol.[7][8]

• Flow Rate: 0.6 mL/min.[10]

• Gradient Elution:

  • 0 - 4.0 min: 30% Mobile Phase B

  • 4.0 - 9.0 min: 30% to 95% Mobile Phase B

  • 9.0 - 11.0 min: 95% Mobile Phase B

  • 11.0 - 12.0 min: 95% to 30% Mobile Phase B

  • 12.0 - 15.0 min: 30% Mobile Phase B[10]

• Column Temperature: 40°C.[10]

• Autosampler Temperature: 10°C.[10]

• Injection Volume: 20 µL.[9]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[9]

  • Scan Type: Multiple Reaction Monitoring (MRM) for quantitative analysis or high-resolution mass accuracy (HRAM) for detection.[7][9]

  • Key MS Parameters (example):

    • Curtain Gas: 40 psi

    • Probe Temperature: 500°C

    • Ion Spray Voltage: 5500 V[9]

Visualizations

Experimental Workflow for NNV Analysis

Caption: Workflow for the analysis of N-Nitrosovarenicline in varenicline samples.

Logical Relationship of Regulatory Actions and Findings

Caption: Regulatory actions in response to NNV findings in varenicline products.

References

• 1. drugs.com [drugs.com]
• 2. Varenicline for smoking cessation: a narrative review of efficacy, adverse effects, use in at-risk populations, and adherence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Laboratory analysis of varenicline products | FDA [fda.gov]
• 4. smokingcessationleadership.ucsf.edu [smokingcessationleadership.ucsf.edu]
• 5. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 6. fiercepharma.com [fiercepharma.com]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Guarding Against a Hidden Threat: Antioxidants Prove Effective in Curbing N-Nitrosovarenicline Formation

For Immediate Release

[City, State] – The growing concern over nitrosamine (B1359907) impurities in pharmaceutical products has spurred significant research into mitigation strategies. A comprehensive evaluation of available data demonstrates that the incorporation of antioxidants, particularly ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E), is a highly effective strategy in preventing the formation of N-Nitrosovarenicline, a potential mutagenic impurity in the smoking cessation drug varenicline (B1221332). This guide provides a comparative analysis of the efficacy of these antioxidants, supported by experimental data, to inform researchers, scientists, and drug development professionals.

The formation of N-Nitrosovarenicline occurs through the reaction of the secondary amine functional group in the varenicline molecule with nitrosating agents, such as nitrite (B80452) salts, under acidic conditions.[1] The presence of trace amounts of nitrites in excipients or as impurities from the manufacturing process can lead to the formation of this harmful nitrosamine during the product's shelf life.

Comparative Efficacy of Antioxidants

Recent studies have provided compelling evidence for the inhibitory effects of various antioxidants on nitrosamine formation. A pivotal model study by Nanda et al. (2021) demonstrated that several antioxidants, when incorporated into solid dosage forms, can significantly reduce the formation of nitrosamines.[2][3] Furthermore, a European patent application outlines the successful implementation of this strategy specifically for varenicline formulations, providing crucial stability data.

The data clearly indicates that the inclusion of antioxidants can dramatically reduce the formation of N-Nitrosovarenicline, maintaining its levels well below the acceptable daily intake limits set by regulatory agencies.

Quantitative Data Summary

The following tables summarize the key findings from available studies, comparing the efficacy of different antioxidants in preventing nitrosamine formation.

Table 1: Efficacy of Antioxidants in a Model System

Antioxidant	Concentration (wt%)	Nitrosamine Inhibition (%)	Reference
Ascorbic Acid	~1	>80	[2]
Sodium Ascorbate	~1	>80	[2]
Alpha-Tocopherol	~1	>80	[2]
Caffeic Acid	~1	>80	[2]
Ferulic Acid	~1	>80	[2]

Source: Adapted from Nanda et al., Journal of Pharmaceutical Sciences, 2021.[2]

Table 2: N-Nitrosovarenicline Levels in Varenicline Formulations with and without Antioxidants under Stress Conditions (60°C)

Formulation	Antioxidant	Storage Duration (Weeks)	N-Nitrosovarenicline (ppm)	Reference
Comparative Example 1	None	2	110	European Patent EP 4169516 A1
Comparative Example 1	None	4	190	European Patent EP 4169516 A1
Inventive Example 1	Ascorbic Acid	2	Below Limit of Quantification	European Patent EP 4169516 A1
Inventive Example 1	Ascorbic Acid	4	Below Limit of Quantification	European Patent EP 4169516 A1
Inventive Example 2	Sodium Ascorbate	2	Below Limit of Quantification	European Patent EP 4169516 A1
Inventive Example 2	Sodium Ascorbate	4	Below Limit of Quantification	European Patent EP 4169516 A1

Source: Adapted from European Patent Application EP 4169516 A1. The limit of quantification was reported as 0.2 ppm.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. Below are summaries of the experimental protocols used in the cited studies.

General Protocol for Evaluating Antioxidant Efficacy in a Model System

This protocol is based on the methodology described by Nanda et al. (2021)[2].

• Materials: A model secondary amine (e.g., 4-phenylpiperidine (B165713) hydrochloride), sodium nitrite, the antioxidant to be tested (e.g., ascorbic acid, alpha-tocopherol), and standard pharmaceutical excipients.

• Sample Preparation:

  • Prepare a placebo blend of common excipients.

  • Spike the blend with a known concentration of the model amine and sodium nitrite.

  • In separate batches, incorporate the test antioxidant at a specific weight percentage (e.g., 1 wt%).

  • Prepare a control batch without any antioxidant.

  • Manufacture tablets from these blends using direct compression or wet granulation.

• Stress Conditions: Store the tablets under accelerated stability conditions (e.g., 50°C/75% RH) for a defined period (e.g., 2 weeks) in open containers to promote nitrosamine formation.

• Analytical Method:

  • Develop and validate a sensitive analytical method, such as Liquid Chromatography-Mass Spectrometry (LC-MS), for the quantification of the specific N-nitroso-amine.

  • Extract the nitrosamine from the tablets using a suitable solvent.

  • Analyze the extracts and quantify the amount of the N-nitroso-amine formed.

• Data Analysis: Compare the amount of nitrosamine in the antioxidant-containing tablets to the control tablets to calculate the percentage of inhibition.

Protocol for Determining N-Nitrosovarenicline in Varenicline Drug Products

This protocol is a generalized procedure based on methods outlined by the FDA and in the European patent.[4][5]

• Sample Preparation (Tablets):

  • Crush a suitable number of varenicline tablets to obtain a fine powder.

  • Accurately weigh a portion of the powder and transfer it to a volumetric flask.

  • Add a suitable extraction solvent (e.g., methanol (B129727) with 0.1% formic acid).

  • Sonicate and/or shake the mixture to ensure complete extraction of varenicline and any N-Nitrosovarenicline.

  • Centrifuge the sample to pelletize the excipients.

  • Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm PVDF) into an HPLC vial.

• LC-MS/MS Analysis:

  • Chromatographic System: A high-performance liquid chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with formic acid and methanol with formic acid).

  • Mass Spectrometry Detection: Use electrospray ionization (ESI) in positive ion mode. Monitor for the specific precursor-to-product ion transitions for N-Nitrosovarenicline.

• Quantification:

  • Prepare a calibration curve using a certified reference standard of N-Nitrosovarenicline.

  • Quantify the amount of N-Nitrosovarenicline in the sample by comparing its peak area to the calibration curve.

Visualizing the Process

To better understand the chemical interactions and experimental flow, the following diagrams have been generated.

Caption: N-Nitrosovarenicline formation pathway.

Caption: Experimental workflow for antioxidant efficacy.

Caption: Antioxidant mechanism of nitrosamine inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of N-Nitrosamine Formation in Drug Products: A Model Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FDA suggests alternative approaches for nitrosamine risk assessments | RAPS [raps.org]
• 4. fda.gov [fda.gov]
• 5. data.epo.org [data.epo.org]

A Comparative Guide to Extraction Methods for N-Nitrosovarenicline Analysis

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities, such as N-Nitrosovarenicline, in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established strict limits for these impurities, necessitating robust and sensitive analytical methods for their detection and quantification. A critical step in the analytical workflow is the efficient extraction of the target nitrosamine from the drug product matrix. This guide provides a comparative overview of different extraction methods for N-Nitrosovarenicline, supported by available experimental data, to assist researchers in selecting the most appropriate technique for their needs.

Comparison of Extraction Method Performance

The following table summarizes the performance of various extraction techniques for N-Nitrosovarenicline and other relevant nitrosamines. The data is compiled from multiple sources to provide a comparative perspective.

Extraction Method	Analyte	Matrix	Recovery (%)	Limit of Quantitation (LOQ)	Limit of Detection (LOD)	Key Advantages	Key Disadvantages
Solvent Extraction	N-Nitrosovarenicline	Varenicline (B1221332) Tablets	95.86 - 106.65[1]	0.5 ppm[2] / 0.66 ppm[3]	0.4 ppm[2] / 0.13 ppm[3]	Simple, well-established, good recovery.	May have matrix effects, requires significant solvent volume.
Liquid-Liquid Extraction (LLE)	Various Nitrosamines	Biological Medicines	75.4 - 114.7[4]	0.5 µg/L[4]	-	High recovery for a range of nitrosamines.	Can be labor-intensive, uses organic solvents.
Solid-Phase Extraction (SPE)	Benzodiazepines (as a proxy for complex molecules)	Hair	-	Lower than LLE for some analytes[5]	Lower than LLE for some analytes[5]	High selectivity, reduced matrix effects, potential for automation.	Can be more expensive, method development can be complex.
Supercritical Fluid Extraction (SFE)	Nitrogen-containing compounds	Pharmaceutical solids	-	-	-	"Green" technique (uses CO2), fast, selective.	High initial instrument cost, may require co-solvents for polar analytes.

Experimental Protocols

Solvent Extraction for N-Nitrosovarenicline (FDA Recommended Method)

This method is widely adopted for the routine analysis of N-Nitrosovarenicline in varenicline drug products.[6][7]

Procedure:

• Sample Preparation: Crush a suitable number of varenicline tablets to achieve a target concentration of 0.5 mg/mL of varenicline in methanol (B129727).

• Extraction: Transfer the powdered sample to a 15 mL glass centrifuge tube and add the appropriate volume of methanol. Vortex the mixture for approximately one minute.

• Shaking: Place the sample on a mechanical wrist-action shaker and shake for 40 minutes.

• Centrifugation: Centrifuge the sample for 15 minutes at 4500 rpm to separate the solid excipients.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

• Analysis: The extracted sample is then ready for analysis by LC-MS/MS or LC-HRMS.[6][7]

Salting-Out Liquid-Liquid Extraction (SALLE) for Nitrosamines

This method has demonstrated high recovery for a broad range of nitrosamines in complex biological matrices and can be adapted for pharmaceutical analysis.[4]

Procedure:

• Sample Preparation: Dissolve the powdered drug product in a suitable aqueous buffer.

• Salting Out: Add a salting-out agent (e.g., sodium chloride) to the aqueous sample to increase the ionic strength.

• Extraction: Add an immiscible organic solvent (e.g., dichloromethane). Vortex vigorously to ensure thorough mixing and facilitate the transfer of nitrosamines to the organic phase.

• Phase Separation: Centrifuge the sample to achieve clear separation of the aqueous and organic layers.

• Collection: Carefully collect the organic layer containing the extracted nitrosamines.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS analysis.

Solid-Phase Extraction (SPE) for Nitrosamine Impurities

SPE offers a more selective approach to sample cleanup, which can be beneficial in reducing matrix interference during analysis.

Procedure:

• Sample Preparation: Extract the drug product with a suitable solvent (e.g., methanol/water mixture) and centrifuge to remove insoluble excipients.

• Conditioning: Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by water.

• Loading: Load the sample extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering substances while retaining the nitrosamines.

• Elution: Elute the nitrosamines from the cartridge with a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute in the mobile phase for LC-MS analysis.

Visualization of the General Experimental Workflow

The following diagram illustrates the general workflow for the extraction and analysis of N-Nitrosovarenicline from a solid dosage form.

Caption: General workflow for N-Nitrosovarenicline extraction and analysis.

Conclusion

The choice of extraction method for N-Nitrosovarenicline analysis depends on several factors, including the required sensitivity, the complexity of the drug product matrix, available instrumentation, and throughput needs. The standard Solvent Extraction method is simple and effective for routine quality control. Liquid-Liquid Extraction offers high recovery for a variety of nitrosamines and can be a robust alternative. Solid-Phase Extraction provides superior selectivity and can minimize matrix effects, which is particularly advantageous for achieving very low detection limits. Supercritical Fluid Extraction represents a green and efficient, albeit more specialized, alternative. Researchers and analytical scientists should carefully consider the advantages and limitations of each method to select the most suitable approach for the reliable quantification of N-Nitrosovarenicline in pharmaceutical products.

References

• 1. shimadzu.com [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of molecularly imprinted solid-phase extraction (MISPE) with classical solid-phase extraction (SPE) for the detection of benzodiazepines in post-mortem hair samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. fda.gov [fda.gov]

A Comparative Guide to N-Nitrosovarenicline Analytical Standards for Researchers and Drug Development Professionals

The accurate and precise quantification of N-Nitrosovarenicline, a potential mutagenic impurity in the smoking cessation drug varenicline (B1221332), is of paramount importance for patient safety and regulatory compliance. The reliability of these measurements is fundamentally dependent on the quality of the analytical standards used for instrument calibration and method validation. This guide provides a comparative overview of commercially available N-Nitrosovarenicline analytical standards, details a typical analytical protocol for its quantification, and illustrates key concepts through diagrams to aid researchers, scientists, and drug development professionals in selecting and utilizing these critical reagents.

Comparison of N-Nitrosovarenicline Analytical Standards

The selection of a suitable analytical standard is a critical first step in any quantitative analysis. While a direct head-to-head experimental comparison of accuracy and precision from different suppliers is not publicly available, a comparison can be made based on the information provided in Certificates of Analysis (CoA) and product documentation. Key parameters for comparison include the reported purity, the analytical techniques used for characterization, and the availability of comprehensive documentation.

Supplier	Product Name	Purity Data	Analytical Characterization Methods	Availability of CoA	Notes
LGC Standards	N-Nitroso Varenicline	Not specified on the product page; provided in the CoA.	Typically includes techniques like HPLC, Mass Spectrometry (MS), and NMR.	A Certificate of Analysis is delivered with the product.	Offers "Exact Weight" packaging where the mass of the material is indicated with high precision.
USP	N-Nitroso Varenicline (NNV) Solution	Provided as a solution at a specified concentration (e.g., 1 mg/mL). The purity of the neat material is detailed in the documentation.	Characterized by methods ensuring concentration accuracy.	A current lot information sheet is available.	This is an Analytical Material and not a USP Reference Standard. Special shipping may be required.
Clearsynth	N-Nitroso Varenicline-15N	Purity by HPLC is stated as a key quality attribute.	HPLC, MS, and NMR. They also offer isotopically labeled standards.	A Certificate of Analysis is provided.	Offers isotopically labeled standards which are useful as internal standards in mass spectrometry-based methods.
Chemicea	N-Nitroso Varenicline	Not specified on the product page; detailed in the CoA.	Provides a comprehensive set of analytical data including COA, H-NMR, MASS, HPLC, and TGA reports. Additional reports are available on request.	A sample CoA is viewable on their website, and a full CoA is provided with the product.	Documents are stated to meet standards required by major regulatory agencies.
Molsyns Research	N-Nitroso Varenicline	Not specified on the product page; detailed in the CoA.	Characterization is performed to ensure high quality.	A Certificate of Analysis is provided.	A leading manufacturer and exporter of N-Nitroso Varenicline.
SynZeal	Varenicline Impurities (including N-Nitroso products)	Not specified on the product page; detailed in the CoA.	Products are thoroughly characterized, and detailed analytical data is provided.	A detailed CoA & analytical data meeting regulatory compliance is supplied.	Can provide EP/USP traceable standards upon request.

Note: The "accuracy" of an analytical standard is directly related to its certified purity and the associated uncertainty. "Precision" in the context of using a standard refers to the repeatability and reproducibility of measurements made using that standard in a specific analytical method. A high-purity, well-characterized standard from a reputable supplier is foundational for achieving both accurate and precise analytical results.

Experimental Protocols

The following is a representative experimental protocol for the quantification of N-Nitrosovarenicline in a drug substance or product using Liquid Chromatography-Mass Spectrometry (LC-MS), based on publicly available methods from regulatory agencies and scientific publications.

LC-MS/MS Method for the Quantification of N-Nitrosovarenicline

This method is intended for the quantification of N-Nitrosovarenicline in varenicline drug substances and drug products.

1. Reagents and Materials:

• N-Nitrosovarenicline analytical standard

• Varenicline drug substance or crushed tablets

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Analytical balance

• Vortex mixer

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

2. Standard Solution Preparation:

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-Nitrosovarenicline analytical standard and dissolve it in a known volume of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with methanol to cover the desired calibration range (e.g., 0.1 ng/mL to 50 ng/mL).

3. Sample Preparation:

• Drug Substance: Accurately weigh a specified amount of the varenicline drug substance, dissolve, and dilute it with methanol to a final known concentration.

• Drug Product (Tablets): Weigh and finely powder a representative number of tablets. Accurately weigh a portion of the powder equivalent to a specific amount of varenicline, add methanol, and extract the analyte using vortexing and/or sonication. Centrifuge the sample and filter the supernatant before analysis.

4. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18, Biphenyl).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient Elution: A suitable gradient program to separate N-Nitrosovarenicline from varenicline and other potential impurities.

• Flow Rate: A typical flow rate for the selected column.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C).

• Injection Volume: A fixed volume (e.g., 10 µL).

5. Mass Spectrometric Conditions:

• Mass Spectrometer: A tandem quadrupole or high-resolution mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions: Monitor for specific precursor-to-product ion transitions for N-Nitrosovarenicline (quantifier and qualifier ions).

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

6. Data Analysis:

• Construct a calibration curve by plotting the peak area of the N-Nitrosovarenicline standard against its concentration.

• Determine the concentration of N-Nitrosovarenicline in the samples by interpolating their peak areas from the calibration curve.

• Calculate the final amount of N-Nitrosovarenicline in the drug substance or product, taking into account the sample weight and dilution factors.

Visualizations

The following diagrams illustrate key workflows and concepts related to the use of analytical standards for impurity analysis.

Caption: Experimental workflow for the quantification of N-Nitrosovarenicline.

Caption: Importance of accurate analytical standards for patient safety.

Limit of detection (LOD) and quantification (LOQ) for N-Nitrosovarenicline methods

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities, such as N-Nitrosovarenicline, in pharmaceutical products is a critical concern for regulatory bodies and manufacturers alike.[1][2][3] Ensuring patient safety necessitates highly sensitive and robust analytical methods for their detection and quantification at trace levels. This guide provides a comparative overview of published analytical methods for N-Nitrosovarenicline, focusing on their Limit of Detection (LOD) and Limit of Quantification (LOQ), and details the experimental protocols employed.

Comparative Performance of Analytical Methods

The development of sensitive analytical methods is crucial for the detection of N-Nitrosovarenicline.[4][5][6] The most common and effective technique for this purpose is Liquid Chromatography-Mass Spectrometry (LC-MS), often in tandem with tandem mass spectrometry (MS/MS) or high-resolution mass spectrometry (HRMS).[4][7][8] The table below summarizes the reported LOD and LOQ values from various published methods.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Source
LC-ESI-HRMS	0.2 ppm	1.0 ppm	--INVALID-LINK--[7]
LC-MS/MS	0.13 ppm	0.66 ppm	--INVALID-LINK--[8]
LC-MS/MS (QTRAP 5500+)	0.02 ng/mL (LLOD)	0.1 ng/mL (LLOQ)	--INVALID-LINK--[9]
LC-MS/MS (QTRAP 4500)	-	0.5 ppm	--INVALID-LINK--[10][11]
UHPLC-QTOFMS	-	-	A method was established for a concentration range of 0.1 to 50 ng/mL.[12]

Note: Direct comparison of ppm and ng/mL values requires knowledge of the sample preparation and final solution volume, which can vary between methods.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are summaries of the experimental protocols for the key methods cited.

FDA LC-ESI-HRMS Method

This method was developed by the U.S. Food and Drug Administration for the quantitation of N-Nitrosovarenicline in varenicline (B1221332) drug product and drug substance.[7]

• Instrumentation : A UHPLC system coupled with a Q ExactiveTM hybrid quadrupole-orbitrap mass spectrometer or equivalent.[7]

• Chromatographic Column : XSelect CSH Phenyl-Hexyl XP, 2.5 µm, 130 Å, 150 x 4.6 mm.[7]

• Mobile Phase :

  • A: 0.1% Formic Acid in Water.[7]

  • B: 0.1% Formic Acid in Methanol.[7]

• Sample Preparation (Drug Product) : Tablets are crushed to achieve a target concentration of 0.5 mg/mL varenicline in methanol. The sample is vortexed, shaken, centrifuged, and the supernatant is filtered through a 0.22 µm PVDF syringe filter.[7]

• Detection : High-resolution mass spectrometry with monitoring of the accurate m/z value of the protonated impurity ion.[7]

LC-MS/MS Method by More et al.

This method was developed for the determination of N-Nitrosovarenicline in varenicline tablets.[8]

• Instrumentation : A liquid chromatograph coupled with a mass spectrometer.[8]

• Validation : The method was validated as per the International Council for Harmonisation (ICH) guidelines.[8]

• Key Findings : The method demonstrated high sensitivity with an LOD of 0.13 ppm and an LOQ of 0.66 ppm.[8] The linearity study showed a correlation coefficient of 0.9997.[8]

SCIEX LC-MS/MS Method

This application note describes a highly sensitive method for the quantification of N-Nitrosovarenicline in a drug product.[9]

• Instrumentation : SCIEX QTRAP 5500+ system.[9]

• Key Performance : Achieved a lower limit of detection (LLOD) of 0.02 ng/mL and a lower limit of quantification (LLOQ) of 0.1 ng/mL.[9] The method demonstrated a linear range from 0.1 to 50 ng/mL with a correlation coefficient greater than 0.99.[9]

• Specificity : Utilized two MRM (Multiple Reaction Monitoring) transitions to enhance the specificity of the analysis.[9]

Logical Workflow for LOD & LOQ Determination

The determination of the Limit of Detection and Limit of Quantification is a systematic process in analytical method validation. The following diagram illustrates a typical workflow.

Caption: A flowchart illustrating the general workflow for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) in analytical method validation.

Alternative and Complementary Approaches

While LC-MS based methods are predominant for N-Nitrosovarenicline analysis, other techniques are employed for the broader analysis of nitrosamine impurities. Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established method for volatile nitrosamines.[13] The choice of method often depends on the specific nitrosamine, the sample matrix, and the required sensitivity.

Regulatory bodies like the FDA and the European Medicines Agency (EMA) provide guidance on the control of nitrosamine impurities in human drugs, emphasizing the need for sensitive and validated analytical methods.[1][14][15] Manufacturers are encouraged to perform risk assessments and, when necessary, confirmatory testing using appropriately sensitive methods.[15][16]

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. sciex.com [sciex.com]
• 10. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 11. researchgate.net [researchgate.net]
• 12. shimadzu.com [shimadzu.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. fda.gov [fda.gov]
• 15. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 16. canada.ca [canada.ca]

Safety & Regulatory Compliance

Proper Disposal of N-Nitrosovarenicline: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of N-Nitrosovarenicline, a nitrosamine (B1359907) impurity of concern. The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. Due to its classification as a potential carcinogen, all materials contaminated with N-Nitrosovarenicline must be treated as hazardous waste.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to adhere to strict safety protocols to minimize exposure risk.

• Personal Protective Equipment (PPE): A comprehensive suite of PPE is mandatory when handling N-Nitrosovarenicline or any contaminated materials. This includes, but is not limited to, a lab coat, chemical-resistant gloves (inspected prior to use), and eye/face protection.[1][2] In case of fire, wear self-contained breathing apparatus.[2]

• Engineering Controls: All handling of N-Nitrosovarenicline and its waste must be conducted within a certified chemical fume hood or a dedicated containment unit to prevent inhalation of any dust or aerosols.[1]

• Spill Management: In the event of a spill, unnecessary personnel should be evacuated from the area.[2] Spilled material should be collected using a method that controls dust generation, such as a damp cloth or a filtered vacuum.[3] The spill area must be thoroughly cleaned. Do not allow the substance to enter drains, water courses, or the ground.[2][4]

Waste Segregation and Containment

Proper segregation and containment are critical steps in the safe disposal of N-Nitrosovarenicline.

• Dedicated Waste Stream: Establish a dedicated and clearly labeled hazardous waste stream for all materials contaminated with N-Nitrosovarenicline. This waste must be kept separate from other chemical waste to prevent cross-contamination and potential reactive hazards.[1]

• Container Requirements: All N-Nitrosovarenicline waste, including contaminated PPE, wipes, and consumables, must be placed in a closed, chemically compatible container.[1] The container must be clearly labeled as "Hazardous Waste: Contains N-Nitrosovarenicline, Carcinogen."

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of N-Nitrosovarenicline is high-temperature incineration.[1]

• Collection: Collect all N-Nitrosovarenicline waste in the designated, properly labeled, and sealed hazardous waste containers.

• Storage: Store the sealed waste containers in a secure, designated hazardous waste accumulation area. Ensure compliance with all institutional and local regulations regarding storage duration and conditions.

• Contact a Licensed Disposal Company: Arrange for the pickup and disposal of the N-Nitrosovarenicline waste through a licensed hazardous material disposal company.[2] These companies are equipped to handle and transport hazardous materials according to strict regulatory standards.

• Documentation: Maintain a detailed inventory of the N-Nitrosovarenicline waste being disposed of. Obtain and retain all documentation from the disposal company, including a manifest and a certificate of destruction, for a minimum of three years.[5]

Note on Chemical Degradation: While chemical degradation methods may be employed for lab-scale decontamination, they are considered supplementary. Final disposal of any treated or residual material must still be conducted through a licensed hazardous waste contractor via incineration.[1]

Regulatory Context and Quantitative Data

The disposal of N-Nitrosovarenicline is governed by regulations for hazardous pharmaceutical waste. The U.S. Food and Drug Administration (FDA) has been actively involved in setting acceptable intake limits for this impurity in varenicline (B1221332) products to mitigate potential cancer risks.[6][7]

Parameter	Limit/Requirement	Regulatory Body/Guideline
Disposal Method	High-Temperature Incineration	General guidance for nitrosamine waste[1]
Waste Classification	Hazardous Waste (potential carcinogen)	General guidance for nitrosamine waste[1]
FDA Acceptable Intake Limit	37 ng/day	FDA[6]
FDA Interim Acceptable Intake Limit	185 ng/day (during shortage)	FDA[6]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-Nitrosovarenicline.

N-Nitrosovarenicline Disposal Workflow Diagram

This guide is intended to provide a framework for the safe and compliant disposal of N-Nitrosovarenicline. Researchers, scientists, and drug development professionals are encouraged to consult their institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure adherence to all applicable local, state, and federal regulations.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 6. FDA Updates and Press Announcements on Nitrosamine in Varenicline (Chantix) | FDA [fda.gov]
• 7. Could APO-varenicline and cytisine be solutions for the shortage of varenicline in Brazil? - PMC [pmc.ncbi.nlm.nih.gov]

Essential Safety and Logistics for Handling N-Nitrosovarenicline

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS.

This document provides critical safety and logistical information for the handling and disposal of N-Nitrosovarenicline. The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact.

N-Nitrosovarenicline is classified as a potential human carcinogen, and its handling requires strict adherence to safety protocols. Long-term exposure to nitrosamines may be associated with an increased risk of cancer.[1]

Hazard Identification and Exposure Limits

N-Nitrosovarenicline is harmful if swallowed and is suspected of causing cancer. It is also very toxic to aquatic life with long-lasting effects. All personnel handling this compound must be fully aware of its potential hazards.

Parameter	Value	Source
GHS Classification	Acute Toxicity, Oral (Category 4), Carcinogenicity (Category 2), Hazardous to the aquatic environment, acute hazard (Category 1), Hazardous to the aquatic environment, long-term hazard (Category 1)	PubChem
FDA Acceptable Daily Intake (ADI)	37 ng/day	FDA[2]
Observed Levels in some Recalled Varenicline Tablets	150-470 ng per tablet	Expert Institute[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to N-Nitrosovarenicline. The following table outlines the minimum required PPE.

Body Part	Required PPE	Specifications and Best Practices
Hands	Double Gloves	Wear two pairs of nitrile gloves. A common practice for handling carcinogens is to use exam-style nitrile gloves with a minimum thickness of 4mil.[3] For tasks with a higher risk of splash or direct contact, a heavier, utility-grade outer glove is recommended. Always consult the glove manufacturer's chemical resistance guide.
Body	Laboratory Coat	A fully fastened lab coat is mandatory. For procedures with a higher risk of contamination, a disposable jumpsuit should be considered. Laboratory clothing should not be worn outside of the designated work area.
Eyes	Safety Goggles	Tightly fitting safety goggles with side shields are required to protect against splashes and airborne particles.
Respiratory	As needed	All work with N-Nitrosovarenicline that may generate dust or aerosols must be conducted in a certified chemical fume hood. If a fume hood is not available or the procedure warrants additional protection, a properly fitted respirator approved by the appropriate regulatory body (e.g., NIOSH in the US) must be used.

Experimental Protocols: Safe Handling Procedures

Adherence to the following step-by-step procedures is mandatory when working with N-Nitrosovarenicline. These protocols are designed to minimize exposure and prevent contamination.

Designated Work Area

• Establish a Designated Area: All work with N-Nitrosovarenicline must be conducted in a designated area, such as a chemical fume hood. This area must be clearly marked with a warning sign indicating the presence of a carcinogen.

• Restricted Access: Only authorized and trained personnel should be allowed access to the designated area.

• Surface Protection: The work surface within the designated area should be covered with a disposable, plastic-backed absorbent liner. This liner should be disposed of as hazardous waste after each use or in case of a spill.

Weighing and Handling Solids

• Use of a Fume Hood: All weighing and handling of solid N-Nitrosovarenicline must be performed inside a chemical fume hood to prevent inhalation of airborne particles.

• Tare Method for Weighing: To avoid contaminating a balance, use the tare method. Add the chemical to a pre-weighed, sealed container inside the fume hood. Seal the container and then reweigh it outside the hood. Adjust the amount by adding or removing the chemical inside the hood.

• Minimize Dust Generation: Handle the solid material carefully to avoid creating dust.

Handling Solutions

• Use of a Fume Hood: All procedures involving solutions of N-Nitrosovarenicline should be performed in a chemical fume hood.

• Avoid Splashes: Use appropriate lab equipment and techniques to prevent splashes.

• Sealed Containers: Keep all containers with N-Nitrosovarenicline solutions tightly sealed when not in use.

Personal Hygiene

• Hand Washing: Wash hands thoroughly with soap and water immediately after handling the compound and before leaving the laboratory.

• No Food or Drink: Eating, drinking, and smoking are strictly prohibited in the laboratory where N-Nitrosovarenicline is handled.

Operational and Disposal Plans

A clear plan for routine operations and waste disposal is essential for safety and compliance.

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel.

• Secure the Area: Restrict access to the spill area.

• Don Appropriate PPE: Before attempting to clean the spill, put on the appropriate PPE as outlined in the table above, including respiratory protection if necessary.

• Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite (B1170534) or sand to contain the spill. For solid spills, carefully cover the area with damp paper towels to avoid generating dust.

• Clean the Spill:

  • Liquids: Once absorbed, carefully scoop the material into a labeled, sealed container for hazardous waste.

  • Solids: Carefully wipe up the contained solid with the damp paper towels and place them in a labeled, sealed container for hazardous waste.

• Decontaminate the Area: Clean the spill area with a suitable decontamination solution. A 1:1 solution of hydrobromic acid and acetic acid has been used for the decontamination of nitrosamines.[4] Alternatively, thorough cleaning with soap and water can be effective.[5] All cleaning materials must be disposed of as hazardous waste.

• Report the Incident: Report the spill to the laboratory supervisor and the institution's Environmental Health and Safety (EHS) department.

Waste Disposal Plan

All waste contaminated with N-Nitrosovarenicline must be treated as hazardous waste.

• Segregate Waste: Keep all N-Nitrosovarenicline waste separate from other laboratory waste. This includes contaminated PPE, absorbent materials, and empty containers.

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste: N-Nitrosovarenicline (Potential Carcinogen)".

• Chemical Degradation (for liquid waste): A recommended method for the chemical degradation of nitrosamines involves reduction to their less harmful corresponding amines using an aluminum-nickel alloy in an alkaline solution. This procedure should be performed in a chemical fume hood by trained personnel.[6]

• Incineration (for solid and treated liquid waste): The primary and preferred disposal route for nitrosamine (B1359907) waste is high-temperature hazardous-waste incineration.[7]

• Licensed Disposal Service: All N-Nitrosovarenicline waste must be disposed of through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations. Do not dispose of this material down the drain or in the regular trash.[1]

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of N-Nitrosovarenicline.

Caption: Workflow for Safe Handling and Disposal of N-Nitrosovarenicline.

References

• 1. campusoperations.temple.edu [campusoperations.temple.edu]
• 2. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 3. ehs.yale.edu [ehs.yale.edu]
• 4. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety [hsrm.umn.edu]
• 6. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ehs.stanford.edu [ehs.stanford.edu]